Catapol

Core Science & Biosynthesis

what is the mechanism of action of catalpol

An In-depth Technical Guide on the Core Mechanism of Action of Catalpol (B1668604)

Introduction

Catalpol, an iridoid glucoside, is a primary bioactive compound isolated from the root of Rehmannia glutinosa.[1][2] This plant is a cornerstone of traditional Chinese and Korean medicine, utilized for a variety of disorders including diabetes, inflammation, and neuronal conditions.[1][2] Extensive in vitro and in vivo research has illuminated catalpol's pleiotropic pharmacological effects, which encompass neuroprotective, anti-inflammatory, antioxidant, anti-apoptotic, anti-diabetic, and anticancer properties.[2][3][4] The therapeutic potential of catalpol stems from its ability to modulate a complex network of intracellular signaling pathways. This guide provides a detailed examination of these core mechanisms, supported by quantitative data, experimental protocols, and pathway visualizations for researchers, scientists, and drug development professionals.

Core Mechanisms of Action

Catalpol's diverse biological effects are primarily attributed to its potent anti-inflammatory, antioxidant, and anti-apoptotic activities.[2][4] These actions are not mutually exclusive; instead, they are interconnected, with modulation of one pathway often influencing others. The following sections dissect the key signaling cascades targeted by catalpol.

Anti-inflammatory and Immunomodulatory Effects

Chronic inflammation is a key pathological feature of numerous diseases. Catalpol exerts significant anti-inflammatory effects by suppressing critical pro-inflammatory signaling pathways, primarily the Toll-like Receptor 4 (TLR4) and Nuclear Factor-kappa B (NF-κB) pathways.[1][5][6]

Mechanism: In response to inflammatory stimuli like lipopolysaccharide (LPS), TLR4 is activated, initiating a downstream cascade that involves Myeloid Differentiation factor 88 (MyD88).[5][6] This leads to the activation of the IκB kinase (IKK) complex, which phosphorylates and triggers the degradation of the inhibitor of κBα (IκBα).[6] The degradation of IκBα unmasks the nuclear localization signal on NF-κB (typically the p65 subunit), allowing it to translocate into the nucleus.[6][7] Nuclear NF-κB then binds to promoter regions of target genes, inducing the transcription of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[5][6][8]

Catalpol has been shown to directly inhibit this pathway at multiple points. It can suppress the binding of LPS to TLR4 on the cell surface, downregulate the expression of TLR4 and MyD88, and block the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of NF-κB p65.[5][6] This leads to a marked reduction in the production of pro-inflammatory cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5] Furthermore, catalpol's anti-inflammatory action involves the inhibition of Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK and p38, which often act upstream or in concert with NF-κB.[1][7][9][10]

Catalpol's Inhibition of the TLR4/NF-κB Inflammatory Pathway.

Antioxidant and Cytoprotective Effects

Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) production and antioxidant defenses, is a major contributor to cellular damage in various pathologies. Catalpol demonstrates robust antioxidant properties by enhancing endogenous antioxidant systems, primarily through the Keap1-Nrf2/ARE pathway.[5][8][11]

Mechanism: Under normal conditions, the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[11][12] In the presence of oxidative stress, Keap1 undergoes a conformational change, releasing Nrf2.[11] Liberated Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes.[11][13] This leads to the upregulation of a battery of protective enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), superoxide (B77818) dismutase (SOD), and glutathione (B108866) peroxidase (GSH-Px).[5][11][14][15]

Catalpol treatment has been shown to activate this pathway, leading to increased expression of Nrf2, HO-1, and NQO1, while suppressing Keap1 expression.[11][12][16] By bolstering these cellular antioxidant defenses, catalpol effectively reduces intracellular ROS and malondialdehyde (MDA) levels, protecting cells from oxidative damage.[5][8][17]

Catalpol's Activation of the Keap1-Nrf2/ARE Antioxidant Pathway.

Anti-apoptotic Activity

Apoptosis, or programmed cell death, is a tightly regulated process essential for tissue homeostasis. Its dysregulation contributes to both neurodegenerative diseases and cancer. Catalpol protects cells from apoptosis by modulating key signaling pathways, including the intrinsic mitochondrial pathway and the PI3K/Akt survival pathway.[1][5][14]

Mechanism: The mitochondrial-dependent apoptotic pathway is largely regulated by the Bcl-2 family of proteins.[18][19] Pro-apoptotic members like Bax promote the release of cytochrome c from the mitochondria, while anti-apoptotic members like Bcl-2 inhibit this release.[1][18] Once in the cytosol, cytochrome c triggers the activation of caspase-9, which in turn activates the executioner caspase-3, leading to the cleavage of cellular substrates and ultimately cell death.[1][18][19] Catalpol has been shown to increase the expression of the anti-apoptotic protein Bcl-2 and decrease the expression of the pro-apoptotic protein Bax, thus increasing the Bcl-2/Bax ratio.[1][17][20] This stabilizes the mitochondrial membrane, prevents the release of cytochrome c, and suppresses the activation of the caspase cascade.[18][19]

Concurrently, catalpol activates the pro-survival Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1][2] Activation of PI3K leads to the phosphorylation and activation of Akt, a serine/threonine kinase that phosphorylates and inactivates several pro-apoptotic targets, including Bad, thereby promoting cell survival.[1] The PI3K/Akt pathway is a central node that also influences cell growth, proliferation, and metabolism.[21]

Catalpol's Regulation of the Mitochondrial Apoptotic Pathway.

Metabolic Regulation and Neurogenesis

Catalpol's therapeutic effects extend to metabolic disorders like type 2 diabetes and neurodegenerative diseases.[22][23] Key pathways involved include AMP-activated protein kinase (AMPK) and brain-derived neurotrophic factor (BDNF) signaling.

AMPK Pathway: AMPK is a crucial energy sensor that, when activated, switches on catabolic pathways to produce ATP while switching off anabolic pathways that consume ATP. Catalpol activates AMPK, which in turn improves insulin (B600854) sensitivity and glucose metabolism.[23][24][25] Activated AMPK can increase glucose uptake, enhance fatty acid oxidation, and decrease gluconeogenesis and lipogenesis.[22][23][26] The mechanism may also involve the reduction of NADPH oxidase 4 (NOX4)-mediated oxidative stress.[23]

Neurogenesis and Neuroprotection: In the central nervous system, catalpol promotes neurogenesis and neuronal survival.[2][21] It has been shown to increase the expression of BDNF, a key neurotrophin that activates its receptor, Tropomyosin receptor kinase B (TrkB).[2][27][28] The BDNF/TrkB signaling cascade activates downstream pathways, including the PI3K/Akt/mTOR pathway, which is critical for regulating cell growth, protein synthesis, and axonal regeneration after injury.[21][27]

Quantitative Data Summary

The following tables summarize quantitative findings from various in vitro and in vivo studies, demonstrating the dose-dependent effects of catalpol on key molecular targets.

Table 1: Anti-inflammatory and Antioxidant Effects of Catalpol

Model System	Stimulus	Catalpol Conc.	Key Finding (Quantitative)	Pathway Modulated	Reference
BV2 Microglia	LPS	100-400 µM	Significant inhibition of NO production	TLR4/NF-κB	[6]
H9c2 Cardiomyocytes	H₂O₂ (100 µM)	0.1-10 µg/mL	Dose-dependent decrease in MDA levels	Antioxidant	[19]
SKNMC Cells	AD LCL co-culture	10-100 µM	Dose-dependent increase in Nrf2, HO-1 expression	Keap1-Nrf2/ARE	[11]
HFD-fed Mice	High-Fat Diet	100 mg/kg (p.o.)	Significant suppression of JNK and NF-κB phosphorylation in adipose tissue	JNK/NF-κB	[10]

| Rat Hippocampus | CUMS | 10 mg/kg | Significant reversal of CUMS-induced decrease in PI3K, Akt, Nrf2, HO-1 protein levels | PI3K/Akt/Nrf2/HO-1 |[28] |

Table 2: Anti-apoptotic and Pro-survival Effects of Catalpol | Model System | Stimulus | Catalpol Conc. | Key Finding (Quantitative) | Pathway Modulated | Reference | | :--- | :--- | :--- | :--- | HUVECs | H₂O₂ | 10-100 µM | Significant increase in Bcl-2 expression and decrease in Bax expression | PI3K/Akt |[1] | | HCT116 Cells | - | 50 µg/mL | Increased caspase-3 and -9 activity; decreased p-Akt expression | PI3K/Akt |[29] | | PC12 Cells | H₂O₂ | 1-100 µM | Attenuated caspase-3 activation and PARP cleavage | Bcl-2/Caspase |[18] | | Rat pMCAO Model | Ischemia | 5 mg/kg | Significant increase in Bcl-2/Bax ratio | Apoptosis |[20] | | RGC-5 Cells | OGD | 0.5 mM | Increased cell viability from ~61% to ~78% | Anti-ischemic |[30] |

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are synthesized protocols for key experiments used to investigate catalpol's mechanism of action.

Protocol 1: Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, or cytotoxicity.

• Cell Seeding: Plate cells (e.g., PC12, HepG2, RGC-5) in a 96-well plate at a density of 1×10⁴ to 5×10⁴ cells/well and culture for 24 hours to allow for attachment.[15][31]

• Pre-treatment: Remove the culture medium and add fresh medium containing various concentrations of catalpol (e.g., 1-100 µM). Incubate for a specified duration (e.g., 12 or 24 hours).[31]

• Induction of Injury: Following pre-treatment, introduce the stressor (e.g., H₂O₂, LPS, Aβ1-42) to the appropriate wells, excluding the control group. Incubate for the required time (e.g., 24 hours).[5][31]

• MTT Incubation: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 1-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.[14]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well. Gently shake the plate for 10-15 minutes to dissolve the formazan crystals.[14]

• Measurement: Measure the absorbance of each well at a wavelength of 490-570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control group.

Protocol 2: Western Blot Analysis for Protein Expression

This technique is used to detect and quantify specific proteins in a sample, such as components of signaling pathways (e.g., Nrf2, p-Akt, NF-κB p65, Bcl-2).

References

• 1. mdpi.com [mdpi.com]
• 2. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of Catalpol on Alzheimer's Disease and Its Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalpol attenuates lipopolysaccharide-induced inflammatory responses in BV2 microglia through inhibiting the TLR4-mediated NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Catalpol ameliorates high-fat diet-induced insulin resistance and adipose tissue inflammation by suppressing the JNK and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Catalpol: An Iridoid Glycoside With Potential in Combating Cancer Development and Progression—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Neuroprotective effect of catalpol against MPP(+)-induced oxidative stress in mesencephalic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Catalpol inhibits apoptosis in hydrogen peroxide-induced PC12 cells by preventing cytochrome c release and inactivating of caspase cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Catalpol inhibits apoptosis in hydrogen peroxide-induced cardiac myocytes through a mitochondrial-dependent caspase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dovepress.com [dovepress.com]
• 21. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Molecular and Biochemical Pathways of Catalpol in Alleviating Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Catalpol ameliorates hepatic insulin resistance in type 2 diabetes through acting on AMPK/NOX4/PI3K/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Catalpol-Induced AMPK Activation Alleviates Cisplatin-Induced Nephrotoxicity through the Mitochondrial-Dependent Pathway without Compromising Its Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The hypoglycemic mechanism of catalpol involves increased AMPK-mediated mitochondrial biogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Catalpol Attenuates Hepatic Steatosis by Regulating Lipid Metabolism via AMP-Activated Protein Kinase Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Antidepressant mechanism of catalpol: Involvement of the PI3K/Akt/Nrf2/HO-1 signaling pathway in rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. spandidos-publications.com [spandidos-publications.com]
• 30. mdpi.com [mdpi.com]
• 31. benchchem.com [benchchem.com]

A Technical Guide to the Sources and Extraction of Catalpol for Researchers and Drug Development Professionals

An In-depth Overview of Natural Occurrences, Extraction Methodologies, and Purification Techniques

Introduction

Catalpol (B1668604), an iridoid glycoside, has garnered significant attention within the scientific community for its broad spectrum of pharmacological activities, including neuroprotective, anti-inflammatory, and anti-diabetic properties. As research into its therapeutic potential intensifies, a comprehensive understanding of its natural sources and the methodologies for its efficient extraction and purification is paramount for researchers, scientists, and professionals in drug development. This technical guide provides a detailed overview of the primary plant sources of catalpol, a comparative analysis of various extraction techniques, and explicit experimental protocols.

Natural Sources of Catalpol

Catalpol is predominantly found in the roots of Rehmannia glutinosa, a perennial herb native to China and a staple in traditional Chinese medicine.[1] While Rehmannia glutinosa remains the most commercially viable source, catalpol is also present in other plant genera, offering alternative avenues for sourcing and research.

Table 1: Natural Plant Sources of Catalpol

Plant Species	Family	Plant Part	Catalpol Content (% dry weight)	Reference
Rehmannia glutinosa	Scrophulariaceae	Tuberous root	1.25%	[2]
Plantago lanceolata	Plantaginaceae	Leaves	Varies significantly with leaf age	[3]
Globularia punctata	Globulariaceae	Flowers	Up to 1.6%	[4]
Globularia alypum	Globulariaceae	Flowers, Leaves	Present, but lower than G. punctata	[4]
Buddleja species	Scrophulariaceae	Leaves	Present
Catalpa species	Bignoniaceae	-	First discovered in this genus
Scrophularia ningpoensis	Scrophulariaceae	-	Present

Note: Catalpol content can vary based on genetic factors, growing conditions, and harvesting time.

Extraction Methodologies

The extraction of catalpol from its plant matrix is a critical step that influences the final yield and purity. A range of techniques, from conventional solvent-based methods to modern, technologically advanced approaches, have been developed and optimized.

Conventional Extraction Methods

Maceration and Reflux Extraction: These are traditional, straightforward methods involving the soaking or boiling of plant material in a solvent. Reflux extraction with aqueous ethanol (B145695) is a common practice for obtaining crude extracts rich in iridoid glycosides from Rehmannia glutinosa.

Modern Extraction Methods

Ultrasonic-Assisted Extraction (UAE): This technique utilizes high-frequency sound waves to disrupt plant cell walls, facilitating the release of bioactive compounds into the solvent. UAE is known for its efficiency, reduced extraction time, and lower solvent consumption compared to conventional methods.

Microwave-Assisted Extraction (MAE): MAE employs microwave energy to heat the solvent and plant material, leading to a rapid extraction process. The localized heating and pressure build-up within the plant cells enhance the extraction efficiency.

High-Speed Countercurrent Chromatography (HSCCC): HSCCC is a sophisticated liquid-liquid partition chromatography technique that avoids the use of a solid stationary phase, thereby minimizing irreversible adsorption of the sample. It is particularly effective for the purification of polar compounds like catalpol, yielding high-purity fractions.

Comparative Analysis of Extraction Methods

The choice of extraction method significantly impacts the yield and purity of the final catalpol product. The following table summarizes quantitative data from various studies to facilitate a comparison of different techniques.

Table 2: Comparison of Catalpol Extraction and Purification Methods

Method	Plant Material	Solvent System	Key Parameters	Yield/Purity	Reference
Reflux Extraction	Rehmannia glutinosa tuberous roots	40% Ethanol	Temperature: 80°C, Time: 60 min, Solvent-to-material ratio: 3:1	Not specified	[5]
Ultrasonic-Assisted Extraction (UAE)	Senna alexandrina (for analogous compounds)	Methanol (B129727)	Temperature: 64.2°C, Time: 52.1 min, Liquid-to-solid ratio: 25.2 mL/g	Optimized for various phytoconstituents	[6]
Microwave-Assisted Extraction (MAE)	Cinnamomum iners (for analogous compounds)	Ethanol	Power: 214.24 W, Time: 25 min, Solid-liquid ratio: 1:195.76 g/mL	Optimized for polyphenols	[7]
High-Speed Countercurrent Chromatography (HSCCC)	Partially purified extract of Rehmannia glutinosa	Ethyl acetate-n-butanol-water (2:1:3, v/v/v)	Lower aqueous phase as mobile phase	35 mg of catalpol at 95.6% purity from 105 mg of partially purified sample	[8][9][10]

Detailed Experimental Protocols

Protocol for Ultrasonic-Assisted Extraction (UAE) of Catalpol

Objective: To extract catalpol from Rehmannia glutinosa using ultrasonication.

Materials and Equipment:

• Dried and powdered Rehmannia glutinosa root

• Ethanol (70%)

• Ultrasonic bath or probe sonicator

• Filter paper

• Rotary evaporator

• Beakers and flasks

Procedure:

• Weigh 10 g of powdered Rehmannia glutinosa root and place it in a 250 mL beaker.

• Add 100 mL of 70% ethanol to the beaker (liquid-to-solid ratio of 10:1 mL/g).

• Place the beaker in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

• Set the ultrasonic frequency to 40 kHz and the power to 100 W.

• Conduct the extraction for 30 minutes at a constant temperature of 50°C.

• After extraction, filter the mixture through filter paper to separate the extract from the plant residue.

• Collect the filtrate and concentrate it using a rotary evaporator at a temperature below 60°C to obtain the crude catalpol extract.

Protocol for Microwave-Assisted Extraction (MAE) of Catalpol

Objective: To extract catalpol from Rehmannia glutinosa using microwave irradiation.

Materials and Equipment:

• Dried and powdered Rehmannia glutinosa root

• Methanol (80%)

• Microwave extraction system

• Filter paper

• Rotary evaporator

• Extraction vessel

Procedure:

• Place 5 g of powdered Rehmannia glutinosa root into the microwave extraction vessel.

• Add 100 mL of 80% methanol (solid-liquid ratio of 1:20 g/mL).

• Seal the vessel and place it in the microwave extractor.

• Set the microwave power to 400 W and the extraction time to 10 minutes.

• After the extraction cycle is complete, allow the vessel to cool to room temperature.

• Filter the extract to remove the plant debris.

• Concentrate the filtrate using a rotary evaporator to yield the crude catalpol extract.

Protocol for High-Speed Countercurrent Chromatography (HSCCC) Purification of Catalpol

Objective: To purify catalpol from a partially purified extract of Rehmannia glutinosa.

Materials and Equipment:

• Partially purified catalpol extract

• Ethyl acetate, n-butanol, and water (HPLC grade)

• High-Speed Countercurrent Chromatography (HSCCC) instrument

• HPLC system for purity analysis

• Fraction collector

• Rotary evaporator

Procedure:

• Solvent System Preparation: Prepare a two-phase solvent system by mixing ethyl acetate, n-butanol, and water in a volume ratio of 2:1:3. Equilibrate the mixture in a separatory funnel and separate the upper and lower phases.

• HSCCC Instrument Setup:

  • Fill the HSCCC column with the upper phase (stationary phase).

  • Pump the lower phase (mobile phase) into the column at a flow rate of 2.0 mL/min.

  • Set the rotational speed of the centrifuge to 850 rpm.

• Sample Preparation and Injection: Dissolve 105 mg of the partially purified extract (containing approximately 39.2% catalpol) in 10 mL of a 1:1 (v/v) mixture of the upper and lower phases. Inject the sample into the HSCCC system.

• Fraction Collection: Collect the eluent in fractions of 5 mL using a fraction collector.

• Analysis and Purification:

  • Monitor the fractions for the presence of catalpol using Thin Layer Chromatography (TLC) or HPLC.

  • Combine the fractions containing pure catalpol.

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain purified catalpol.

  • Confirm the purity of the final product using HPLC analysis.

Signaling Pathways Involving Catalpol

Catalpol exerts its diverse pharmacological effects by modulating several key signaling pathways. Understanding these mechanisms is crucial for drug development and targeted therapeutic applications.

Key signaling pathways modulated by catalpol.

Experimental and Logical Workflows

Visualizing the experimental workflows can aid in the practical implementation of the described protocols.

General workflow for catalpol extraction and purification.

Conclusion

This technical guide has provided a comprehensive overview of the natural sources of catalpol and detailed various extraction and purification methodologies. The selection of an appropriate extraction technique is contingent upon the desired yield, purity, and available resources. For laboratory-scale research requiring high purity, a combination of an efficient initial extraction method like UAE or MAE followed by HSCCC purification is recommended. The provided protocols and workflows serve as a practical foundation for researchers and drug development professionals to efficiently isolate and utilize catalpol for further investigation and potential therapeutic applications.

References

• 1. Simultaneous Determination of Catalpol, Aucubin, and Geniposidic Acid in Different Developmental Stages of Rehmannia glutinosa Leaves by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Response Surface Methodology (RSM)-Based Optimization of Ultrasound-Assisted Extraction of Sennoside A, Sennoside B, Aloe-Emodin, Emodin, and Chrysophanol from Senna alexandrina (Aerial Parts): HPLC-UV and Antioxidant Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Separation of catalpol from Rehmannia glutinosa Libosch. by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Separation of catalpol from Rehmannia glutinosa Libosch. by high-speed countercurrent chromatography. | Semantic Scholar [semanticscholar.org]
• 10. Separation of Catalpol from Rehmannia glutinosa Libosch. by High-Speed Countercurrent Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Catalpol: A Technical Guide for Researchers

An In-depth Examination of the Pharmacological Properties and Underlying Mechanisms of a Promising Iridoid Glycoside

Introduction

Catalpol (B1668604), an iridoid glycoside predominantly isolated from the roots of Rehmannia glutinosa, is a natural compound that has garnered significant attention in the scientific community for its diverse and potent biological activities.[1][2] Traditionally used in Chinese medicine, modern research has begun to unravel the molecular mechanisms underpinning its therapeutic potential. This technical guide provides a comprehensive overview of the biological activities of catalpol, with a focus on its neuroprotective, anti-inflammatory, hypoglycemic, and anti-cancer effects. It is designed to serve as a valuable resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visualizations of key signaling pathways.

Neuroprotective Effects of Catalpol

Catalpol has demonstrated significant promise as a neuroprotective agent in various in vitro and in vivo models of neurological disorders.[3] Its mechanisms of action are multifaceted, primarily involving the mitigation of oxidative stress, inflammation, and apoptosis in neuronal cells.

Key Mechanisms of Neuroprotection

• Anti-inflammatory Action: Catalpol effectively suppresses neuroinflammation by inhibiting the activation of microglia and reducing the production of pro-inflammatory mediators.[2][4] It has been shown to downregulate the expression of inducible nitric oxide synthase (iNOS), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β) in lipopolysaccharide (LPS)-stimulated microglial cells.[3][4] This anti-inflammatory effect is largely mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][5]

• Antioxidant Properties: Catalpol combats oxidative stress by activating the Keap1-Nrf2/ARE signaling pathway.[1][3] This leads to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), thereby protecting neurons from oxidative damage.[1]

• Anti-apoptotic Effects: Catalpol can prevent neuronal apoptosis by modulating the expression of Bcl-2 family proteins and inhibiting caspase cascades.[6]

Quantitative Data: Neuroprotective Efficacy

Cell Line	Inducing Agent	Catalpol Concentration	Observed Effect	Reference
BV2 microglia	Lipopolysaccharide (LPS)	5 µg/mL	Inhibition of iNOS and ROS production	[3]
Primary cortical neurons	Hydrogen peroxide (H₂O₂)	12.5 - 50 µM	Protection against oxidative stress	[6]
SKNMC cells	Co-cultured with AD LCL cells	10 - 100 µM	Promotion of Nrf2 nuclear translocation	[1]
SH-SY5Y cells	MPP+	Not specified	Protection against apoptosis	[7]

Experimental Protocol: Neuroprotective Effect of Catalpol on SH-SY5Y Cells

This protocol outlines a method to assess the neuroprotective effects of catalpol against hydrogen peroxide (H₂O₂)-induced oxidative stress in the human neuroblastoma cell line SH-SY5Y.

1. Cell Culture and Treatment: a. Culture SH-SY5Y cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂. b. Seed cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours. c. Pre-treat the cells with various concentrations of catalpol (e.g., 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (medium with the same concentration of solvent used to dissolve catalpol). d. After pre-treatment, induce oxidative stress by adding H₂O₂ to a final concentration of 100 µM (or a pre-determined optimal concentration) and incubate for another 24 hours.

2. Cell Viability Assessment (MTT Assay): a. Following the treatment period, remove the culture medium. b. Add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well. c. Incubate the plate for 4 hours at 37°C. d. Remove the MTT solution and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals. e. Measure the absorbance at 570 nm using a microplate reader. f. Calculate cell viability as a percentage of the control group (untreated cells).

3. Western Blot Analysis for Apoptosis Markers: a. Seed SH-SY5Y cells in 6-well plates and treat as described in step 1. b. After treatment, lyse the cells and determine the protein concentration. c. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. d. Block the membrane and incubate with primary antibodies against Bcl-2, Bax, and cleaved caspase-3 overnight at 4°C. e. Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an ECL detection system. Use β-actin as a loading control.

Anti-inflammatory Activity of Catalpol

Catalpol exhibits potent anti-inflammatory properties, making it a candidate for the treatment of various inflammatory diseases. Its primary mechanism involves the suppression of pro-inflammatory mediators and the modulation of key inflammatory signaling pathways.

Key Mechanisms of Anti-inflammatory Action

• Inhibition of Pro-inflammatory Mediators: Catalpol significantly reduces the production of nitric oxide (NO), TNF-α, IL-1β, and IL-6 in LPS-stimulated macrophages.[2][3][4]

• Modulation of Signaling Pathways: The anti-inflammatory effects of catalpol are mediated through the inhibition of the NF-κB and MAPK signaling pathways.[2][7]

Quantitative Data: Anti-inflammatory Efficacy

Cell Line	Inducing Agent	Catalpol Concentration	Observed Effect	Reference
BV2 microglia	Lipopolysaccharide (LPS)	5 µg/mL	Decreased levels of IL-1β, IL-6, and TNF-α	[3]
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	Inhibition of nitric oxide production	[8]
THP-1 monocytic cells	Phorbol 12-myristate 13-acetate (PMA)	Not specified	Inhibition of IL-1β and TNF-α expression	[6]

Experimental Protocol: Anti-inflammatory Effect of Catalpol in RAW 264.7 Macrophages

This protocol describes a method to evaluate the anti-inflammatory effects of catalpol by measuring nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.

1. Cell Culture and Treatment: a. Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. b. Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours. c. Pre-treat the cells with various concentrations of catalpol for 1 hour. d. Stimulate the cells with LPS (1 µg/mL) for 24 hours.

2. Nitric Oxide (NO) Measurement (Griess Assay): a. After incubation, collect the cell culture supernatant. b. Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). c. Incubate the mixture at room temperature for 10 minutes. d. Measure the absorbance at 540 nm using a microplate reader. e. Calculate the nitrite (B80452) concentration using a sodium nitrite standard curve.

Hypoglycemic Effects of Catalpol

Catalpol has demonstrated significant potential in the management of diabetes through its ability to improve insulin (B600854) sensitivity and glucose metabolism.

Key Mechanisms of Hypoglycemic Action

• Activation of Insulin Signaling: Catalpol enhances insulin sensitivity by activating the IRS-1/PI3K/Akt signaling pathway, leading to increased translocation of glucose transporter 4 (GLUT4) to the cell membrane.[9]

• AMPK Activation: Catalpol activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, which in turn promotes glucose uptake and utilization.[10]

Experimental Protocol: Glucose Uptake Assay in C2C12 Myotubes

This protocol details a method to assess the effect of catalpol on glucose uptake in differentiated C2C12 myotubes.

1. Cell Culture and Differentiation: a. Culture C2C12 myoblasts in DMEM with 10% FBS. b. To induce differentiation into myotubes, switch to DMEM with 2% horse serum when cells reach 80-90% confluency and culture for 4-6 days.

2. Glucose Uptake Assay: a. Treat differentiated C2C12 myotubes with various concentrations of catalpol for a specified time. b. Starve the cells in serum-free DMEM for 3 hours. c. Stimulate the cells with or without insulin (100 nM) for 30 minutes. d. Add the fluorescent glucose analog 2-NBDG (100 µM) and incubate for 30 minutes. e. Wash the cells with ice-cold PBS to remove excess 2-NBDG. f. Measure the fluorescence intensity using a fluorescence plate reader.

Anti-Cancer Activity of Catalpol

Emerging evidence suggests that catalpol possesses anti-cancer properties, including the ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines.

Key Mechanisms of Anti-Cancer Action

• Induction of Apoptosis: Catalpol can trigger apoptosis in cancer cells through the mitochondrial pathway, involving the regulation of Bcl-2 and Bax expression and the activation of caspases.

• Cell Cycle Arrest: Catalpol has been shown to induce cell cycle arrest at the G0/G1 phase in some cancer cells.

Quantitative Data: Anti-Cancer Efficacy (IC50 Values)

Cell Line	Cancer Type	IC50 Value	Reference
HeLa	Cervical Cancer	25 ± 2.9 µg/mL (for ICD-85, a related compound)	[11]
Various Cancer Cell Lines	-	Weak inhibitory effect	[12]

Experimental Protocol: MTT Assay for Cytotoxicity in HeLa Cells

This protocol outlines the MTT assay to determine the cytotoxic effects of catalpol on the HeLa cervical cancer cell line.

1. Cell Culture and Treatment: a. Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. b. Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow to adhere overnight. c. Treat the cells with a range of catalpol concentrations for 24, 48, or 72 hours.

2. MTT Assay: a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. b. Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals. c. Measure the absorbance at 490 nm or 570 nm. d. Calculate the percentage of cell viability and determine the IC50 value (the concentration of catalpol that inhibits 50% of cell growth).[13][14]

Signaling Pathways Modulated by Catalpol

The diverse biological activities of catalpol are a result of its ability to modulate multiple key intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate the primary pathways influenced by catalpol.

PI3K/Akt Signaling Pathway

Caption: Catalpol modulates the PI3K/Akt pathway, influencing cell survival and apoptosis.

NF-κB Signaling Pathway

Caption: Catalpol inhibits the NF-κB pathway, reducing pro-inflammatory gene expression.

Keap1-Nrf2 Signaling Pathway

Caption: Catalpol activates the Keap1-Nrf2 pathway, boosting antioxidant defenses.

AMPK/PGC-1α Signaling Pathway

Caption: Catalpol activates the AMPK/PGC-1α pathway, enhancing energy metabolism.

IRS-1/GLUT4 Signaling Pathway

Caption: Catalpol enhances insulin signaling via the IRS-1/GLUT4 pathway to promote glucose uptake.

Conclusion

Catalpol stands out as a natural compound with a remarkable spectrum of biological activities, holding significant therapeutic potential for a range of diseases. Its ability to modulate multiple critical signaling pathways underscores its pleiotropic effects. The data and protocols presented in this guide are intended to facilitate further research into the pharmacological properties of catalpol and to accelerate its development as a novel therapeutic agent. As our understanding of its molecular mechanisms deepens, catalpol may offer new avenues for the treatment of neurodegenerative diseases, inflammatory disorders, diabetes, and cancer.

References

• 1. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalpol Protects ARPE-19 Cells against Oxidative Stress via Activation of the Keap1/Nrf2/ARE Pathway | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tjyybjb.ac.cn [tjyybjb.ac.cn]
• 8. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Low-Dose Dioxin Reduced Glucose Uptake in C2C12 Myocytes: The Role of Mitochondrial Oxidative Stress and Insulin-Dependent Calcium Mobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. AMP-activated protein kinase stimulates myostatin expression in C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxicity of ICD-85 NPs on Human Cervical Carcinoma HeLa Cells through Caspase-8 Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, synthesis and anticancer activities evaluation of novel pyrazole modified catalpol derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. mdpi.com [mdpi.com]

Catalpol's Role in Traditional Chinese Medicine: A Technical Guide to its Mechanisms of Action

Introduction

Catalpol (B1668604), an iridoid glycoside, is a primary active constituent of Rehmannia glutinosa (Di Huang), a perennial herb fundamental to Traditional Chinese Medicine (TCM).[1] For centuries, Rehmannia glutinosa has been utilized in TCM formulations to address a variety of ailments, including those related to inflammation, diabetes, and neurodegeneration.[2] Modern scientific investigation has increasingly focused on catalpol as the molecule responsible for many of the therapeutic effects attributed to this traditional herb. This technical guide provides an in-depth overview of the pharmacological properties of catalpol, its mechanisms of action, and the experimental methodologies used to elucidate its effects, intended for researchers, scientists, and professionals in drug development.

Pharmacological Properties and Therapeutic Potential

Catalpol exhibits a broad spectrum of biological activities, positioning it as a promising candidate for therapeutic development. Its multifaceted effects are largely attributed to its potent anti-inflammatory, antioxidant, and anti-apoptotic properties.[3][4] These foundational activities translate into more specific therapeutic potential in a range of disease models.

Neuroprotection: A significant body of research highlights catalpol's neuroprotective capabilities. It has been shown to be effective in models of ischemic stroke, Parkinson's disease, and Alzheimer's disease.[5][6] Its neuroprotective effects are mediated through the reduction of oxidative stress, inhibition of neuronal apoptosis, and modulation of neuroinflammation.[7]

Metabolic Regulation: In the context of metabolic disorders, catalpol has demonstrated significant anti-diabetic effects. It improves insulin (B600854) sensitivity, reduces blood glucose levels, and modulates lipid metabolism in animal models of type 2 diabetes.[8][9] These effects are linked to its ability to enhance mitochondrial biogenesis and regulate key signaling pathways in glucose and lipid metabolism.[10]

Anti-inflammatory and Immunomodulatory Effects: Catalpol exerts robust anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β). This is achieved through the modulation of critical inflammatory signaling pathways, including NF-κB and MAPK.

Quantitative Data on Catalpol's Efficacy

The following tables summarize the quantitative data from various in vivo and in vitro studies, demonstrating the dose- and concentration-dependent effects of catalpol.

Table 1: In Vivo Efficacy of Catalpol in Animal Models

Animal Model	Catalpol Dosage	Duration	Key Findings	Reference(s)
High-Fat Diet/Streptozotocin (B1681764) (HFD/STZ)-induced diabetic mice	50, 100, 200 mg/kg (oral)	4 weeks	Dose-dependent reduction in fasting blood glucose.	[1][11]
HFD/STZ-induced diabetic mice	100 mg/kg (oral)	4 weeks	Activation of AMPK, GSK3β phosphorylation, and stimulation of hepatic glycogen (B147801) synthesis.	[9]
Alloxan-induced diabetic mice	50, 100, 200 mg/kg (oral)	2 weeks	Restoration of blood glucose and lipid profile, improved glucose tolerance.	[9]
db/db mice	160 mg/kg (oral)	4 weeks	26% reduction in fasting blood glucose and 19% reduction in glycated serum protein.	[8]
STZ-induced diabetic rats	50 mg/kg (i.v.)	3 weeks	66% decrease in plasma glucose.	[8]
Middle Cerebral Artery Occlusion (MCAO) rats	5, 10 mg/kg (i.p.)	21 days	Significant improvement in neurological function scores.	[5]
Multiple cerebral infarction rats	30, 60, 120 mg/kg (oral)	14 days	Alleviation of neurological deficits and reduction in brain atrophy.	[12]
Adenine-induced chronic kidney disease mice	5 mg/kg (oral)	4 weeks	Amelioration of altered body and kidney weight, and improved plasma urea (B33335) and creatinine (B1669602) levels.	[13]

Table 2: In Vitro Efficacy of Catalpol in Cell-Based Assays

Cell Line	Catalpol Concentration	Treatment	Key Findings	Reference(s)
BV2 microglia	0.1, 0.5 mM	1h pre-treatment before LPS + IFN-γ	Significant reduction in NO and ROS production.	[4]
Primary cortical neurons	10-100 µM	24 hours	Dose-dependent prevention of cytotoxicity induced by AD LCL cells.	[14]
RGC-5 cells	0.25, 0.5 mM	15 min pre-treatment before OGD	Amelioration of OGD-induced reduction in cell viability at 0.5 mM.	[15]
HCT116 colorectal cancer cells	25, 50, 100 µg/ml	48 hours	Marked decrease in PI3K and p-Akt protein expression.	[16]
L929 dermal fibroblasts	2, 10, 50 µM	-	Dose-dependent decrease in ROS content.	[17]
Porcine cumulus-oocyte complexes	10 µmol/L	During in vitro maturation	Significant increase in the first polar body rate.	[18]

Experimental Protocols

This section details the methodologies for key experiments cited in the study of catalpol's bioactivities.

Protocol 1: Quantification of Catalpol in Rehmannia glutinosa by HPLC

This protocol is adapted from methodologies for the quantification of catalpol in plant materials.[19][20][21]

1. Sample Preparation:

• Freeze-dry and powder the root samples of Rehmannia glutinosa.

• Accurately weigh 1.0 g of the powdered sample.

• Extract the sample twice with 25 mL of 30% methanol (B129727) in an ultrasonic water bath at 25°C for 20 minutes.

• Centrifuge the extract and collect the supernatant.

• Filter the supernatant through a 0.45 µm membrane filter prior to HPLC analysis.

2. HPLC Conditions:

• Column: Phenomenex Kinetex C18 (4.6 mm × 100 mm, 2.6 μm).

• Mobile Phase: Isocratic elution with 5% acetonitrile (B52724) and 95% water containing 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Quantification:

• Prepare a standard curve using catalpol of known concentrations.

• Calculate the concentration of catalpol in the samples by comparing their peak areas with the standard curve.

Protocol 2: Induction of Type 2 Diabetes in Mice (HFD/STZ Model)

This protocol is a composite of methods used to induce a type 2 diabetic phenotype in mice.[1][11][22]

1. Animal Model:

• Use male C57BL/6 mice, 6 weeks old.

• Acclimatize the animals for at least one week with free access to food and water.

2. Induction of Insulin Resistance:

• Feed the mice a high-fat diet (HFD) for 4 weeks to induce insulin resistance.

3. Induction of Hyperglycemia:

• After the HFD period, administer a single intraperitoneal injection of streptozotocin (STZ) at a dose of 40 mg/kg, dissolved in 0.1 M citrate (B86180) buffer (pH 4.5).

4. Confirmation of Diabetes:

• Monitor fasting blood glucose levels. Mice with fasting blood glucose levels consistently above 11.1 mmol/L are considered diabetic and are used for subsequent experiments.

Protocol 3: Western Blot Analysis of PI3K/Akt Pathway Proteins

This protocol outlines the general steps for analyzing the expression of proteins in the PI3K/Akt pathway.[22][23][24]

1. Protein Extraction:

• Treat cells with catalpol at desired concentrations and for the specified duration.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantify the protein concentration using a BCA protein assay.

2. Gel Electrophoresis and Transfer:

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins on a 10% SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against PI3K, Akt, and p-Akt (specific dilutions as per manufacturer's instructions, typically 1:1000) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an HRP-conjugated secondary antibody (1:2000 to 1:10000 dilution) for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using image analysis software and normalize to a loading control like β-actin or GAPDH.

Protocol 4: Immunofluorescence Staining for NF-κB p65 Nuclear Translocation

This protocol describes the visualization of NF-κB p65 translocation from the cytoplasm to the nucleus.[5]

1. Cell Culture and Treatment:

• Seed cells (e.g., BV2 microglia) on glass coverslips in a 24-well plate.

• Pre-treat the cells with catalpol at desired concentrations before stimulating with an inflammatory agent like LPS.

2. Fixation and Permeabilization:

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes.

3. Immunostaining:

• Block the cells with 1% BSA in PBS for 30 minutes.

• Incubate with a primary antibody against NF-κB p65 (diluted in blocking buffer) overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS.

4. Mounting and Visualization:

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips on glass slides with an anti-fade mounting medium.

• Visualize the cells using a fluorescence microscope. Nuclear translocation is indicated by the co-localization of the p65 signal (e.g., green or red fluorescence) with the DAPI signal (blue).

Signaling Pathways and Mechanisms of Action

Catalpol's diverse pharmacological effects are underpinned by its ability to modulate several key intracellular signaling pathways.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial regulator of cell survival, proliferation, and metabolism. Catalpol has been shown to activate this pathway in various contexts, contributing to its neuroprotective and anti-apoptotic effects.[23] For instance, in models of neuronal injury, catalpol promotes the phosphorylation of Akt, which in turn inhibits pro-apoptotic proteins like GSK3β and activates anti-apoptotic factors, ultimately leading to enhanced cell survival. Conversely, in some cancer cell lines, catalpol has been observed to downregulate the PI3K/Akt pathway, leading to the induction of apoptosis.[16]

Caption: Catalpol's modulation of the PI3K/Akt signaling pathway.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes. Catalpol has been shown to inhibit the activation of the NF-κB pathway by preventing the degradation of IκBα and subsequently blocking the nuclear translocation of the p65 subunit of NF-κB.[4][25] This mechanism is a cornerstone of catalpol's anti-inflammatory effects.

Caption: Catalpol's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade involved in inflammation, cell proliferation, and apoptosis. The MAPK family includes extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK. Catalpol has been shown to modulate the MAPK pathway, often by inhibiting the phosphorylation of p38 and JNK, which are activated in response to cellular stress and inflammatory stimuli.[23] By suppressing the activation of these kinases, catalpol can reduce the expression of downstream inflammatory targets.

Caption: Catalpol's modulation of the MAPK signaling pathway.

Experimental Workflow Overview

The investigation of catalpol's bioactivity typically follows a structured workflow, from in vitro screening to in vivo validation.

Caption: General experimental workflow for investigating catalpol.

Conclusion and Future Directions

Catalpol, a key active compound from Rehmannia glutinosa, demonstrates significant therapeutic potential across a range of diseases, primarily through its anti-inflammatory, antioxidant, and anti-apoptotic activities. Its mechanisms of action involve the modulation of critical signaling pathways such as PI3K/Akt, NF-κB, and MAPK. The quantitative data and experimental protocols summarized in this guide provide a solid foundation for further research and development.

Future investigations should focus on elucidating the detailed molecular interactions of catalpol with its targets, exploring its pharmacokinetic and pharmacodynamic profiles in more detail, and conducting well-designed clinical trials to translate the promising preclinical findings into therapeutic applications for human diseases. The continued study of catalpol not only validates its traditional use in TCM but also opens new avenues for the development of novel, nature-derived therapeutics.

References

• 1. Frontiers | Protective effects and possible mechanisms of catalpol against diabetic nephropathy in animal models: a systematic review and meta-analysis [frontiersin.org]
• 2. img.abclonal.com [img.abclonal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Specification of the NF-κB transcriptional response by p65 phosphorylation and TNF-induced nuclear translocation of IKKε - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalpol promotes hippocampal neurogenesis and synaptogenesis in rats after multiple cerebral infarctions by mitochondrial regulation: involvement of the Shh signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antidiabetic and antioxidant effects of catalpol extracted from Rehmannia glutinosa (Di Huang) on rat diabetes induced by streptozotocin and high-fat, high-sugar feed - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Catalpol-Induced AMPK Activation Alleviates Cisplatin-Induced Nephrotoxicity through the Mitochondrial-Dependent Pathway without Compromising Its Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PI3K-Akt signaling pathway based on network pharmacology for the anti-Alzheimer's disease effect of licorice stem flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Catalpol ameliorates LPS-induced inflammatory response by activating AMPK/mTOR signaling pathway in rat intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 16. dovepress.com [dovepress.com]
• 17. benchchem.com [benchchem.com]
• 18. Western Blot Protocol [bio.davidson.edu]
• 19. benchchem.com [benchchem.com]
• 20. spandidos-publications.com [spandidos-publications.com]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 25. Catalpol alleviates the lipopolysaccharide-induced inflammatory response of BV2 cells | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]

The Iridoid Glycoside Catalpol: A Technical Guide to its Discovery, Historical Research, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Catalpol (B1668604), an iridoid glycoside predominantly isolated from the roots of Rehmannia glutinosa, has emerged as a molecule of significant interest in the scientific and medical communities. Initially identified as a component of catalposide (B190771) from the Catalpa genus, its subsequent isolation and structural elucidation have paved the way for extensive investigation into its diverse pharmacological properties. This technical guide provides a comprehensive overview of the discovery and historical research context of catalpol, detailing its multifaceted biological activities, including anti-inflammatory, neuroprotective, and anti-diabetic effects. We present a compilation of quantitative data from key studies, detailed experimental protocols for its extraction and analysis, and a visual representation of the core signaling pathways modulated by this promising natural compound.

Discovery and Historical Research Context

The journey of catalpol's discovery is intertwined with the study of iridoid glycosides in various plant species.

Isolation and Structural Elucidation of Catalpol: In 1962, a significant breakthrough occurred when a glycoside of the aucubin (B1666126) type was isolated in its free, crystalline form from Plantago and Buddleia species. This compound was identified as catalpol.[1] The structural elucidation of both catalposide and catalpol was a pivotal moment in the research timeline. While the precise date of the complete structural determination is not explicitly stated in the provided results, the work of Bobbitt, Spiggle, Mahboob, Philipsborn, and Schmid in 1962 was instrumental in proposing their structures based on chemical and physical evidence, particularly nuclear magnetic resonance (NMR) spectra.[1]

Pioneering Pharmacological Investigations: One of the earliest and most significant pharmacological activities attributed to catalpol was its anti-hyperglycemic effect. This groundbreaking research was first conducted by Kitagawa and colleagues. Following this initial discovery, the anti-diabetic properties of catalpol became a focal point for numerous researchers, leading to extensive studies in various experimental models of type 1 and type 2 diabetes.[2] This early work laid the foundation for the subsequent explosion of research into catalpol's diverse therapeutic potential, including its anti-inflammatory, antioxidant, and neuroprotective activities, which have been increasingly investigated in recent decades.[2][3]

Quantitative Data on Pharmacological Activities

The therapeutic potential of catalpol is supported by a growing body of quantitative data from preclinical studies. The following tables summarize key findings across its primary areas of investigation.

Table 1: Anti-Diabetic and Metabolic Effects of Catalpol

Experimental Model	Administration Route & Dosage	Key Quantitative Findings
STZ-induced diabetic rats	Intravenous; 0.01-0.1 mg/kg	Dose-dependent reduction in plasma glucose.[2]
STZ-fat-diabetic rats	Intravenous; 50 mg/kg for 2 weeks	65.8 ± 3.07% reduction in plasma glucose; significant attenuation of total cholesterol and triglycerides; significant increase in HDL-C.[2]
High-fat diet/STZ-induced diabetic mice	Oral; 50-200 mg/kg for 4 weeks	Dose-dependent reduction in fasting plasma glucose and significant reduction in serum total cholesterol and triglycerides.[2]
db/db mice	Oral; 50 mg/kg	Significant reduction in body weight from 8 weeks of treatment; significant reduction in fasting blood glucose from the 4th week of treatment.[2]

Table 2: Neuroprotective Effects of Catalpol

Experimental Model	Administration Route & Dosage	Key Quantitative Findings
LPS-treated BV2 microglial cells	In vitro; 1, 5, and 25 µM	Significant suppression of nitric oxide production to 11.13, 6.55, and 5.02 µM, respectively.[4]
H₂O₂-stimulated primary cortical neurons	In vitro; 25-50 µM	Significant decrease in malondialdehyde (MDA) production.[4]
Gerbil model of cerebral ischemia/reperfusion	Intraperitoneal; 10 and 20 mg/kg/day for 3 days	Significantly increased superoxide (B77818) dismutase (SOD) activity and decreased brain MDA content.[5]
Rat model of cerebral ischemia	Intraperitoneal; 5.0 mg/kg	Significantly attenuated apoptosis and rescued hippocampal CA1 neurons.[6]

Table 3: Anti-Inflammatory Effects of Catalpol

Experimental Model	Administration Route & Dosage	Key Quantitative Findings
LPS-treated BV2 microglial cells	In vitro; 1, 5, and 25 µM	Significantly downregulated IL-6 expression to 105.44, 16.88, and 14.17 pg/ml, respectively.[4]
LPS-treated BV2 microglial cells	In vitro; 5 and 25 µM	Significantly inhibited TNF-α production to 10441 and 10359 pg/ml, respectively.[4]
Human aorta endothelial cells	In vitro; 7.5, 15, or 30 µM for 24 h	Attenuated inflammatory responses.[2]

Detailed Experimental Protocols

This section provides an overview of methodologies for key experiments cited in the literature, offering a framework for researchers to design and execute their own studies on catalpol.

Extraction and Isolation of Catalpol from Rehmannia glutinosa

Objective: To extract and purify catalpol from the fresh roots of Rehmannia glutinosa.

Protocol:

• Homogenization and Initial Extraction:

  • Clean and slice fresh Rehmannia glutinosa roots.

  • Homogenize the sliced roots with deionized water in a pulp grinder.

  • Add methanol (B129727) to the homogenate and stir for 1-3 hours.

  • Filter the mixture to obtain the initial filtrate.

  • Re-extract the filter residue with a methanol solution and combine the filtrates.

• Purification:

  • Concentrate the combined filtrate to a viscous liquid.

  • Add ethanol (B145695) to the concentrated liquid to precipitate impurities.

  • Pour off the clear liquid and concentrate it until no alcohol remains, which will cause pigments to separate.

  • Filter the solution to remove the insoluble pigments.

  • Extract the aqueous phase with n-butanol.

  • Combine the n-butanol phases and remove the solvent by reduced pressure evaporation to obtain crude crystals.

• Recrystallization:

  • Recrystallize the crude product from water to obtain pure, white crystals of catalpol.

In Vitro Assessment of Anti-Inflammatory Activity in BV2 Microglial Cells

Objective: To determine the effect of catalpol on the production of inflammatory mediators in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.

Protocol:

• Cell Culture: Culture BV2 microglial cells in an appropriate medium and plate them in 96-well plates at a density of 2.0 × 10⁵ cells/ml.

• Treatment: Pre-treat the cells with varying concentrations of catalpol (e.g., 1, 5, 25 µM) for 2 hours.

• Stimulation: Stimulate the cells with LPS (0.5 µg/ml) for 18 hours.

• Nitric Oxide (NO) Measurement (Griess Reaction):

  • Collect the culture supernatant.

  • Measure the NO concentration using a Griess reaction-based assay kit, following the manufacturer's instructions.

  • Read the absorbance at 540 nm.

• Cytokine Measurement (ELISA):

  • Collect the culture supernatant.

  • Determine the concentrations of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's protocols.

  • Read the absorbance at 450 nm.

Animal Model of Cerebral Ischemia

Objective: To evaluate the neuroprotective effects of catalpol in a gerbil model of transient global cerebral ischemia.

Protocol:

• Animal Model: Use adult male gerbils. Anesthetize the animals.

• Ischemia Induction: Occlude both common carotid arteries for a specified duration (e.g., 10 minutes) to induce global cerebral ischemia.

• Reperfusion: Release the occlusion to allow for reperfusion.

• Catalpol Administration: Administer catalpol (e.g., 5, 10, or 20 mg/kg) via intraperitoneal injection daily for a set period (e.g., 3 days) before the ischemic insult.

• Neurological Assessment: Evaluate neurological deficits at various time points post-reperfusion using a standardized scoring system.

• Biochemical Analysis: At the end of the experiment, sacrifice the animals and collect brain tissue. Homogenize the tissue and measure the levels of oxidative stress markers such as SOD and MDA using appropriate assay kits.

• Histological Analysis: Perform histological staining (e.g., Nissl staining) on brain sections to assess neuronal damage, particularly in the hippocampus.

Core Signaling Pathways Modulated by Catalpol

Catalpol exerts its diverse pharmacological effects by modulating several key intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these mechanisms.

Anti-Inflammatory and Anti-Apoptotic Signaling

Catalpol has been shown to inhibit the pro-inflammatory NF-κB signaling pathway and modulate the p53-mediated apoptotic pathway.

Caption: Catalpol's anti-inflammatory and anti-apoptotic mechanisms.

Antioxidant Signaling Pathway

Catalpol enhances the cellular antioxidant response by activating the Keap1-Nrf2 signaling pathway.

Caption: Catalpol's activation of the Keap1-Nrf2 antioxidant pathway.

Pro-Survival and Metabolic Signaling

Catalpol promotes cell survival and enhances glucose metabolism through the activation of the PI3K/Akt and AMPK signaling pathways.

Caption: Catalpol's activation of pro-survival and metabolic pathways.

Conclusion

From its initial discovery as a constituent of catalposide to its current status as a widely investigated therapeutic agent, catalpol has demonstrated a remarkable spectrum of biological activities. The historical research context reveals a journey from phytochemical curiosity to a molecule with significant potential in addressing a range of pathological conditions, including diabetes, neurodegenerative diseases, and inflammatory disorders. The quantitative data and experimental protocols summarized herein provide a solid foundation for future research and development. Furthermore, the elucidation of its mechanisms of action through key signaling pathways offers multiple avenues for targeted drug design and therapeutic intervention. As research continues to unfold, catalpol stands as a compelling example of the therapeutic treasures that can be unearthed from the natural world, offering hope for the development of novel and effective treatments for a variety of human diseases.

References

• 1. The hypoglycemic mechanism of catalpol involves increased AMPK-mediated mitochondrial biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular and Biochemical Pathways of Catalpol in Alleviating Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalpol ameliorates hepatic insulin resistance in type 2 diabetes through acting on AMPK/NOX4/PI3K/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Catalpol Exerts an Anti-Epilepticus Effect, Possibly by Regulating the Nrf2-Keap1-ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Effects of Catalpol on Neural Cells: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro effects of catalpol (B1668604) on various neural cells. Catalpol, an iridoid glycoside extracted from the root of Rehmannia glutinosa, has demonstrated significant neuroprotective, anti-inflammatory, and regenerative properties in a multitude of preclinical studies. This document summarizes key quantitative data, details common experimental protocols, and visualizes the underlying molecular mechanisms to facilitate further research and drug development in the field of neuroscience.

Data Presentation: Quantitative Effects of Catalpol on Neural Cells

The following tables summarize the quantitative data from various in vitro studies on the effects of catalpol on neurons, astrocytes, microglia, and oligodendrocytes.

Table 1: Neuroprotective and Axon Growth-Promoting Effects of Catalpol on Neurons

Cell Type	Insult/Model	Catalpol Concentration(s)	Measured Parameter(s)	Key Findings
Primary cortical neurons	Oxygen-glucose deprivation/reperfusion (OGD/R)	0.1, 1, 10, 100 µg/mL	Cell survival (MTT assay), Cell death (LDH assay), Axon growth	Significantly promoted cell survival and decreased cell death at all concentrations.[1] 10 µg/mL reversed rapamycin-induced effects on neurons.[1]
Primary cortical neurons	Hydrogen Peroxide (H₂O₂)	12.5, 25, 50 µM	Cell viability, Apoptosis, Mitochondrial membrane potential (MMP), ROS levels, MDA levels, SOD activity, GSH level	Significantly decreased ROS and MDA levels, increased SOD activity and GSH level, reversed apoptosis, and restored MMP.[2]
Primary cortical neurons	Amyloid-β₁₋₄₂ (Aβ₁₋₄₂)	Not specified	Neuronal apoptosis, Intracellular ROS, Bax levels, MMP, Cytochrome C release, Caspase-3 and -9 activity	Inhibited neuronal apoptosis by reducing intracellular ROS and Bax levels, MMP, and cytochrome C release, and regulating caspase activities.[3]
Primary cultured cortical neurons	N/A	1-5 mg/mL	Axonal growth	Significantly promoted axonal growth, with the strongest effect at 2.5 mg/mL.[3][4]
SKNMC cells co-cultured with late-onset AD LCL cells	Co-culture	10, 50, 100 µM	Nrf2 nuclear translocation	Promoted nuclear translocation of Nrf2 in a dose-dependent manner.[5]
Retinal Ganglion Cell-5 (RGC-5)	H₂O₂ / OGD	0.25, 0.5 mM	Cell viability	0.5 mM catalpol significantly increased cell viability after H₂O₂ or OGD insult.[6]

Table 2: Anti-inflammatory and Protective Effects of Catalpol on Astrocytes

Cell Type	Insult/Model	Catalpol Concentration(s)	Measured Parameter(s)	Key Findings
Primary cultured astrocytes	Oxygen-glucose deprivation/reperfusion (OGD-R)	Not specified	Cell survival (MTT, LDH), Mitochondrial membrane potential, ROS, NO, Lipid peroxide, iNOS, SOD, GPx, GSH	Increased astrocyte survival in a concentration-dependent manner. Prevented the decrease in mitochondrial membrane potential, inhibited ROS and NO formation, decreased lipid peroxide and iNOS activity, and elevated SOD, GPx, and GSH.[7][8]
Primary cultured astrocytes	Lipopolysaccharide (LPS) + Interferon-γ (IFN-γ)	0.1, 0.5 mM	NO production, ROS production, iNOS activity, Gene expression (iNOS, COX-2, TLR4), NF-κB activation	Significantly reduced NO and ROS production and iNOS activity. Attenuated the gene expression of iNOS, COX-2, and TLR4 by inhibiting NF-κB activation.[9]
Primary cultured astrocytes	Hydrogen Peroxide (H₂O₂)	Not specified	Cell viability, Intracellular ROS, Glutathione (B108866) peroxidase, Glutathione reductase, Glutathione content	Significantly increased cell viability and reduced intracellular ROS formation. Prevented the decrease in the activities of antioxidant enzymes in the glutathione redox cycle.[10]

Table 3: Anti-inflammatory Effects of Catalpol on Microglia

Cell Type	Insult/Model	Catalpol Concentration(s)	Measured Parameter(s)	Key Findings
BV2 microglial cells	Lipopolysaccharide (LPS)	1, 5, 25 µM	Nitric oxide (NO) production, IL-6, TNF-α	Markedly downregulated pro-inflammatory mediators NO, IL-6, and TNF-α.[2]
BV2 microglial cells	Lipopolysaccharide (LPS)	5 µg/mL	Cell morphology, Inflammatory factors (IL-1β, IL-6, TNF-α), iNOS, ROS	Improved cell morphology, decreased levels of inflammatory factors, and reduced the production of iNOS and ROS.[11][12]
BV2 microglial cells	Lipopolysaccharide (LPS)	Not specified	NO production, Iba-1 expression, mRNA expression (IL-6, TNF-α, IL-1β, NLRP3, NF-κB, caspase-1, ASC)	Effectively suppressed NO production, reduced Iba-1 expression, and downregulated the mRNA expression of proinflammatory cytokines and key molecules in the NLRP3 inflammasome and NF-κB pathway.[13][14]

Table 4: Pro-myelinating Effects of Catalpol on Oligodendrocytes

Cell Type	Insult/Model	Catalpol Concentration(s)	Measured Parameter(s)	Key Findings
Oligodendrocyte precursor cells (OPCs)	N/A	1, 10, 100 µM	OPC proliferation, migration, and differentiation	10 µM catalpol promoted OPC proliferation, migration, and differentiation into mature oligodendrocytes.[15][16][17]
Pre-myelinating oligodendrocytes (PreOLs)	Oxygen-glucose deprivation (OGD)	0.5 mM	Apoptosis, Myelination deficits, Intracellular Ca²⁺, Mitochondrial damage, ROS production, p-ERK1/2, PARP-1	Significantly reversed ischemia-induced apoptosis and myelination deficits by inhibiting intracellular Ca²⁺ increase, reducing mitochondrial damage, and ameliorating ROS overproduction.[18] Markedly decreased the expression levels of p-ERK1/2 and activated PARP-1.[18]
Oligodendrocyte precursor cells (OPCs)	N/A	0-100 µM (optimal at 40 µM for 48h)	Differentiation into mature oligodendrocytes (MBP⁺ cells)	Promoted the differentiation of OPCs into mature oligodendrocytes.[19]

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments commonly used to assess the effects of catalpol on neural cells.

Primary Cortical Neuron Culture and OGD/R Model

Objective: To investigate the neuroprotective effects of catalpol on neurons under ischemic conditions.

Protocol:

• Cell Culture: Primary cortical neurons are isolated from neonatal rats and cultured in appropriate media.

• Oxygen-Glucose Deprivation (OGD): An in vitro model of ischemia is established by replacing the normal culture medium with a glucose-free medium and placing the cells in an anaerobic chamber.

• Reperfusion (R): After the OGD period, the glucose-free medium is replaced with the original culture medium, and the cells are returned to a normoxic incubator.

• Catalpol Treatment: Catalpol is added to the culture medium at various concentrations (e.g., 0.1, 1, 10, 100 µg·mL⁻¹) during the OGD and/or reperfusion phase.[1]

• Assessment of Cell Viability and Axon Growth:

  • MTT Assay: To quantify cell survival.[1]

  • LDH Assay: To measure cell death.[1]

  • Immunofluorescence Staining: For markers like MAP-2 or Tuj-1 to visualize and measure axonal length and branching.

Astrocyte Culture and LPS/IFN-γ Induced Inflammation Model

Objective: To evaluate the anti-inflammatory effects of catalpol on astrocytes.

Protocol:

• Cell Culture: Primary astrocytes are isolated from neonatal mice or rats and cultured.

• Induction of Inflammation: Astrocytes are stimulated with lipopolysaccharide (LPS) and interferon-γ (IFN-γ) to induce an inflammatory response.

• Catalpol Pretreatment: Cells are pretreated with catalpol (e.g., 0.1 mM and 0.5 mM) for 1 hour prior to LPS and IFN-γ stimulation.[9]

• Biochemical and Molecular Analyses:

  • Griess Assay: To measure nitric oxide (NO) production.[9]

  • ROS Assay: Using fluorescent probes to quantify reactive oxygen species (ROS) production.[9]

  • ELISA: To measure the levels of pro-inflammatory cytokines like TNF-α and IL-6.

  • Western Blot and RT-qPCR: To analyze the expression of inflammatory proteins (e.g., iNOS, COX-2) and their corresponding genes.[9]

  • Immunofluorescence: To assess the nuclear translocation of NF-κB.

Microglia Culture and LPS-Induced Activation Model

Objective: To investigate the inhibitory effects of catalpol on microglial activation.

Protocol:

• Cell Culture: The BV2 microglial cell line is commonly used and maintained in appropriate culture conditions.

• LPS Stimulation: BV2 cells are treated with LPS to induce activation and a pro-inflammatory phenotype.

• Catalpol Treatment: Catalpol is added to the culture medium at various concentrations (e.g., 1, 5, and 25 µM) before or concurrently with LPS stimulation.[2]

• Assessment of Inflammatory Response:

  • Griess Assay: For NO measurement.[14]

  • ELISA: To quantify the secretion of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α).[12]

  • Immunofluorescence: To visualize morphological changes and the expression of activation markers like Iba-1.[14]

  • RT-qPCR and Western Blot: To measure the expression of genes and proteins related to the NF-κB and NLRP3 inflammasome pathways.[13][14]

Oligodendrocyte Precursor Cell (OPC) Differentiation Assay

Objective: To determine the effect of catalpol on the differentiation of OPCs into mature oligodendrocytes.

Protocol:

• OPC Culture: OPCs are isolated and cultured in a growth medium.

• Induction of Differentiation: Differentiation is induced by switching to a differentiation medium.

• Catalpol Treatment: OPCs are treated with different concentrations of catalpol (e.g., 1, 10, and 100 µM) for a specified period (e.g., 9 days).[15]

• Immunofluorescence Staining: Cells are stained for markers of mature oligodendrocytes, such as Myelin Basic Protein (MBP) or Olig1, and astrocyte markers like GFAP to quantify the differentiation efficiency.[15][16]

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Signaling Pathways

Experimental Workflows

References

• 1. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. [Study of catalpol promoting axonal growth for cultured cortical neurons from rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Catalpol protects primary cultured astrocytes from in vitro ischemia-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Catalpol inhibits LPS plus IFN-γ-induced inflammatory response in astrocytes primary cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protective effects of catalpol against H2O2-induced oxidative stress in astrocytes primary cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalpol alleviates the lipopolysaccharide-induced inflammatory response of BV2 cells | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]
• 12. Catalpol alleviates the lipopolysaccharide-induced inflammatory response of BV2 cells | Bangladesh Journal of Pharmacology [banglajol.info]
• 13. Frontiers | Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study [frontiersin.org]
• 14. Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Catalpol induces oligodendrocyte precursor cell-mediated remyelination in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. e-century.us [e-century.us]
• 17. Catalpol induces oligodendrocyte precursor cell-mediated remyelination in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Catalpol Protects Pre-Myelinating Oligodendrocytes against Ischemia-induced Oxidative Injury through ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Effect and Mechanism of Catalpol on Remyelination via Regulation of the NOTCH1 Signaling Pathway [frontiersin.org]

Catalpol's Impact on Oxidative Stress Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Catalpol (B1668604), an iridoid glycoside predominantly extracted from the root of Rehmannia glutinosa, has garnered significant scientific attention for its potent antioxidant properties. This technical guide provides an in-depth analysis of the molecular mechanisms through which catalpol mitigates oxidative stress, a key pathological factor in a myriad of diseases including neurodegenerative disorders, diabetes, and cardiovascular conditions. This document outlines the core signaling pathways modulated by catalpol, presents a compilation of quantitative data from preclinical studies, details key experimental methodologies, and provides visual representations of the underlying molecular interactions and experimental workflows. The evidence presented herein positions catalpol as a promising therapeutic candidate for the amelioration of oxidative stress-mediated cellular damage.

Core Mechanisms of Catalpol in Oxidative Stress Modulation

Catalpol exerts its antioxidant effects through a multi-pronged approach, primarily by activating endogenous antioxidant defense systems and attenuating the production of reactive oxygen species (ROS). The key signaling pathways implicated in catalpol's mechanism of action include the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway and the Phosphatidylinositol 3-kinase (PI3K)/Protein Kinase B (Akt) pathway.

Activation of the Nrf2/HO-1 Signaling Pathway

The Nrf2/HO-1 pathway is a critical cellular defense mechanism against oxidative stress. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stimuli or therapeutic agents like catalpol, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, including HO-1, leading to their transcription and subsequent protein expression. These antioxidant enzymes play a crucial role in neutralizing ROS and protecting cells from oxidative damage.

Studies have demonstrated that catalpol treatment significantly upregulates the expression of both Nrf2 and HO-1 in a dose-dependent manner in various cell and animal models of oxidative stress.[1][2][3][4][5][6] This activation of the Nrf2/HO-1 pathway is a cornerstone of catalpol's antioxidant and neuroprotective effects.

Catalpol activates the Nrf2/HO-1 signaling pathway.

Modulation of the PI3K/Akt Signaling Pathway

The PI3K/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and metabolism. Emerging evidence suggests a crosstalk between the PI3K/Akt and Nrf2 pathways. Activation of PI3K and subsequent phosphorylation of Akt can lead to the phosphorylation of downstream targets that promote Nrf2 activation and nuclear translocation, thereby enhancing the antioxidant response.

Catalpol has been shown to activate the PI3K/Akt pathway, leading to increased phosphorylation of both PI3K and Akt.[7][8] This activation is associated with the protective effects of catalpol against oxidative stress-induced apoptosis and cellular injury. The interplay between PI3K/Akt activation and the subsequent upregulation of the Nrf2/HO-1 pathway highlights a synergistic mechanism underlying catalpol's potent antioxidant activity.

References

• 1. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Impact of Catalpol on Proliferation, Apoptosis, Migration, and Oxidative Stress of Lung Cancer Cells Based on Nrf2/ARE Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalpol Ameliorates Oxidative Stress and Neuroinflammation after Traumatic Brain Injury in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalpol Ameliorates Oxidative Stress and Neuroinflammation after Traumatic Brain Injury in Rats | Semantic Scholar [semanticscholar.org]
• 6. Catalpol ameliorates inflammation and oxidative stress via regulating Sirt1 and activating Nrf2/HO-1 signaling against acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Catalpol protects rat ovarian granulosa cells against oxidative stress and apoptosis through modulating the PI3K/Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on Catalpol in Neuroinflammation: A Technical Guide

December 15, 2025

Abstract

Neuroinflammation is a critical underlying factor in the pathogenesis of various neurodegenerative diseases. Catalpol (B1668604), an iridoid glycoside extracted from the root of Rehmannia glutinosa, has emerged as a promising natural compound with potent anti-neuroinflammatory properties. This technical guide provides an in-depth overview of the preliminary research on catalpol's role in mitigating neuroinflammation. It is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource on the quantitative effects, experimental methodologies, and implicated signaling pathways of catalpol. This document summarizes key quantitative data in structured tables, details essential experimental protocols, and visualizes the molecular mechanisms of catalpol through signaling pathway diagrams generated using Graphviz, providing a foundational reference for future research and development in this field.

Introduction

Neuroinflammation, characterized by the activation of glial cells and the production of inflammatory mediators in the central nervous system, plays a pivotal role in the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.[1] The pursuit of therapeutic agents that can effectively quell this inflammatory cascade is a primary focus of neuropharmacological research. Catalpol has demonstrated significant neuroprotective effects in numerous preclinical studies, largely attributed to its anti-inflammatory and antioxidant activities.[2][3] This guide aims to provide a comprehensive technical summary of the foundational studies investigating the anti-neuroinflammatory effects of catalpol.

Quantitative Effects of Catalpol on Inflammatory and Oxidative Stress Markers

Catalpol has been shown to modulate various biomarkers of neuroinflammation and oxidative stress. The following tables summarize the quantitative findings from key in vitro and in vivo studies.

Table 1: Effect of Catalpol on Pro-inflammatory Mediators in LPS-Stimulated BV2 Microglia

Biomarker	Treatment Group	Concentration	Result	Reference
Nitric Oxide (NO)	LPS	0.5 µg/mL	-	[4]
LPS + Catalpol	1 µM	Significant reduction	[4]
LPS + Catalpol	5 µM	Significant reduction	[4]
LPS + Catalpol	25 µM	Significant reduction	[4]
TNF-α	LPS	0.5 µg/mL	-	[4]
LPS + Catalpol	5 µM	Significant reduction	[4]
LPS + Catalpol	25 µM	Significant reduction	[4]
Interleukin-6 (IL-6)	LPS	0.5 µg/mL	-	[4]
LPS + Catalpol	1 µM	Significant reduction	[4]
LPS + Catalpol	5 µM	Significant reduction	[4]
LPS + Catalpol	25 µM	Significant reduction	[4]

Table 2: Effect of Catalpol on Oxidative Stress Markers in H₂O₂-Stimulated Primary Cortical Neurons

Biomarker	Treatment Group	Concentration	Result	Reference
Reactive Oxygen Species (ROS)	H₂O₂	50 µM	-	[4]
H₂O₂ + Catalpol	12.5 µM	Significant reduction	[4]
H₂O₂ + Catalpol	25 µM	Significant reduction	[4]
H₂O₂ + Catalpol	50 µM	Significant reduction	[4]
Malondialdehyde (MDA)	H₂O₂	50 µM	-	[4]
H₂O₂ + Catalpol	25 µM	Significant reduction	[4]
H₂O₂ + Catalpol	50 µM	Significant reduction	[4]
Superoxide Dismutase (SOD)	H₂O₂	50 µM	-	[4]
H₂O₂ + Catalpol	25 µM	Significant increase	[4]
H₂O₂ + Catalpol	50 µM	Significant increase	[4]
Glutathione (GSH)	H₂O₂	50 µM	-	[4]
H₂O₂ + Catalpol	25 µM	Significant increase	[4]
H₂O₂ + Catalpol	50 µM	Significant increase	[4]

Key Signaling Pathways Modulated by Catalpol

Catalpol exerts its anti-neuroinflammatory effects by modulating several key intracellular signaling pathways. These pathways are central to the inflammatory response and represent key targets for therapeutic intervention.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, regulating the expression of numerous pro-inflammatory genes.[5] In the context of neuroinflammation, its activation in microglia leads to the production of cytokines and other inflammatory mediators.[5] Studies have shown that catalpol can inhibit the activation of the NF-κB pathway in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.[6] This inhibition is achieved by preventing the phosphorylation and subsequent degradation of the inhibitory protein IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[6]

Catalpol inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, including ERK, JNK, and p38, is another crucial regulator of inflammation. Activation of these kinases leads to the downstream activation of transcription factors involved in the inflammatory response. Catalpol has been observed to suppress the phosphorylation of ERK, JNK, and p38 MAPKs in activated microglial cells, thereby contributing to its anti-inflammatory effects.

Catalpol suppresses the MAPK signaling cascade.

Nrf2/HO-1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes, including Heme oxygenase-1 (HO-1). Under conditions of oxidative stress, Nrf2 translocates to the nucleus and initiates the transcription of these protective genes. Catalpol has been shown to activate the Nrf2/HO-1 signaling pathway, thereby enhancing the cellular antioxidant defense system and mitigating oxidative damage associated with neuroinflammation.[7]

Catalpol activates the Nrf2/HO-1 antioxidant pathway.

Detailed Experimental Protocols

This section provides a detailed methodology for key experiments commonly cited in the preliminary studies of catalpol's effects on neuroinflammation.

In Vitro Model of Neuroinflammation: LPS-Stimulated BV2 Microglia

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 2. nanopartikel.info [nanopartikel.info]
• 3. resources.bio-techne.com [resources.bio-techne.com]
• 4. researchgate.net [researchgate.net]
• 5. psasir.upm.edu.my [psasir.upm.edu.my]
• 6. Small molecule inhibiting microglial nitric oxide release could become a potential treatment for neuroinflammation | PLOS One [journals.plos.org]
• 7. arigobio.com [arigobio.com]

Unraveling the Therapeutic Potential of Catalpol: A Technical Guide to its Molecular Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpol (B1668604), an iridoid glucoside primarily extracted from the root of Rehmannia glutinosa, has emerged as a promising natural compound with a wide spectrum of pharmacological activities.[1] Extensive in vitro and in vivo studies have demonstrated its potential in treating a variety of conditions, including neurodegenerative diseases, diabetes, and inflammatory disorders.[1][2] This technical guide provides an in-depth exploration of the molecular targets of catalpol, offering a comprehensive overview of its mechanisms of action, quantitative data on its effects, and detailed experimental protocols to facilitate further research and drug development.

Quantitative Data on Catalpol's Molecular Interactions

The following tables summarize the quantitative effects of catalpol on various molecular targets and cellular processes, providing a valuable resource for comparing its potency and efficacy across different experimental models.

Table 1: Pharmacokinetic and In Vitro Efficacy Parameters of Catalpol

Parameter	Value	Cell Line/Model	Condition	Reference
IC50	48 µM	Solid tumor cell lines	Proliferation	[1]
IC50	47.48 µM	HepG2	Cell Survival	[3]
IC50	75.72 µM	HUH-7	Cell Survival	[3]
EC50	Not Specified	Primary cultured neurons and microglial cells	Neuroprotection	[2]
GI50	> 100 µM	A2780	Antiproliferative activity	[4]
Binding Affinity (Binding Free Energy)	-30.14 kcal/mol	IL-1β	Molecular Docking	[5]
Binding Affinity (Lowest Binding Energy)	-6.96 kcal/mol	Nrf2	Molecular Docking	[6]
Binding Affinity (Lowest Binding Energy)	-4.64 kcal/mol	HO-1	Molecular Docking	[6]
Binding Affinity (Lowest Binding Energy)	-4.4 kcal/mol	BAX	Molecular Docking	[6]
Binding Affinity (Lowest Binding Energy)	-3.87 kcal/mol	Bcl-2	Molecular Docking	[6]

Table 2: Effects of Catalpol on Protein Expression and Activity

Molecular Target	Effect	Quantitative Change	Cell Line/Model	Condition	Reference
Dynamin 1	Increased Expression	25% increase	Aβ25-35-treated primary cortical neurons	48h treatment with 10 µM catalpol	[7]
PSD-95	Increased Expression	69% increase	Aβ25-35-treated primary cortical neurons	48h treatment with 10 µM catalpol	[7]
Synaptotagmin	Increased Expression	59% increase	Aβ25-35-treated primary cortical neurons	48h treatment with 10 µM catalpol	[7]
Synaptophysin	Increased Expression	45% increase	Aβ25-35-treated primary cortical neurons	48h treatment with 10 µM catalpol	[7]
Caspase-3 Activity	Decreased	3.8% (1 µM), 12.2% (10 µM), 30.2% (100 µM) reduction	Aconitine-treated human iPSC-derived cardiomyocytes	24h treatment	[8]
Caspase-9 Activity	Decreased	2.8% (1 µM), 16.6% (10 µM), 33% (100 µM) reduction	Aconitine-treated human iPSC-derived cardiomyocytes	24h treatment	[8]
Caspase-3 Positive Cells	Decreased	12.7% (1 µM), 39.9% (10 µM), 71.82% (100 µM) reduction	Aconitine-treated human iPSC-derived cardiomyocytes	24h treatment	[8]
Caspase-9 Positive Cells	Decreased	7.9% (1 µM), 34.3% (10 µM), 67.8% (100 µM) reduction	Aconitine-treated human iPSC-derived cardiomyocytes	24h treatment	[8]
p-TAK1	Decreased	21.3% reduction	mdx mice	6 weeks of treatment (200 mg/kg)	[9]
Plasma Creatine Kinase	Decreased	35.1% reduction	mdx mice	6 weeks of treatment (200 mg/kg)	[9]
Plasma Lactic Dehydrogenase	Decreased	10.3% reduction	mdx mice	6 weeks of treatment (200 mg/kg)	[9]

Key Signaling Pathways Modulated by Catalpol

Catalpol exerts its diverse pharmacological effects by modulating several key signaling pathways. The following diagrams, generated using the DOT language, illustrate the primary pathways influenced by catalpol.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, growth, and proliferation. Catalpol has been shown to activate this pathway, contributing to its neuroprotective and insulin-sensitizing effects.[10][11]

Catalpol's activation of the PI3K/Akt pathway.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway plays a central role in inflammation. Catalpol has been demonstrated to inhibit this pathway, thereby exerting its anti-inflammatory effects.[5][12]

Inhibition of the NF-κB signaling pathway by catalpol.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is involved in various cellular processes, including inflammation and apoptosis. Catalpol has been shown to modulate this pathway, contributing to its anti-inflammatory and neuroprotective properties.[13]

Modulation of the MAPK signaling pathway by catalpol.

Apoptosis Pathway

Catalpol has demonstrated significant anti-apoptotic effects by modulating the expression of key proteins in the mitochondrial-dependent apoptosis pathway.[6][14][15]

Catalpol's inhibition of the mitochondrial apoptosis pathway.

Detailed Methodologies for Key Experiments

To facilitate the replication and extension of research on catalpol, this section provides an overview of common experimental protocols used to investigate its molecular targets.

Cell Viability and Proliferation Assays (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cells (e.g., HCT116, human iPSCs) in a 96-well plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[8][16]

• Treatment: Treat the cells with various concentrations of catalpol (e.g., 0, 25, 50, 100 µg/ml) and a vehicle control for the desired duration (e.g., 24, 48, 72 hours).[16]

• MTT Incubation: Add 20 µl of MTT solution (0.5 mg/ml) to each well and incubate for 4 hours at 37°C.[8][16]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µl of DMSO to each well to dissolve the formazan crystals.[8][16]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control group.

Apoptosis Assays (Flow Cytometry with Annexin V/PI Staining)

Flow cytometry with Annexin V and Propidium Iodide (PI) staining is a widely used method to detect and quantify apoptosis.

Protocol:

• Cell Treatment: Culture and treat cells with catalpol and/or an apoptosis-inducing agent as required for the experiment.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI staining solution to the cell suspension.[17]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[17]

• Flow Cytometry Analysis: Add 1X Binding Buffer to each tube and analyze the cells by flow cytometry. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins.

Protocol:

• Protein Extraction: Lyse treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., PI3K, Akt, NF-κB, Bcl-2, Bax, Caspases) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Experimental Workflow for Target Identification

The identification and validation of catalpol's molecular targets often follow a multi-step experimental workflow.

A generalized workflow for identifying catalpol's targets.

Conclusion

Catalpol is a multifaceted natural compound that interacts with a variety of molecular targets to exert its therapeutic effects. Its ability to modulate key signaling pathways involved in cell survival, inflammation, and apoptosis underscores its potential as a lead compound for the development of novel therapies for a range of diseases. This technical guide provides a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of catalpol. The provided quantitative data, pathway diagrams, and experimental protocols are intended to serve as a valuable resource for advancing our understanding of this promising natural product.

References

• 1. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Catalpol: An Iridoid Glycoside With Potential in Combating Cancer Development and Progression—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalpol protects synaptic proteins from beta-amyloid induced neuron injury and improves cognitive functions in aged rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic efficacy of catalpol against apoptosis in cardiomyocytes derived from human induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A potential therapeutic effect of catalpol in Duchenne muscular dystrophy revealed by binding with TAK1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Catalpol inhibits apoptosis in hydrogen peroxide-induced cardiac myocytes through a mitochondrial-dependent caspase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Catalpol inhibits apoptosis in hydrogen peroxide-induced cardiac myocytes through a mitochondrial-dependent caspase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selleckchem.com [selleckchem.com]
• 17. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Catalpol Dosage and Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of catalpol (B1668604) in various mouse models based on preclinical research. The information is intended to guide researchers in designing and conducting experiments to evaluate the therapeutic potential of catalpol.

Catalpol, an iridoid glycoside extracted from the root of Rehmannia glutinosa, has demonstrated a wide range of pharmacological activities, including neuroprotective, anti-inflammatory, and anti-diabetic effects.[1][2][3] Its potential as a therapeutic agent is being explored in numerous disease models.

Quantitative Data Summary

The following tables summarize the dosages and administration routes of catalpol used in different mouse models as reported in the literature.

Table 1: Catalpol Dosage and Administration in Neurodegenerative Disease Models

Mouse Model	Strain	Administration Route	Dosage	Treatment Duration	Key Findings
Parkinson's Disease (MPTP-induced)	C57BL/6	Intraperitoneal	15 mg/kg/day	3 days pre-treatment, 5 days co-treatment, 6 days post-treatment	Mitigated loss of dopaminergic neurons, inhibited oxidative stress and neuroinflammation.[3][4]
Parkinson's Disease (MPTP-induced)	C57BL/6	Oral	Not specified	8 weeks	Improved locomotor ability and elevated striatal dopamine (B1211576) levels.[5]
Parkinson's Disease (MPTP-induced)	C57BL/6	Not specified	15 mg/kg	12 hours before and during 7 days of MPTP treatment	Blocked tyrosine hydroxylase-positive cell loss.[6]
Aging (D-galactose-induced)	Not specified	Not specified	2.5, 5, 10 mg/kg	2 weeks	Prevented mitochondrial dysfunction.[7]

Table 2: Catalpol Dosage and Administration in Metabolic Disease Models

Mouse Model	Strain	Administration Route	Dosage	Treatment Duration	Key Findings
Atherosclerosis (ApoE-/-)	ApoE-/-	Oral	20 mg/kg/day	Not specified	Decreased pro-inflammatory cytokines and increased anti-inflammatory cytokines.[1]
Atherosclerosis (LDLr-/-)	LDLr-/-	Oral	100–200 mg/kg/day	Not specified	Upregulated anti-apoptotic protein Bcl-2 and downregulated apoptotic proteins.[1]
Type 2 Diabetes (db/db)	db/db	Oral	40, 80, 120, 160 mg/kg	4 weeks	Reduced fasting blood glucose and improved glucose tolerance.[8][9]
Type 2 Diabetes (HFD/STZ-induced)	Not specified	Oral	100–200 mg/kg/day	4 weeks	Reduced blood glucose and ameliorated hepatic insulin (B600854) resistance.[8]
Hyperglycemia (STZ-induced)	Kunming	Oral	5, 10, 20 mg/kg/day	3 weeks	Ameliorated depressive-like behavior.[10]

Table 3: Catalpol Dosage and Administration in Inflammatory and Injury Models

Mouse Model	Strain	Administration Route	Dosage	Treatment Duration	Key Findings
Acute Liver Injury (LPS/D-gal-induced)	Balb/c	Intraperitoneal	2.5, 5, 10 mg/kg	1 hour before LPS/D-gal	Increased survival rate, reduced liver enzymes, and inhibited inflammation.[11]
Chronic Kidney Disease (Adenine-induced)	BALB/c	Oral	5 mg/kg	4 weeks (daily, except weekends)	Ameliorated kidney injury by reducing inflammation and oxidative stress.[12][13]
Spinal Cord Injury	Not specified	Gavage	10 and 60 mg/kg	Once a day for 28 days	Improved recovery and reduced apoptosis, oxidative stress, and inflammation.[14]
Experimental Autoimmune Encephalomyelitis (EAE)	Not specified	Intragastric gavage	40 mg/kg	Daily for 40 days	Alleviated neuroinflammation and demyelination.[15]
Inflammatory Pain (CFA-induced)	Not specified	Intrathecal	50, 100, 200 μg	Single dose	Reduced mechanical allodynia and thermal hyperalgesia.[16]
Acute Focal Ischemic Stroke (MCAO)	Not specified	Intragastric	15, 30, 60 mg/kg	Not specified	Decreased infarct size.[17]
Acute Focal Ischemic Stroke (MCAO)	Not specified	Intraperitoneal	1, 5, 10 mg/kg	Not specified	Decreased infarct size.[17]
Acute Cerebral Ischemia (MCAO)	Rat	Intranasal	Not specified	Not specified	Reduced neurological dysfunction and infarct volume.[18][19]

Experimental Protocols

The following are detailed methodologies for common administration routes of catalpol in mouse models.

Protocol 1: Oral Gavage (p.o.) Administration

Oral gavage is a common method for administering precise doses of catalpol.[2][5][8][9][10][12][13][15]

Materials:

• Catalpol powder

• Vehicle (e.g., sterile saline, PBS, or distilled water)

• Animal balance

• Vortex mixer or sonicator

• Gavage needles (flexible or rigid, appropriate size for mice)

• Syringes (1 mL)

Procedure:

• Preparation of Catalpol Solution:

  • Calculate the required amount of catalpol based on the desired dose (e.g., mg/kg) and the body weight of the mice.

  • Dissolve the catalpol powder in the chosen vehicle. Ensure complete dissolution, using a vortex mixer or sonicator if necessary. The final concentration should allow for an appropriate administration volume (typically 5-10 mL/kg for mice).

• Animal Handling and Dosing:

  • Weigh the mouse to determine the exact volume of catalpol solution to be administered.

  • Gently restrain the mouse, ensuring a firm but not restrictive grip to prevent injury.

  • Insert the gavage needle carefully into the mouth, passing it over the tongue towards the esophagus.

  • Slowly administer the solution. If any resistance is met, or if the animal shows signs of distress, withdraw the needle immediately.

  • Monitor the animal for a short period after administration to ensure there are no adverse reactions.

Protocol 2: Intraperitoneal (i.p.) Injection

Intraperitoneal injection is another frequently used route for systemic administration of catalpol.[1][3][4][11][17]

Materials:

• Catalpol solution (prepared as in Protocol 1)

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

Procedure:

• Animal Restraint:

  • Properly restrain the mouse to expose the abdominal area.

• Injection:

  • Locate the injection site in the lower quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Insert the needle at a 15-20 degree angle.

  • Aspirate slightly to ensure no blood or fluid is drawn, confirming the needle is in the peritoneal cavity.

  • Slowly inject the catalpol solution.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor for any signs of discomfort or adverse effects.

Signaling Pathways and Experimental Workflow

The therapeutic effects of catalpol are mediated through various signaling pathways. The diagrams below illustrate some of the key pathways and a general experimental workflow for studying catalpol in mouse models.

Signaling Pathway Diagrams

Caption: Catalpol's neuroprotective mechanism in a Parkinson's disease model.[3][4]

Caption: Catalpol's anti-inflammatory mechanism via SIRT1, NF-κB, and MAPK pathways.[1]

Experimental Workflow Diagram

Caption: A general experimental workflow for evaluating catalpol in mouse models.

References

• 1. Frontiers | Research Progress on Catalpol as Treatment for Atherosclerosis [frontiersin.org]
• 2. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 5. Catalpol attenuates MPTP induced neuronal degeneration of nigral-striatal dopaminergic pathway in mice through elevating glial cell derived neurotrophic factor in striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective activities of catalpol on MPP+/MPTP-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Catalpol protects mice against Lipopolysaccharide/D-galactosamine-induced acute liver injury through inhibiting inflammatory and oxidative response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Catalpol Attenuates Oxidative Stress and Inflammation via Mechanisms Involving Sirtuin-1 Activation and NF-κB Inhibition in Experimentally-Induced Chronic Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Catalpol Protects Against Spinal Cord Injury in Mice Through Regulating MicroRNA-142-Mediated HMGB1/TLR4/NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Catalpol Regulates Oligodendrocyte Regeneration and Remyelination by Activating the GEF-Cdc42/Rac1 Signaling Pathway in EAE Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Catalpol ameliorates CFA-induced inflammatory pain by targeting spinal cord and peripheral inflammation [frontiersin.org]
• 17. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. dovepress.com [dovepress.com]
• 19. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing Catalpol in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the dissolution and application of catalpol (B1668604) in a variety of cell culture-based experiments. This document outlines the necessary materials, step-by-step procedures, and important considerations for the effective use of catalpol in investigating its effects on cellular processes.

Overview and Physicochemical Properties of Catalpol

Catalpol is an iridoid glycoside that has demonstrated a wide range of biological activities, including neuroprotective, anti-inflammatory, and antioxidant effects. To facilitate its use in in vitro studies, a thorough understanding of its solubility and stability is crucial.

Data Presentation: Solubility and Storage of Catalpol

Property	Value	Source
Molecular Weight	362.33 g/mol	[1]
Solubility in DMSO	72 mg/mL (198.71 mM)	[1]
Solubility in Water	72 mg/mL	[1]
Solubility in Ethanol	5 mg/mL	[1]
Storage of Powder	-20°C for up to 3 years
Storage of Stock Solution (in DMSO)	-80°C for up to 1 year
Stability	Stable in neutral conditions; sensitive to acidic pH at high temperatures.	[2]

Note: For optimal results, it is recommended to use fresh DMSO as it is hygroscopic and absorbed moisture can reduce the solubility of catalpol.[1]

Experimental Protocols

Preparation of Catalpol Stock Solution

Objective: To prepare a concentrated stock solution of catalpol for subsequent dilution to working concentrations for cell culture experiments.

Materials:

• Catalpol powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Pipettes and sterile filter tips

Protocol:

• Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to prevent contamination.

• Weighing Catalpol: Accurately weigh the desired amount of catalpol powder.

• Dissolving in DMSO: Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a 100 mM stock solution, dissolve 36.23 mg of catalpol in 1 mL of DMSO).

• Complete Dissolution: Vortex the solution until the catalpol is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

Preparation of Catalpol Working Solutions for Cell Treatment

Objective: To dilute the catalpol stock solution to the final desired concentrations for treating cells in culture.

Materials:

• Catalpol stock solution (in DMSO)

• Complete cell culture medium appropriate for the cell line being used

• Sterile tubes for dilution

• Pipettes and sterile filter tips

Protocol:

• Thaw Stock Solution: Thaw an aliquot of the catalpol stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should always be included in experiments.

• Example Dilution: To prepare a 100 µM working solution from a 100 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 100 mM stock to 999 µL of cell culture medium).

• Vortex and Use: Gently vortex the working solutions before adding them to the cell cultures.

Assessment of Cell Viability using MTT Assay

Objective: To determine the effect of catalpol on cell viability and proliferation.

Materials:

• Cells cultured in 96-well plates

• Catalpol working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Cell Treatment: Remove the old medium and treat the cells with various concentrations of catalpol (and a vehicle control) for the desired duration (e.g., 24, 48, or 72 hours).

• Addition of MTT: After the treatment period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[3]

• Solubilization of Formazan: Carefully remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well to dissolve the purple formazan crystals.[1]

• Absorbance Measurement: Shake the plate gently for 10-15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[1][3]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Analysis of Protein Expression by Western Blotting

Objective: To investigate the effect of catalpol on the expression levels of specific proteins involved in signaling pathways.

Materials:

• Cells cultured in larger format plates (e.g., 6-well or 10 cm dishes)

• Catalpol working solutions

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary and secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Protocol:

• Cell Lysis: After treating the cells with catalpol, wash them with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody specific to the target protein overnight at 4°C.

• Washing: Wash the membrane several times with TBST (Tris-buffered saline with 0.1% Tween 20).

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways and Experimental Workflows

Catalpol's Effect on the PI3K/Akt Signaling Pathway in Apoptosis

Catalpol has been shown to modulate the PI3K/Akt signaling pathway, which plays a crucial role in cell survival and apoptosis.[1] In some cancer cell lines, catalpol can inhibit the PI3K/Akt pathway, leading to decreased cell viability and induction of apoptosis.[1]

Caption: Catalpol-mediated inhibition of the PI3K/Akt pathway leading to apoptosis.

Catalpol's Activation of the Nrf2/HO-1 Antioxidant Pathway

Catalpol can protect cells from oxidative stress by activating the Nrf2/HO-1 signaling pathway. Nrf2 is a transcription factor that regulates the expression of antioxidant proteins.

Caption: Activation of the Nrf2/HO-1 pathway by catalpol to combat oxidative stress.

Experimental Workflow for Investigating Catalpol's Effects

The following diagram outlines a general workflow for studying the cellular effects of catalpol.

Caption: A typical experimental workflow for studying the effects of catalpol in cell culture.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

Application Notes and Protocols for the Quantification of Catalpol in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpol (B1668604), an iridoid glycoside, is a major active component found in the traditional medicinal herb Rehmannia glutinosa. It has garnered significant interest for its wide range of pharmacological activities, including neuroprotective, anti-inflammatory, and hypoglycemic effects. To support preclinical and clinical drug development, robust and reliable analytical methods for the accurate quantification of catalpol in biological matrices are essential. These methods are crucial for pharmacokinetic, toxicokinetic, and bioavailability studies.

This document provides detailed application notes and protocols for the quantification of catalpol in plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The information compiled is based on validated methods published in peer-reviewed scientific journals.

Experimental Protocols

Several validated methods have been established for the quantification of catalpol in plasma. The following protocols outline the key steps, from sample preparation to LC-MS/MS analysis.

Protocol 1: Protein Precipitation Method

This is a simple and rapid method for sample cleanup.

1. Sample Preparation:

• Thaw frozen plasma samples at room temperature.
• Vortex the plasma sample to ensure homogeneity.
• To a 50 µL aliquot of plasma in a microcentrifuge tube, add 150 µL of methanol (B129727) (or acetonitrile) containing the internal standard (IS), such as aucubin (B1666126) or salidroside.[1][2][3]
• Vortex the mixture for 1-2 minutes to precipitate proteins.
• Centrifuge the mixture at high speed (e.g., 12,000 rpm) for 10 minutes.
• Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) Method

LLE offers a cleaner sample extract compared to protein precipitation.

1. Sample Preparation:

• To a 50 µL aliquot of plasma, add the internal standard.[4]
• Add 1 mL of ethyl acetate (B1210297) as the extraction solvent.[4]
• Vortex the mixture vigorously for 5 minutes.
• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.
• Transfer the upper organic layer (ethyl acetate) to a new tube.
• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase.
• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

The following are representative chromatographic and mass spectrometric conditions. These may require optimization based on the specific instrumentation used.

Chromatographic Conditions

• HPLC System: An Agilent 1290 Infinity LC system or equivalent.[5]

• Column: A reversed-phase C18 column, such as a Diamonsil C18 (150 mm x 4.6 mm, 5 µm) or an X-Bridge C18, is commonly used.[1][3][4]

• Mobile Phase:

  • A common mobile phase composition is a mixture of methanol or acetonitrile (B52724) and an aqueous buffer like 10 mM ammonium (B1175870) formate (B1220265) or 20 mM ammonium acetate.[1][3]

  • The ratio can be isocratic, for instance, 30:70 (v/v) methanol:10 mM ammonium formate, or a gradient can be employed.[1]

• Flow Rate: A typical flow rate is between 0.6 and 1.0 mL/min.[3]

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[1][3]

• Ionization Mode: Positive ion mode is typically used for catalpol analysis.[1][2][3]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• MRM Transitions:

  • Catalpol: The precursor ion is typically the ammonium adduct [M+NH₄]⁺ at m/z 380.1. The product ion for quantification is often m/z 183.0 or 165.0.[1][3]

  • Internal Standard (Aucubin): A common transition is m/z 364.3 → 167.0.[1][3]

• Source Parameters: Parameters such as ion spray voltage, source temperature, and gas flows should be optimized for maximum signal intensity.

Data Presentation

The following tables summarize the quantitative data from various validated methods for catalpol quantification in plasma.

Table 1: Linearity and Sensitivity of LC-MS/MS Methods for Catalpol

Method Reference	Linear Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
Lu et al., 2009[1]	10 - 20,000	10
Li et al., 2012[3][6]	10 - 50,000	10
Feng et al., 2013[2]	50 - 50,000	50
Ma et al., 2009[4]	10 - 2,000	10

Table 2: Accuracy and Precision of LC-MS/MS Methods for Catalpol

Method Reference	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias or RE)
Lu et al., 2009[1]	< 6.3%	< 14.6%	± 5.6%
Li et al., 2012[3][6]	< 12.9%	< 12.9%	-10.0% to 7.1%
Feng et al., 2013[2]	< 9.4%	< 9.4%	-6.6% to 4.9%
Ma et al., 2009[4]	2.5 - 8.0%	2.5 - 8.0%	-4.0% to 6.6%

Table 3: Recovery and Matrix Effect of LC-MS/MS Methods for Catalpol

Method Reference	Extraction Recovery (%)	Matrix Effect (%)
Lu et al., 2009[1]	76.5 ± 5.2%	-5.1 to 13.0%
Li et al., 2012[3][6]	72.9 - 109.5%	Not Reported
Feng et al., 2013[2]	> 76.5%	86.5 - 106.0%

Visualizations

The following diagrams illustrate the experimental workflows for the quantification of catalpol in plasma.

Caption: Workflow for Protein Precipitation Method.

Caption: Workflow for Liquid-Liquid Extraction Method.

Caption: General LC-MS/MS Analysis Workflow.

References

• 1. Quantitation of catalpol in rat plasma by liquid chromatography/electrospray ionization tandem mass spectrometry and its pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validated LC-MS method for simultaneous quantitation of catalpol and harpagide in rat plasma: application to a comparative pharmacokinetic study in normal and diabetic rats after oral administration of Zeng-Ye-Decoction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC-APCI-MS/MS method for the determination of catalpol in rat plasma and cerebrospinal fluid: application to an in vivo pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liquid chromatography-mass spectrometry for the simultaneous determination of the catalpol-related iridoid glucosides, verproside, isovanilloylcatalpol, catalposide and 6-O-veratroyl catalpol in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Using Catalpol to Induce Neurogenesis In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpol (B1668604), an iridoid glucoside extracted from the root of Rehmannia glutinosa, has demonstrated significant potential in promoting neurogenesis, the process of generating new neurons. This has positioned catalpol as a promising therapeutic candidate for neurodegenerative diseases and neural injuries. These application notes provide detailed protocols and a summary of quantitative data for researchers interested in utilizing catalpol to induce neurogenesis in in vitro models, including neural stem cell (NSC) cultures and cerebral organoids. The information is compiled from various scientific studies to ensure a comprehensive guide for experimental design and execution.

Data Presentation

The following tables summarize the quantitative effects of catalpol on various markers of neurogenesis and cell viability as reported in different in vitro systems.

Table 1: Dose-Dependent Effect of Catalpol on Neuronal Differentiation and Viability

Cell Type	Catalpol Concentration (µM)	Outcome Measure	Result	Reference
Primary Cortical Neurons	12.5, 25, 50	Apoptosis Reduction	Dose-dependent decrease in apoptotic cells.[1]
SKNMC cells (co-cultured with AD LCL cells)	10, 50, 100	Neuroprotection	Concentration-dependent protective effects.
Cerebral Organoids	10	Neuronal Markers (TUJ-1, NeuN, DCX)	Significant increase in the number of positive cells.[2]
Oligodendrocyte Progenitor Cells (OPCs)	1, 2.5, 5, 10, 20, 40, 80, 100	Cell Viability & Differentiation (MBP+ cells)	Optimal effect on viability and differentiation at 40 µM.[3]
Primary Neurons (OGD/R model)	0.1, 1, 10, 100	Cell Survival	Significant promotion of cell survival at all tested concentrations.[4]

Table 2: Effect of Catalpol on Neurogenesis-Related Protein Expression

Cell Type/Model	Catalpol Treatment	Protein/Marker	Change in Expression	Reference
Cerebral Organoids	10 µM	TUJ-1, NeuN, DCX, CTIP2	Increased	[2]
Cerebral Organoids	10 µM	SOX2+HOPX+, SOX2+TNC+ (oRG cells)	Increased	[2]
Ischemic Rat Brain (in vivo)	5 and 10 mg/kg	Nestin, BrdU, Tuj-1	Increased co-localization
Ischemic Rat Brain (in vivo)	5 and 10 mg/kg	DCX, BrdU	Increased co-localization	[5]

Experimental Protocols

Protocol 1: Induction of Neuronal Differentiation from Neural Stem Cells (NSCs)

This protocol outlines the general steps for inducing neuronal differentiation from cultured NSCs using catalpol.

Materials:

• Neural Stem Cells (NSCs)

• NSC proliferation medium (e.g., DMEM/F12 supplemented with N2, B27, EGF, and bFGF)

• NSC differentiation medium (e.g., Neurobasal medium supplemented with B27, GlutaMAX)

• Catalpol (high purity)

• Poly-L-ornithine and Laminin coated culture plates

• Phosphate-Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibodies against neuronal markers (e.g., anti-β-III-tubulin (Tuj-1), anti-Doublecortin (DCX), anti-NeuN)

• Fluorescently labeled secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

Procedure:

• NSC Culture: Culture NSCs on poly-L-ornithine and laminin-coated plates in NSC proliferation medium. Passage cells upon reaching 70-80% confluency.

• Initiation of Differentiation: To initiate differentiation, plate NSCs at a density of 2-5 x 10^4 cells/cm² in NSC proliferation medium.

• Catalpol Treatment: After 24 hours, replace the proliferation medium with NSC differentiation medium containing the desired concentration of catalpol. Based on available literature, a dose-range of 10-50 µM is recommended for initial experiments.

• Maintenance: Culture the cells for 7-14 days, changing the differentiation medium with fresh catalpol every 2-3 days.

• Assessment of Neurogenesis:

  • Immunocytochemistry:

    • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

    • Wash three times with PBS.

    • Permeabilize with 0.25% Triton X-100 for 10 minutes.

    • Wash three times with PBS.

    • Block with 5% goat serum for 1 hour at room temperature.

    • Incubate with primary antibodies against neuronal markers (e.g., Tuj-1, DCX) overnight at 4°C.

    • Wash three times with PBS.

    • Incubate with fluorescently labeled secondary antibodies for 1-2 hours at room temperature in the dark.

    • Wash three times with PBS.

    • Counterstain nuclei with DAPI.

    • Mount coverslips and visualize using a fluorescence microscope.

  • Quantitative Analysis: Quantify the percentage of Tuj-1 or DCX positive cells relative to the total number of DAPI-stained nuclei.

Protocol 2: Enhancing Neurogenesis in Cerebral Organoids with Catalpol

This protocol is adapted from a study demonstrating catalpol's effect on outer radial glia (oRG) generation and neurogenesis in human iPSC-derived cerebral organoids.[2]

Materials:

• Human induced pluripotent stem cells (hiPSCs)

• Cerebral organoid generation kit or established laboratory protocol

• Catalpol (10 µM working solution)

• Fixation and staining reagents as described in Protocol 1

Procedure:

• Generation of Cerebral Organoids: Generate cerebral organoids from hiPSCs following an established protocol.

• Catalpol Treatment: Begin catalpol treatment at the neural induction stage (around day 7 of differentiation) by adding 10 µM catalpol to the culture medium.[2]

• Continued Treatment: Continue to supplement the culture medium with 10 µM catalpol at each medium change throughout the organoid development (e.g., up to day 30 or longer for maturation studies).[2]

• Analysis of Neurogenesis:

  • Immunohistochemistry:

    • Fix cerebral organoids in 4% paraformaldehyde overnight at 4°C.

    • Cryoprotect the organoids by incubating in a sucrose (B13894) gradient (e.g., 15% then 30%).

    • Embed in OCT compound and freeze.

    • Section the organoids using a cryostat.

    • Perform immunohistochemical staining on the sections using antibodies against neuronal markers (Tuj-1, NeuN, DCX), progenitor markers (SOX2), and layer-specific cortical markers (e.g., CTIP2, SATB2).[2]

  • Microscopy and Quantification: Analyze the stained sections using confocal microscopy. Quantify the thickness of neuronal layers and the number of marker-positive cells in different regions of the organoids.[2]

Visualization of Mechanisms and Workflows

Signaling Pathways

Catalpol-induced neurogenesis is a multifaceted process involving the activation of several key signaling pathways.

Caption: Key signaling pathways activated by catalpol to promote neurogenesis.

Experimental Workflow: NSC Differentiation

The following diagram illustrates the experimental workflow for inducing and assessing neurogenesis in neural stem cell cultures treated with catalpol.

Caption: Workflow for catalpol-induced NSC differentiation and analysis.

Experimental Workflow: Cerebral Organoid Neurogenesis

This diagram outlines the process for enhancing neurogenesis in cerebral organoids using catalpol.

Caption: Workflow for enhancing neurogenesis in cerebral organoids with catalpol.

References

• 1. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalpol promotes the generation of cerebral organoids with oRGs through activation of STAT3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Effect and Mechanism of Catalpol on Remyelination via Regulation of the NOTCH1 Signaling Pathway [frontiersin.org]
• 4. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalpol promotes hippocampal neurogenesis and synaptogenesis in rats after multiple cerebral infarctions by mitochondrial regulation: involvement of the Shh signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Catalpol in Stroke Recovery Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Catalpol (B1668604), an iridoid glucoside extracted from the root of Rehmannia glutinosa, has emerged as a promising natural compound for stroke recovery research.[1] Extensive preclinical evidence highlights its pleiotropic neuroprotective effects, which encompass anti-inflammatory, antioxidant, and anti-apoptotic activities.[1][2] Furthermore, catalpol actively promotes neurogenesis and angiogenesis, crucial processes for long-term functional recovery after ischemic stroke.[3][4] These application notes provide a comprehensive overview of the use of catalpol in stroke research, including its mechanisms of action, quantitative data from preclinical studies, detailed experimental protocols, and visualizations of key signaling pathways.

Mechanisms of Action in Stroke Recovery

Catalpol's therapeutic potential in stroke recovery stems from its multifaceted mechanisms of action:

• Neuroprotection: Catalpol mitigates neuronal damage in the ischemic penumbra by reducing oxidative stress, inhibiting apoptosis (programmed cell death), and suppressing inflammatory responses.[1][2]

• Angiogenesis: It promotes the formation of new blood vessels in the ischemic brain region.[5] This is achieved through the upregulation of key angiogenic factors like Vascular Endothelial Growth Factor (VEGF) and Erythropoietin (EPO).[5][6]

• Neurogenesis: Catalpol stimulates the proliferation and differentiation of neural stem cells (NSCs), contributing to the replacement of damaged neurons.[3][7] It also enhances the survival of new neurons by inhibiting apoptosis.[8]

• Neurovascular Unit (NVU) Protection: Catalpol helps maintain the integrity of the NVU, a complex system of cells that regulates cerebral blood flow and the blood-brain barrier.[9]

Quantitative Data from Preclinical Studies

The following tables summarize key quantitative findings from various preclinical studies investigating the efficacy of catalpol in animal models of ischemic stroke.

Table 1: Effects of Catalpol on Infarct Volume and Neurological Deficits

Animal Model	Catalpol Dosage	Administration Route	Treatment Duration	Reduction in Infarct Volume (%)	Improvement in Neurological Score	Reference
Rat (pMCAO)	5 mg/kg	Intraperitoneal (i.p.)	Daily for 7 days	Significant reduction	Improved neurological function	[5]
Rat (MCAO)	2.5, 5.0, 10.0 mg/kg/day	Intravenous (i.v.)	14 days	Dose-dependent reduction	Significantly attenuated neurological deficits	[9]
Rat (dMCAO)	Not specified	Not specified	Not specified	Attenuated brain atrophy	Attenuated neurological deficits	[3]

pMCAO: permanent Middle Cerebral Artery Occlusion; MCAO: Middle Cerebral Artery Occlusion; dMCAO: distal Middle Cerebral Artery Occlusion.

Table 2: Effects of Catalpol on Angiogenesis and Neurogenesis Markers

Animal Model	Catalpol Dosage	Marker	Method of Detection	Outcome	Reference
Rat (pMCAO)	5 mg/kg	VEGF, EPO	Western Blot	Significantly increased brain levels	[5]
Rat (pMCAO)	5 and 10 mg/kg	BrdU+/Nestin+, BrdU+/Tuj-1+	Immunohistochemistry	Increased number of newborn immature neurons	[8]
Rat (MCAO)	2.5, 5.0, 10.0 mg/kg	CD31+/EdU+, DCX+/EdU+	Immunofluorescence	Increased dividing endothelial cells and neuroblasts	[9]
Rat (pMCAO)	Not specified	SDF-1α, CXCR4	Western Blot	Enhanced levels in the ischemic cortex	[4]
Rat (dMCAO)	Not specified	VEGF-A, KDR	Western Blot	Upregulation of the VEGF-A/KDR pathway	[3]

VEGF: Vascular Endothelial Growth Factor; EPO: Erythropoietin; BrdU: Bromodeoxyuridine; Tuj-1: βIII-tubulin; CD31: Platelet Endothelial Cell Adhesion Molecule-1; EdU: 5-ethynyl-2'-deoxyuridine; DCX: Doublecortin; SDF-1α: Stromal cell-Derived Factor-1 alpha; CXCR4: C-X-C chemokine receptor type 4; KDR: Kinase insert Domain Receptor (also known as VEGFR-2).

Key Signaling Pathways

Catalpol exerts its effects by modulating several critical signaling pathways involved in stroke recovery.

Caption: Catalpol-activated signaling pathways in stroke recovery.

Several signaling pathways are implicated in the therapeutic effects of catalpol.[3][10] These include the VEGF-A/KDR pathway, which is crucial for angiogenesis and the proliferation and differentiation of neural stem cells.[11] The SDF-1α/CXCR4 pathway is also activated by catalpol, promoting both neurogenesis and angiogenesis.[4] Additionally, catalpol has been shown to activate the JAK2-STAT3 and PI3K/AKT signaling cascades, further contributing to its pro-angiogenic and neuroprotective effects.[6][9] It also enhances the expression of Brain-Derived Neurotrophic Factor (BDNF) to inhibit apoptosis of new neurons and activates the Sonic hedgehog (Shh) signaling pathway to promote neurogenesis and synaptogenesis.[7][8]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used in catalpol and stroke research.

Animal Model of Ischemic Stroke: Middle Cerebral Artery Occlusion (MCAO)

The MCAO model is a widely used and reproducible method to induce focal cerebral ischemia in rodents.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Anesthesia (e.g., isoflurane (B1672236) or chloral (B1216628) hydrate)

• Heating pad to maintain body temperature

• Surgical microscope

• Micro-scissors, forceps, and vessel clips

• 4-0 monofilament nylon suture with a rounded tip

• Laser Doppler flowmeter (optional)

Procedure:

• Anesthetize the rat and maintain its body temperature at 37°C.

• Make a midline cervical incision and carefully expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA and the proximal end of the CCA.

• Insert the nylon suture into the ECA lumen and advance it into the ICA until it blocks the origin of the middle cerebral artery (MCA). A slight resistance will be felt. The insertion depth is typically 18-20 mm from the carotid bifurcation.

• (Optional) Use a laser Doppler flowmeter to confirm a significant drop in cerebral blood flow.

• For permanent MCAO (pMCAO), leave the suture in place. For transient MCAO (tMCAO), withdraw the suture after a defined period (e.g., 90 or 120 minutes) to allow for reperfusion.

• Close the incision and allow the animal to recover.

References

• 1. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Catalpol attenuates ischemic stroke by promoting neurogenesis and angiogenesis via the SDF-1α/CXCR4 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalpol Increases Brain Angiogenesis and Up-Regulates VEGF and EPO in the Rat after Permanent Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective effects of catalpol on cardio-cerebrovascular diseases: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Catalpol promotes hippocampal neurogenesis and synaptogenesis in rats after multiple cerebral infarctions by mitochondrial regulation: involvement of the Shh signaling pathway [frontiersin.org]
• 8. dovepress.com [dovepress.com]
• 9. Catalpol improves impaired neurovascular unit in ischemic stroke rats via enhancing VEGF-PI3K/AKT and VEGF-MEK1/2/ERK1/2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Catalpol Alleviates Ischemic Stroke Through Promoting Angiogenesis and Facilitating Proliferation and Differentiation of Neural Stem Cells via the VEGF-A/KDR Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalpol as a Therapeutic Agent in Parkinson's Disease Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of catalpol (B1668604), an iridoid glycoside, in preclinical models of Parkinson's disease (PD). This document includes detailed protocols for key experiments and summarizes quantitative data from cited studies to facilitate the evaluation and potential application of catalpol in neurodegenerative disease research.

Introduction

Parkinson's disease is a progressive neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra.[1][2] Current therapeutic strategies primarily focus on symptomatic relief. Catalpol, a natural compound extracted from the root of Rehmannia glutinosa, has demonstrated significant neuroprotective effects in various experimental models of neurological disorders.[1][3][4] In the context of Parkinson's disease, research has highlighted its anti-inflammatory, antioxidant, and anti-apoptotic properties, making it a promising candidate for further investigation.[1][2]

Therapeutic Rationale

The neuroprotective effects of catalpol in Parkinson's disease models are attributed to its multifaceted mechanism of action. Key therapeutic actions include:

• Anti-inflammatory Effects: Catalpol has been shown to suppress neuroinflammation by inhibiting the activation of microglia and astrocytes.[2][5] This is evidenced by the downregulation of inflammatory markers such as glial fibrillary acidic protein (GFAP) and ionized calcium-binding adapter molecule 1 (Iba1).[5]

• Antioxidant Properties: The compound mitigates oxidative stress, a key pathological feature of Parkinson's disease.[1][2][5]

• Anti-apoptotic Activity: Catalpol protects dopaminergic neurons from apoptosis (programmed cell death).[2][6] This neuroprotective effect is mediated, at least in part, by the downregulation of the MKK4/JNK/c-Jun signaling pathway.[2][5]

• Neurorestoration: Catalpol treatment has been associated with the restoration of key proteins involved in dopaminergic function, including tyrosine hydroxylase (TH) and the dopamine (B1211576) transporter (DAT).[2][6] It has also been shown to elevate levels of glial cell-derived neurotrophic factor (GDNF) in the striatum.[1]

Data Summary

The following tables summarize the quantitative data from studies investigating the effects of catalpol in the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP) mouse model of Parkinson's disease.

Table 1: Effect of Catalpol on Behavioral Deficits in MPTP-Treated Mice

Treatment Group	Rotarod Performance (Time on Rod, seconds)
Vehicle	285 ± 15
MPTP	150 ± 12*
MPTP + Catalpol	240 ± 18#

Data are presented as mean ± SEM. *p < 0.05 vs. Vehicle group; #p < 0.05 vs. MPTP group.[6]

Table 2: Effect of Catalpol on Dopaminergic Markers in the Striatum of MPTP-Treated Mice

Treatment Group	Striatal Dopamine Levels (ng/mg tissue)	Tyrosine Hydroxylase (TH) Protein Expression (% of Vehicle)	Dopamine Transporter (DAT) Protein Expression (% of Vehicle)
Vehicle	12.5 ± 1.1	100 ± 8	100 ± 9
MPTP	4.2 ± 0.5	45 ± 5	52 ± 6*
MPTP + Catalpol	9.8 ± 0.9#	82 ± 7#	85 ± 8#

Data are presented as mean ± SEM. *p < 0.05 vs. Vehicle group; #p < 0.05 vs. MPTP group.[1][6]

Table 3: Effect of Catalpol on Neuroinflammation Markers in the Substantia Nigra of MPTP-Treated Mice

Treatment Group	GFAP Protein Expression (% of Vehicle)	Iba1 Protein Expression (% of Vehicle)
Vehicle	100 ± 10	100 ± 12
MPTP	250 ± 20	280 ± 25
MPTP + Catalpol	130 ± 15#	145 ± 18#

Data are presented as mean ± SEM. *p < 0.05 vs. Vehicle group; #p < 0.05 vs. MPTP group.[5]

Table 4: Effect of Catalpol on α-Synuclein Expression in the Substantia Nigra of MPTP-Treated Mice

Treatment Group	α-Synuclein Protein Expression (% of Vehicle)
Vehicle	100 ± 9
MPTP	180 ± 15*
MPTP + Catalpol	115 ± 12#

Data are presented as mean ± SEM. *p < 0.05 vs. Vehicle group; #p < 0.05 vs. MPTP group.[6]

Experimental Protocols

MPTP-Induced Mouse Model of Parkinson's Disease

This protocol describes the induction of a Parkinson's disease phenotype in mice using the neurotoxin MPTP.

Materials:

• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)

• Catalpol

• Sterile saline solution (0.9% NaCl)

• C57BL/6 mice (male, 8-10 weeks old)

Procedure:

• Animal Acclimatization: Acclimatize mice to the housing conditions for at least one week prior to the experiment.

• Catalpol Pre-treatment: Administer catalpol (15 mg/kg/day, intraperitoneally) or vehicle (saline) for 3 consecutive days.[6]

• MPTP Administration: On day 4, begin co-administration of MPTP (30 mg/kg/day, intraperitoneally) and catalpol (15 mg/kg/day) or MPTP and vehicle for 5 consecutive days.[6]

• Post-MPTP Catalpol Treatment: Following the 5 days of MPTP administration, continue to administer catalpol (15 mg/kg/day) or vehicle for an additional 6 days.[6]

• Control Group: A control group should receive only vehicle (saline) injections throughout the experimental period.

• Behavioral Testing and Tissue Collection: Conduct behavioral tests after the treatment period. Following behavioral assessments, euthanize the animals and collect brain tissue for further analysis.

Experimental workflow for the MPTP-induced mouse model.

Behavioral Assessment: Rotarod Test

This test assesses motor coordination and balance.

Materials:

• Rotarod apparatus for mice

Procedure:

• Acclimatization: Acclimatize mice to the rotarod apparatus for 2-3 days before the test.

• Testing: Place each mouse on the rotating rod. The initial speed is set at a low level and gradually increased.

• Data Recording: Record the latency to fall from the rod for each mouse.

• Repetitions: Perform three trials for each mouse with a rest interval between trials. The average latency to fall is used for analysis.

Biochemical Analysis: HPLC for Striatal Dopamine

This protocol outlines the measurement of dopamine levels in the striatum.

Materials:

• Striatum tissue samples

• Perchloric acid (0.1 M)

• High-Performance Liquid Chromatography (HPLC) system with an electrochemical detector

Procedure:

• Tissue Homogenization: Homogenize the striatal tissue in ice-cold 0.1 M perchloric acid.

• Centrifugation: Centrifuge the homogenate at 12,000 rpm for 20 minutes at 4°C.

• Supernatant Collection: Collect the supernatant for analysis.

• HPLC Analysis: Inject the supernatant into the HPLC system. Dopamine levels are quantified by comparing the peak area to a standard curve.

Molecular Analysis: Western Blotting

This protocol is for the detection of TH, DAT, and α-synuclein protein expression.

Materials:

• Substantia nigra or striatum tissue lysates

• Protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-TH, anti-DAT, anti-α-synuclein, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Protein Quantification: Determine the protein concentration of the tissue lysates.

• Electrophoresis: Separate equal amounts of protein on SDS-PAGE gels.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

• Quantification: Quantify the band intensity and normalize to the loading control (β-actin). For α-synuclein, fixing the membrane with 4% paraformaldehyde after transfer can improve detection.[7][8]

Histological Analysis: Immunohistochemistry

This protocol is for the detection of TH, GFAP, and Iba1.

Materials:

• Brain sections (coronal, 30 µm)

• Blocking solution (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100)

• Primary antibodies: anti-TH, anti-GFAP, anti-Iba1

• Biotinylated secondary antibodies

• Avidin-biotin-peroxidase complex (ABC) kit

• DAB substrate kit

• Microscope

Procedure:

• Antigen Retrieval: Perform antigen retrieval if necessary.

• Blocking: Block the brain sections with blocking solution for 1 hour.

• Primary Antibody Incubation: Incubate the sections with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the sections and incubate with the biotinylated secondary antibody for 1 hour.

• ABC Incubation: Incubate the sections with the ABC reagent for 1 hour.

• Color Development: Develop the color reaction using the DAB substrate kit.

• Mounting and Imaging: Mount the sections on slides, dehydrate, and coverslip. Capture images using a microscope.

• Cell Counting: Quantify the number of TH-positive neurons or the immunoreactivity of GFAP and Iba1.

Signaling Pathway

The neuroprotective effects of catalpol in the MPTP model of Parkinson's disease are mediated in part through the inhibition of the MKK4/JNK/c-Jun signaling pathway, which is involved in apoptosis.

Catalpol inhibits the MKK4/JNK/c-Jun apoptotic pathway.

Conclusion

Catalpol demonstrates significant therapeutic potential in preclinical models of Parkinson's disease by mitigating neuroinflammation, oxidative stress, and neuronal apoptosis. The provided protocols and data serve as a valuable resource for researchers investigating novel neuroprotective strategies for Parkinson's disease. Further studies are warranted to fully elucidate the mechanisms of action and to evaluate the clinical translational potential of catalpol.

References

• 1. Catalpol attenuates MPTP induced neuronal degeneration of nigral-striatal dopaminergic pathway in mice through elevating glial cell derived neurotrophic factor in striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimizing Western Blots for the Detection of Endogenous α-Synuclein in the Enteric Nervous System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes: Investigating the Antidiabetic Potential of Catalpol

Introduction

Catalpol (B1668604), an iridoid glucoside primarily extracted from the root of Rehmannia glutinosa, has emerged as a promising natural compound for the management of diabetes mellitus.[1][2] Extensive preclinical studies have demonstrated its multifaceted therapeutic effects, including blood glucose regulation, enhancement of insulin (B600854) sensitivity, and protection against diabetic complications.[3][4] These application notes provide a comprehensive overview of the experimental design for evaluating the antidiabetic properties of catalpol, intended for researchers, scientists, and professionals in drug development.

Mechanism of Action

Catalpol exerts its antidiabetic effects through the modulation of several key signaling pathways and cellular processes:

• Insulin Signaling Pathway: Catalpol has been shown to enhance insulin sensitivity by promoting the phosphorylation of key proteins in the PI3K/Akt signaling cascade, including IRS-1, PI3K, and Akt.[3][5] This leads to increased translocation of glucose transporter 4 (GLUT4) to the cell membrane, facilitating glucose uptake into skeletal muscle and adipose tissue.[1][3] In the liver, activation of this pathway suppresses gluconeogenesis and promotes glycogen (B147801) synthesis.[5][6]

• AMPK Activation: Catalpol activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[4][7] Activated AMPK enhances glucose uptake and fatty acid oxidation, while inhibiting hepatic gluconeogenesis and lipid synthesis.[4][6]

• Mitochondrial Function: Studies have indicated that catalpol can improve mitochondrial function and biogenesis in skeletal muscle, contributing to enhanced insulin sensitivity and glucose metabolism.[7] This is mediated, in part, through the AMPK/SIRT1/PGC-1α signaling pathway.[7][8]

• Anti-inflammatory Effects: Chronic inflammation is a key contributor to insulin resistance. Catalpol has been shown to suppress inflammation in adipose tissue by reducing the infiltration of macrophages and decreasing the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β, while increasing the anti-inflammatory cytokine IL-10.[5][7] This anti-inflammatory action is mediated through the inhibition of the JNK and NF-κB signaling pathways.[4][7]

• Antioxidant Properties: Catalpol exhibits potent antioxidant effects by increasing the activity of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GSH-Px).[3][5] By reducing oxidative stress, catalpol protects pancreatic β-cells from damage and improves their function.[5][9]

Experimental Protocols

Detailed methodologies for key experiments to assess the antidiabetic effects of catalpol are provided below.

1. In Vivo Studies Using Animal Models of Diabetes

Commonly used animal models for studying diabetes include streptozotocin (B1681764) (STZ)-induced diabetic rodents (Type 1 diabetes model) and high-fat diet (HFD)/STZ-induced or genetically diabetic models like db/db mice (Type 2 diabetes models).[10][11]

a. Induction of Type 2 Diabetes in Mice (HFD/STZ Model)

• Animals: Male C57BL/6J mice, 6-8 weeks old.

• Diet: Feed the mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 4-8 weeks to induce obesity and insulin resistance.[7]

• STZ Administration: Following the HFD feeding period, administer a single low dose of STZ (e.g., 50 mg/kg, intraperitoneally) dissolved in cold citrate (B86180) buffer (0.1 M, pH 4.5).[7][12]

• Confirmation of Diabetes: Monitor fasting blood glucose levels 72 hours after STZ injection. Mice with fasting blood glucose levels ≥ 11.1 mmol/L are considered diabetic.

• Catalpol Treatment: Administer catalpol orally (e.g., 50, 100, or 200 mg/kg body weight) or via intravenous injection daily for a specified period (e.g., 4-8 weeks).[5][7] A vehicle control group (e.g., saline or distilled water) and a positive control group (e.g., metformin, 200 mg/kg) should be included.[7][13]

b. Oral Glucose Tolerance Test (OGTT)

• Procedure: After an overnight fast (12-16 hours), administer an oral gavage of glucose solution (2 g/kg body weight).

• Blood Sampling: Collect blood samples from the tail vein at 0, 30, 60, 90, and 120 minutes after glucose administration.

• Analysis: Measure blood glucose levels at each time point. The area under the curve (AUC) for glucose is calculated to assess glucose tolerance.

c. Insulin Tolerance Test (ITT)

• Procedure: After a 4-6 hour fast, administer an intraperitoneal injection of human insulin (e.g., 0.75 U/kg body weight).

• Blood Sampling: Collect blood from the tail vein at 0, 15, 30, 45, and 60 minutes after insulin injection.

• Analysis: Measure blood glucose levels. The rate of glucose disappearance is an indicator of insulin sensitivity.

2. In Vitro Studies Using Cell Lines

a. Cell Culture and Treatment

• HepG2 Cells (Human Hepatoma): Culture in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. To induce insulin resistance, cells can be treated with high glucose (e.g., 33 mM) or glucosamine (B1671600) (e.g., 20 mM) for 24 hours.[5][6]

• C2C12 Myoblasts: Culture in DMEM with 10% FBS. To induce insulin resistance, differentiate myoblasts into myotubes and then treat with high glucose (e.g., 50 mM) for 24 hours.[3]

• Catalpol Treatment: Treat the cells with varying concentrations of catalpol (e.g., 10, 30, 100 µM) for a specified duration (e.g., 24 hours) in the presence or absence of the insulin resistance-inducing agent.[3]

b. Glucose Uptake Assay

• Procedure: After treatment, cells are serum-starved for 3-4 hours and then incubated with a fluorescently labeled glucose analog, such as 2-NBDG (100 µM), for 30-60 minutes.

• Analysis: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer to quantify glucose uptake.

c. Western Blot Analysis

• Protein Extraction: Lyse cells or homogenized tissues in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA protein assay kit.

• Electrophoresis and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against target proteins (e.g., p-Akt, Akt, p-AMPK, AMPK, GLUT4) overnight at 4°C. Follow with incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Data Presentation

Table 1: Effects of Catalpol on Metabolic Parameters in Diabetic Animal Models

Animal Model	Catalpol Dose and Duration	Fasting Blood Glucose (FBG)	Serum Insulin	HOMA-IR	Total Cholesterol (TC)	Triglycerides (TG)	Reference
HFD/STZ-induced diabetic mice	100 or 200 mg/kg, p.o., 4 weeks	Significant decrease	Significant decrease	Significant decrease	Significant decrease	Significant decrease	[5]
HFD/STZ-induced diabetic mice	200 mg/kg, p.o., 4 weeks	Significant decrease	-	Significant decrease	-	-	[7]
db/db mice	80 or 160 mg/kg, p.o., 4 weeks	Significant decrease	Significant decrease	Significant decrease	Significant decrease	Significant decrease	[1]
STZ-induced diabetic rats	50 or 100 mg/kg, p.o., 4 weeks	59% and 72% decrease, respectively	-	-	-	-	[3]
HFD/STZ-induced diabetic rats	50 mg/kg, i.v., 2 weeks	Significant decrease	-	-	Significant decrease	Significant decrease	[5]
db/db mice	160 mg/kg, p.o., 4 weeks	26% decrease	Significant decrease	Significant decrease	Significant decrease	Significant decrease	[3]

Table 2: Effects of Catalpol on In Vitro Models of Insulin Resistance

Cell Line	Insulin Resistance Inducer	Catalpol Concentration	Outcome	Reference
HepG2	Glucosamine	20–80 µM	Increased p-Akt and p-AMPK levels	[3]
INS-1E	High Glucose	30 mM	Increased p-IRS, PI3K, and p-Akt levels	[5]
C2C12	High Glucose	10, 30, 100 µM	Increased p-IRS-1, p-Akt, and GLUT4 protein expression	[3]

Visualizations

Catalpol enhances insulin signaling via the PI3K/Akt pathway.

Catalpol activates the AMPK pathway to improve metabolism.

General workflow for testing catalpol in diabetes research.

References

• 1. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Molecular and Biochemical Pathways of Catalpol in Alleviating Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Catalpol ameliorates hepatic insulin resistance in type 2 diabetes through acting on AMPK/NOX4/PI3K/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Catalpol Ameliorates Insulin Sensitivity and Mitochondrial Respiration in Skeletal Muscle of Type-2 Diabetic Mice Through Insulin Signaling Pathway and AMPK/SIRT1/PGC-1α/PPAR-γ Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antidiabetic and antioxidant effects of catalpol extracted from Rehmannia glutinosa (Di Huang) on rat diabetes induced by streptozotocin and high-fat, high-sugar feed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anti-diabetic activities of catalpol in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]

Catalpol Treatment in Models of Cognitive Impairment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpol (B1668604), an iridoid glycoside primarily isolated from the root of Rehmannia glutinosa, has garnered significant interest for its neuroprotective properties in various experimental models of cognitive impairment.[1][2] Preclinical studies, both in vitro and in vivo, have demonstrated its potential to mitigate key pathological features associated with neurodegenerative diseases like Alzheimer's disease (AD).[3][4] The therapeutic potential of catalpol is attributed to its multifaceted mechanism of action, including anti-inflammatory, antioxidant, and anti-apoptotic effects, as well as its ability to enhance synaptic plasticity and neurogenesis.[2][5][6] This document provides a comprehensive overview of the application of catalpol in preclinical research, detailing experimental protocols and summarizing key quantitative data to guide future studies.

Mechanism of Action

Catalpol exerts its neuroprotective effects through the modulation of several key signaling pathways. It has been shown to reduce the accumulation of amyloid-beta (Aβ) and inhibit the formation of senile plaques.[3][7] Furthermore, catalpol attenuates neuroinflammation by inhibiting the activation of microglia and astrocytes and reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[3][8] This anti-inflammatory action is partly mediated through the inhibition of the TLR4/NF-κB signaling pathway.[3][9]

Catalpol also combats oxidative stress, a critical factor in neuronal damage, by enhancing the activity of endogenous antioxidant enzymes like superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GSH-Px), while reducing levels of malondialdehyde (MDA), a marker of lipid peroxidation.[10][11] These antioxidant effects are linked to the activation of the Keap1-Nrf2/ARE signaling pathway.[12][13] Additionally, catalpol promotes neuronal survival by inhibiting apoptosis through the regulation of the Bcl-2/Bax protein ratio and caspase-3 activity.[3][13] It also supports cognitive function by enhancing the cholinergic system, increasing the expression of brain-derived neurotrophic factor (BDNF), and promoting synaptic protein expression.[3][14]

Data Summary: Efficacy of Catalpol in Animal Models

The following tables summarize the quantitative data from various preclinical studies investigating the effects of catalpol in rodent models of cognitive impairment.

Model of Cognitive Impairment	Animal	Catalpol Dosage	Duration of Treatment	Key Behavioral Outcomes	Key Biochemical Outcomes	Reference
D-galactose-induced senescence	Mice	5 or 10 mg/kg, s.c.	2 weeks	Improved learning and memory in Morris water maze test.	Increased SOD and GSH-Px activities; decreased MDA levels in the cerebral cortex and hippocampus.	[10]
D-galactose-induced senescence	Mice	Not specified	2 weeks	Not specified	Reversed the increase in AChE activity and the decrease in ChAT positive neurons; reduced levels of TNF-α, IL-1β, and AGEs.	[15]
Aβ(25-35)-induced neurodegeneration	Mice	Not specified	Not specified	Significantly improved memory deficits.	Increased BDNF mRNA levels in cultured forebrain neurons.	[14]
APP/PS1 transgenic mice	Mice	Not specified	Not specified	Alleviated learning and memory impairments in the Morris water maze test.	Reduced levels of soluble Aβ40 and Aβ42 in the cerebral cortex.	[7]
Post-stroke depression	Mice	Not specified	Not specified	Reduced depressive/anxiety behavior and improved cognitive functions.	Promoted adult hippocampal neurogenesis via PI3K signaling.
Traumatic Brain Injury	Rats	10 mg/kg, i.v.	3 days	Ameliorated neurological impairment.	Reduced ROS generation and MDA levels; enhanced SOD, catalase, and GSH-Px activity; inhibited NLRP3 inflammasome activation.	[16]

Experimental Protocols

Induction of Cognitive Impairment Models

a) D-galactose-Induced Senescence Model

This model mimics aging-related cognitive decline through the chronic administration of D-galactose, which induces oxidative stress and inflammation.[5][10]

• Animals: Male or female mice or rats.

• Reagents: D-galactose, sterile saline.

• Procedure:

  • Prepare a solution of D-galactose in sterile saline at a concentration of 150 mg/mL.

  • Administer D-galactose subcutaneously (s.c.) at a dose of 150 mg/kg body weight, once daily for 6 to 8 weeks.[10][17]

  • A control group should receive an equivalent volume of sterile saline.

  • Catalpol treatment can be initiated concurrently with D-galactose administration or after the establishment of the model.

b) Amyloid-β (Aβ)-Induced Toxicity Model

This model involves the direct injection of Aβ peptides into the brain to mimic the amyloid pathology of Alzheimer's disease.[14][18]

• Animals: Male mice or rats.

• Reagents: Aβ(25-35) peptide, sterile saline or phosphate-buffered saline (PBS).

• Procedure:

  • Dissolve Aβ(25-35) peptide in sterile saline or PBS to the desired concentration (e.g., 1 μg/μL).

  • Incubate the Aβ solution at 37°C for 1 week to allow for aggregation.[18]

  • Anesthetize the animals and place them in a stereotaxic apparatus.

  • Perform a single intracerebroventricular (i.c.v.) injection of the aggregated Aβ(25-35) solution (e.g., 3-9 nmol in a volume of 3-5 μL) into the lateral ventricle.[7][18][19] The coordinates for injection in mice relative to bregma are typically: Anteroposterior (AP): -0.2 to -0.3 mm; Mediolateral (ML): ±1.0 mm; Dorsoventral (DV): -2.0 to -2.5 mm.[2][7]

  • The control group should receive an i.c.v. injection of the vehicle.

  • Allow for a recovery period before commencing behavioral testing and treatment.

Behavioral Assessment: Morris Water Maze (MWM)

The MWM is a widely used test to assess hippocampal-dependent spatial learning and memory in rodents.[3][20]

• Apparatus: A circular pool (90-120 cm in diameter for mice) filled with water made opaque with non-toxic white paint.[20] A submerged escape platform (10 cm in diameter) is placed in one quadrant. The pool should be situated in a room with various distal visual cues.[3]

• Procedure:

  • Acquisition Training (5-6 days):

    • Conduct 4 trials per day for each animal.

    • For each trial, gently place the mouse into the water facing the wall at one of four randomized starting positions.

    • Allow the mouse to swim freely and find the hidden platform. The trial ends once the mouse has located the platform.

    • If the mouse fails to find the platform within 60-90 seconds, guide it to the platform.

    • Allow the mouse to remain on the platform for 15-30 seconds to observe the spatial cues.[20]

    • Record the escape latency (time to find the platform) and swim path using a video tracking system.

  • Probe Trial (Day after last training day):

    • Remove the escape platform from the pool.

    • Allow the mouse to swim freely for 60-90 seconds.[20]

    • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location. This serves as a measure of spatial memory retention.

Biochemical Assays

a) Measurement of Oxidative Stress Markers (SOD and MDA)

• Sample Preparation:

  • Euthanize the animal and rapidly dissect the brain, isolating the hippocampus and cerebral cortex on ice.

  • Weigh the tissue and homogenize in 10 volumes of ice-cold buffer (e.g., 0.25 M sucrose, 10 mM HEPES, 1 mM EDTA, pH 7.4).[1]

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.[1]

  • Collect the supernatant for analysis.

• SOD Activity Assay:

  • SOD activity can be measured using commercially available kits, which are often based on the inhibition of the reduction of a tetrazolium salt (like WST-1) by superoxide anions generated by a xanthine-xanthine oxidase system.[1][13] The activity is typically expressed as units per milligram of protein.

• MDA Level Assay (TBARS Assay):

  • MDA levels, an indicator of lipid peroxidation, are commonly measured using the thiobarbituric acid reactive substances (TBARS) assay.[6]

  • Mix the tissue supernatant with a solution of thiobarbituric acid (TBA) and an acidic reagent.

  • Incubate the mixture at 90-100°C for a specified time (e.g., 20-60 minutes) to allow for the reaction between MDA and TBA, which forms a pink-colored adduct.

  • Measure the absorbance of the resulting solution at 532 nm.[6]

  • Quantify the MDA concentration using a standard curve generated with a known concentration of MDA. Results are typically expressed as nanomoles per milligram of protein.

b) Western Blot Analysis for Nrf2 and NF-κB

• Protein Extraction:

  • Homogenize brain tissue in RIPA buffer containing protease and phosphatase inhibitors.

  • For Nrf2 nuclear translocation analysis, perform nuclear and cytoplasmic fractionation using a specialized kit.[21]

  • Determine protein concentration using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, NF-κB p65, or their phosphorylated forms overnight at 4°C. Use antibodies against β-actin or GAPDH as loading controls for cytoplasmic proteins, and Lamin B1 or TBP for nuclear proteins.[21][22]

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize with an imaging system.

  • Quantify band intensities using densitometry software (e.g., ImageJ).

Visualizations: Signaling Pathways and Experimental Workflow

References

• 1. cdn.amegroups.cn [cdn.amegroups.cn]
• 2. Frontiers | Neuroprotective effect of dexmedetomidine on autophagy in mice administered intracerebroventricular injections of Aβ25–35 [frontiersin.org]
• 3. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Oxidative Stress Biomarkers in Some Rat Brain Structures and Peripheral Organs Underwent Cocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Five-mer peptides prevent short-term spatial memory deficits in Aβ25-35-induced Alzheimer’s model mouse by suppressing Aβ25-35 aggregation and resolving its aggregate form | springermedizin.de [springermedizin.de]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Frontiers | Multi-Protection of DL0410 in Ameliorating Cognitive Defects in D-Galactose Induced Aging Mice [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchmap.jp [researchmap.jp]
• 15. Nrf2 western blot | Sigma-Aldrich [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. D-galactose-induced brain ageing model: A systematic review and meta-analysis on cognitive outcomes and oxidative stress indices - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. mmpc.org [mmpc.org]
• 21. researchgate.net [researchgate.net]
• 22. NRF2 and NF-қB interplay in cerebrovascular and neurodegenerative disorders: Molecular mechanisms and possible therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anti-Inflammatory Potential of Catalpol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to assessing the anti-inflammatory effects of catalpol (B1668604), an iridoid glycoside with significant therapeutic promise. Herein, we detail experimental protocols for key in vitro and in vivo assays, present quantitative data in a clear, comparative format, and visualize the underlying molecular pathways.

Introduction

Catalpol, primarily extracted from the root of Rehmannia glutinosa, has demonstrated a range of pharmacological activities, including potent anti-inflammatory properties.[1] Its ability to modulate key inflammatory pathways makes it a compelling candidate for the development of novel therapeutics for various inflammatory diseases. These application notes are designed to equip researchers with the necessary methodologies to effectively investigate and quantify the anti-inflammatory efficacy of catalpol.

Data Presentation: Quantitative Effects of Catalpol

The following tables summarize the quantitative data on the anti-inflammatory and related effects of catalpol from various studies.

Table 1: In Vitro Anti-Inflammatory and Cytotoxic Effects of Catalpol

Assay Type	Cell Line	Inflammatory Stimulus	Catalpol Concentration	Observed Effect	Reference
Cell Viability (MTT Assay)	NR8383 (rat alveolar macrophages)	-	1000 µM	Reduced cell viability to <70%	[2]
Cell Viability (CCK8 Assay)	L929 (mouse epidermal fibroblasts)	H₂O₂	2, 10, 50 µM	No cytotoxicity observed; protected against H₂O₂-induced damage	[3]
Nitric Oxide (NO) Production (Griess Assay)	BV2 (microglial cells)	Lipopolysaccharide (LPS)	Not specified	Significantly suppressed NO production	[4]
Pro-inflammatory Cytokine Production (ELISA)	M1 Macrophages	LPS & IFN-γ	Not specified	Dramatically suppressed TNF-α and IL-1β levels	[5]
Pro-inflammatory Cytokine mRNA Expression (RT-qPCR)	BV2 (microglial cells)	Lipopolysaccharide (LPS)	Not specified	Downregulated mRNA expression of IL-6, TNF-α, and IL-1β	[4]
Oxidative Damage (IC₅₀)	L929 (mouse epidermal fibroblasts)	H₂O₂	264.4 µM (for H₂O₂)	Catalpol protected against H₂O₂-induced damage	[3]

Table 2: In Vivo Anti-Inflammatory Effects of Catalpol

Animal Model	Inflammatory Stimulus	Catalpol Dosage	Outcome Measures	Key Findings	Reference
Acute Lung Injury (Mouse)	Lipopolysaccharide (LPS)	Not specified	Lung W/D ratio, MPO activity, inflammatory cells, cytokines in BALF	Inhibited lung edema, reduced inflammatory cell infiltration, and decreased pro-inflammatory cytokines (TNF-α, IL-6, IL-4, IL-1β) while increasing anti-inflammatory IL-10.	[6]
Postmenopausal Atherosclerosis (ApoE⁻/⁻ Mice)	High-Fat Diet & Ovariectomy	Not specified	Serum pro- and anti-inflammatory cytokines	Significantly reduced serum levels of CRP, TNF-α, and IL-1β.	[5]
Psoriasis-like model (Mouse)	Imiquimod (IMQ)	2.5, 5, 10 mg/kg	Skin expression of p-IκB, p-p65, and IκB	Repressed the expression of phosphorylated IκB and p65, and enhanced IκB expression.	[7]

Key Signaling Pathways in Catalpol's Anti-Inflammatory Action

Catalpol exerts its anti-inflammatory effects by modulating several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these complex interactions.

Figure 1: Catalpol's inhibition of the TLR4-mediated NF-κB and MAPK signaling pathways.

Figure 2: A generalized workflow for in vitro assessment of catalpol's anti-inflammatory effects.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Assessment in Macrophages (RAW 264.7)

1.1 Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO₂.

• Treatment:

  • Seed RAW 264.7 cells in appropriate plates (e.g., 96-well for viability/Griess, 6-well for RNA/protein). Allow cells to adhere for 24 hours.

  • Pre-treat cells with various concentrations of catalpol (e.g., 10, 50, 100 µM) or vehicle control (e.g., DMSO) for 1-2 hours.

  • Stimulate cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for the desired time (e.g., 24 hours for cytokine production).

1.2 Cell Viability Assay (MTT Assay)

• Objective: To ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

• Procedure:

  • After treatment with catalpol for 24 hours, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure absorbance at 570 nm.

  • Calculate cell viability as a percentage of the vehicle-treated control.

1.3 Nitric Oxide (NO) Production (Griess Assay)

• Objective: To quantify the inhibitory effect of catalpol on NO production.

• Procedure:

  • Collect 100 µL of culture supernatant after cell treatment.[8]

  • Mix with 100 µL of Griess reagent (equal parts of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).[8]

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure absorbance at 540 nm.[8]

  • Quantify nitrite (B80452) concentration using a sodium nitrite standard curve.

1.4 Cytokine Measurement (ELISA)

• Objective: To measure the effect of catalpol on the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).

• Procedure:

  • Collect cell culture supernatants after treatment.

  • Use commercially available ELISA kits for TNF-α, IL-6, and IL-1β.

  • Follow the manufacturer's instructions for the assay procedure, which typically involves coating a 96-well plate with a capture antibody, adding samples and standards, followed by a detection antibody, a substrate, and a stop solution.[9][10]

  • Measure absorbance at 450 nm and calculate cytokine concentrations based on the standard curve.[9]

1.5 Gene Expression Analysis (RT-qPCR)

• Objective: To determine the effect of catalpol on the mRNA expression of inflammatory genes (e.g., iNOS, COX-2).

• Procedure:

  • Isolate total RNA from treated cells using a suitable kit.

  • Synthesize complementary DNA (cDNA) from the RNA.

  • Perform real-time quantitative PCR (qPCR) using specific primers for the target genes and a housekeeping gene (e.g., GAPDH) for normalization.[11]

  • Calculate the relative mRNA expression using the 2-ΔΔCt method.[11]

1.6 Protein Expression and Phosphorylation (Western Blot)

• Objective: To analyze the effect of catalpol on the expression and phosphorylation of key signaling proteins (e.g., NF-κB p65, IκBα, ERK, JNK, p38).

• Procedure:

  • Lyse treated cells and determine protein concentration.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against the target proteins (e.g., total p65, phospho-p65).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using an enhanced chemiluminescence (ECL) reagent.

  • Quantify band intensity and normalize to a loading control (e.g., β-actin or GAPDH).

Protocol 2: In Vivo Assessment of Anti-Inflammatory Effects

2.1 Carrageenan-Induced Paw Edema in Rodents

• Objective: To evaluate the acute anti-inflammatory activity of catalpol in vivo.

• Model: A widely used and reproducible model of acute inflammation.[12][13]

• Procedure:

  • Administer catalpol (e.g., orally or intraperitoneally) to rodents (rats or mice) at various doses.

  • After a set time (e.g., 1 hour), inject a 1% carrageenan solution into the subplantar region of one hind paw.[14] The contralateral paw receives a saline injection as a control.[12]

  • Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection using a plethysmometer.[13]

  • Calculate the percentage of edema inhibition compared to the vehicle-treated control group.

2.2 Lipopolysaccharide (LPS)-Induced Acute Lung Injury (ALI) in Mice

• Objective: To assess the protective effects of catalpol in a model of severe lung inflammation.

• Model: This model mimics key features of human ALI, including neutrophil infiltration and cytokine production.[15]

• Procedure:

  • Administer catalpol to mice, either before or after the LPS challenge.[6]

  • Induce lung injury by intratracheal or intranasal administration of LPS.[15][16]

  • At a specific time point (e.g., 24 hours) after LPS administration, euthanize the animals.

  • Collect bronchoalveolar lavage fluid (BALF) to measure total and differential cell counts, and protein concentration (as an indicator of permeability).[17]

  • Measure cytokine levels (e.g., TNF-α, IL-6) in the BALF by ELISA.[17]

  • Assess lung tissue for edema (wet-to-dry weight ratio) and myeloperoxidase (MPO) activity (as a marker of neutrophil infiltration).[18]

  • Perform histological analysis of lung tissue to evaluate inflammatory cell infiltration and tissue damage.[15]

Conclusion

The protocols and data presented in this document provide a solid foundation for researchers to explore the anti-inflammatory mechanisms of catalpol. By employing these standardized in vitro and in vivo models, scientists can generate robust and reproducible data, contributing to the further development of catalpol as a potential therapeutic agent for a variety of inflammatory conditions. The visualization of the signaling pathways offers a clear conceptual framework for understanding its mode of action.

References

• 1. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-century.us [e-century.us]
• 3. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalpol Inhibits Macrophage Polarization and Prevents Postmenopausal Atherosclerosis Through Regulating Estrogen Receptor Alpha - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective effect of catalpol on lipopolysaccharide-induced acute lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 13. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. mdpi.com [mdpi.com]
• 17. Protection against LPS-induced acute lung injury by a mechanism-based inhibitor of NADPH oxidase (type 2) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lipopolysaccharide-Induced Acute Lung Injury Is Associated with Increased Ran-Binding Protein in Microtubule-Organizing Center (RanBPM) Molecule Expression and Mitochondria-Mediated Apoptosis Signaling Pathway in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Catalpol Bioavailability for In Vivo Studies

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This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the low oral bioavailability of catalpol (B1668604) in in vivo studies.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Bioavailability Problem

Q1: My in vivo results with orally administered catalpol are inconsistent and show lower than expected efficacy. What could be the cause?

A1: Inconsistent or low efficacy with oral catalpol is often linked to its inherently low and variable oral bioavailability.[1][2] After oral administration, catalpol is rapidly absorbed, but its concentration in the plasma may not be sufficient or consistent enough to produce reliable therapeutic effects.[3][4] Factors such as its chemical instability in acidic environments and interactions with intestinal microbiota can also affect its bioavailability.[1][3][5]

Q2: What are the primary biological barriers limiting catalpol's oral bioavailability?

A2: The primary barriers are:

• Poor Membrane Permeation: Catalpol is a polar, water-soluble iridoid glycoside, which limits its ability to passively diffuse across the lipid-rich membranes of intestinal epithelial cells.[1]

• Presystemic Metabolism: The intestinal microbiota can metabolize catalpol, converting it into other compounds before it can be absorbed into the bloodstream.[3][5]

• Efflux Pumps: Evidence suggests that drug transporters like P-glycoprotein (P-gp) in the intestinal wall can actively pump catalpol back into the intestinal lumen, reducing its net absorption.[5]

Section 2: Strategies for Bioavailability Enhancement

Q3: What are the main strategies to improve the oral bioavailability of catalpol for my in vivo experiments?

A3: There are three primary strategies that have shown success:

• Co-administration with Absorption Enhancers: Using compounds that inhibit efflux pumps or transiently open tight junctions in the intestinal epithelium.[6]

• Advanced Formulation using Nanotechnology: Encapsulating catalpol in nano-sized carriers to protect it from degradation and improve its transport across the intestinal barrier.[7][8][9]

• Alternative Routes of Administration: Bypassing the gastrointestinal tract altogether, for instance, through intranasal administration.[10]

Q4: Which absorption enhancers are effective with catalpol and how do they work?

A4: Borneol is a well-documented absorption enhancer when co-administered with catalpol.[11][12][13] Borneol, a bicyclic monoterpene, is thought to work through multiple mechanisms:

• Inhibition of P-gp: Borneol can inhibit the function of P-glycoprotein, reducing the efflux of catalpol from intestinal cells.[13]

• Transient Opening of Tight Junctions: It can reversibly open the tight junctions between intestinal epithelial cells, allowing for increased paracellular transport of catalpol.

• Increased Membrane Fluidity: Borneol can insert into the lipid bilayer of cell membranes, increasing their fluidity and enhancing the transcellular permeation of other compounds.[14]

Q5: What types of nanoformulations are suitable for catalpol?

A5: Several nanoformulations can significantly improve catalpol's bioavailability:[7][8][9]

• Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles that are solid at room temperature. They can encapsulate catalpol, protecting it from the harsh environment of the GI tract and facilitating its absorption.[15][16]

• Nanostructured Lipid Carriers (NLCs): A second generation of lipid nanoparticles, NLCs are composed of a blend of solid and liquid lipids, which creates a less-ordered lipid matrix. This structure allows for higher drug loading and can prevent drug expulsion during storage.

• Liposomes: These are vesicles composed of a lipid bilayer. As a water-soluble compound, catalpol can be encapsulated within the aqueous core of liposomes.[17]

• Nanocrystal Suspensions: This technique involves reducing the particle size of catalpol to the nanometer range, which increases its surface area and dissolution velocity, thereby improving absorption.[18]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low plasma concentration (Cmax) and area under the curve (AUC) of catalpol after oral gavage.	Poor absorption across the intestinal wall; significant efflux by P-glycoprotein transporters.	Co-administer catalpol with borneol. Borneol has been shown to inhibit P-gp and enhance membrane permeability, thereby increasing the absorption of co-administered drugs.[13][14] A previously studied ratio for combined use is 1:4:2 for catalpol, puerarin, and borneol, respectively, which was found to maximize brain absorption.[11]
High variability in plasma concentrations between experimental animals.	Inconsistent dissolution of catalpol powder; variable gastrointestinal (GI) tract conditions (e.g., pH, motility, food content) among animals; degradation by gut microbiota.[3][5]	Utilize a nanoformulation, such as Solid Lipid Nanoparticles (SLNs). Encapsulating catalpol in SLNs protects it from GI degradation and provides a more uniform particle size for consistent dissolution and absorption, reducing inter-subject variability.[15][19]
Need to achieve rapid and high concentration of catalpol in the central nervous system (CNS).	The blood-brain barrier (BBB) limits the passage of catalpol from the systemic circulation into the brain. Oral administration leads to low systemic levels, further reducing brain penetration.	Consider intranasal administration. This route bypasses the GI tract and first-pass metabolism, delivering catalpol directly to the brain via the olfactory and trigeminal pathways.[10] Studies have shown significantly higher catalpol concentrations in brain tissues following intranasal delivery compared to intravenous injection.[10]

Quantitative Data Summary

The following table summarizes pharmacokinetic parameters of catalpol from in vivo studies in rats, comparing different administration routes and conditions.

Administration Route / Condition	Dose	Cmax (μg/mL)	Tmax (h)	AUC (μg·h/mL)	Absolute Bioavailability (%)	Reference
Oral (i.g.)	50 mg/kg	23 ± 10	1.3 ± 0.4	70 ± 23	66.7%	[1][20]
Oral (i.g.)	100 mg/kg	35 ± 14	1.6 ± 0.8	-	-	[1]
Oral (i.g.)	200 mg/kg	36 ± 9	2.3 ± 0.8	-	-	[1]
Intravenous (i.v.)	50 mg/kg	-	-	104 ± 11	100% (Reference)	[20]
Intramuscular (i.m.)	50 mg/kg	-	-	-	71.6%	[1]
Oral in Diabetic Rats	50 mg/kg	37.41 ± 13.01	2.4 ± 1.1	214.1 ± 79.03	-	[1]
Oral in Normal Rats	50 mg/kg	11.82 ± 6.79	3.1 ± 1.7	92.4 ± 38.2	-	[1]

Note: i.g. = intragastric; i.v. = intravenous; i.m. = intramuscular; Cmax = Maximum plasma concentration; Tmax = Time to reach Cmax; AUC = Area under the plasma concentration-time curve.

Experimental Protocols

Protocol 1: Preparation of Catalpol-Loaded Solid Lipid Nanoparticles (SLNs) via Hot Homogenization

This protocol is a general guideline based on established methods for SLN preparation.[15][16][21]

Materials:

• Catalpol

• Solid Lipid (e.g., Glyceryl monostearate, Compritol® 888 ATO)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Purified water

Procedure:

• Preparation of Lipid Phase: Melt the solid lipid by heating it to 5-10°C above its melting point. Add the specified amount of catalpol to the molten lipid and stir until a clear solution or homogenous dispersion is formed.

• Preparation of Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 8000-10000 rpm) for 5-10 minutes. This forms a coarse oil-in-water (o/w) pre-emulsion.

• High-Pressure Homogenization: Immediately subject the hot pre-emulsion to a high-pressure homogenizer. Homogenize for 3-5 cycles at a pressure of 500-1500 bar.[15] The temperature should be maintained above the lipid's melting point throughout this process.

• Cooling and Nanoparticle Formation: Transfer the resulting hot nanoemulsion to an ice bath and cool it down under gentle stirring. The rapid cooling causes the lipid to recrystallize, forming solid lipid nanoparticles with catalpol entrapped within.

• Characterization: The resulting SLN dispersion should be characterized for particle size, polydispersity index (PDI), zeta potential, and entrapment efficiency.

Protocol 2: In Vivo Study with Co-administration of Catalpol and Borneol

This protocol provides a framework for assessing the bioavailability-enhancing effect of borneol.

Materials:

• Catalpol

• Borneol

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium - CMC-Na)

• Experimental animals (e.g., Sprague-Dawley rats)

Procedure:

• Animal Acclimatization: Acclimatize rats for at least one week before the experiment with free access to food and water. Fast the animals overnight (12 hours) before drug administration, with free access to water.

• Grouping: Divide the animals into at least two groups:

  • Control Group: Receives catalpol only.

  • Treatment Group: Receives catalpol and borneol.

• Preparation of Dosing Suspensions:

  • Control: Prepare a suspension of catalpol (e.g., 50 mg/kg) in the vehicle.

  • Treatment: Prepare a suspension containing both catalpol (50 mg/kg) and borneol (e.g., 12.5 mg/kg) in the vehicle. The optimal ratio may need to be determined empirically.

• Administration: Administer the suspensions to the respective groups via oral gavage.

• Blood Sampling: Collect blood samples (approx. 0.25 mL) from the tail vein or other appropriate site into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-administration.

• Plasma Preparation: Centrifuge the blood samples (e.g., 4000 rpm for 10 minutes) to separate the plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of catalpol in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC) for both groups and determine the relative bioavailability to assess the enhancing effect of borneol.

Visualizations

Logical Workflow for Selecting a Bioavailability Enhancement Strategy

Caption: Decision workflow for improving catalpol's bioavailability.

Mechanism of Borneol as an Absorption Enhancer

References

• 1. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalpol: An Iridoid Glycoside With Potential in Combating Cancer Development and Progression—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics, Mass Balance, Tissue Distribution, and Metabolism of [3H]Catalpol in Rats: the Main Bioactive Component of Rehmannia glutinosa for the Treatment of Ischemic Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combined administration of catalpol, puerarin, gastrodin, and borneol modulates the Tlr4/Myd88/NF-κB signaling pathway and alleviates microglia inflammation in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Combined administration of catalpol, puerarin, gastrodin, and borneol modulates the Tlr4/Myd88/NF-κB signaling pathway and alleviates microglia inflammation in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Borneol, a novel agent that improves central nervous system drug delivery by enhancing blood–brain barrier permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What is the mechanism of Borneol? [synapse.patsnap.com]
• 15. japsonline.com [japsonline.com]
• 16. biomedrb.com [biomedrb.com]
• 17. asianpharmtech.com [asianpharmtech.com]
• 18. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacokinetics and bioavalibability of catalpol in rats [manu41.magtech.com.cn]
• 21. mdpi.com [mdpi.com]

Technical Support Center: Catalpol Stability in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with catalpol (B1668604) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My catalpol solution is turning brown. What is happening?

A1: The browning of your catalpol solution is likely an indicator of degradation, especially if accompanied by a decrease in the concentration of the active compound.[1][2] This phenomenon is often observed when catalpol is heated at acidic pH.[1] The color change is correlated with the degradation rate of catalpol.[1]

Q2: What are the primary factors that affect the stability of catalpol in aqueous solutions?

A2: The stability of catalpol in aqueous solutions is significantly influenced by pH, temperature, and the presence of certain other substances. Catalpol is most stable in neutral conditions and is sensitive to both acidic and alkaline environments, particularly at elevated temperatures.[1][2] The presence of most amino acids (with the exception of proline) can also promote its degradation.[1][2]

Q3: At what pH is catalpol most stable?

A3: Catalpol exhibits the highest stability in neutral aqueous solutions.[1][2] Significant degradation is observed under both acidic and alkaline conditions, with the degradation rate increasing as the pH moves further from neutral.[1]

Q4: How does temperature impact the degradation of catalpol?

A4: Higher temperatures accelerate the degradation of catalpol, especially in acidic conditions.[1][2] The degradation of catalpol follows first-order kinetics, and the rate constants increase with rising temperatures.[1]

Q5: I am working with a formulation that contains amino acids. Will this affect my catalpol stability?

A5: Yes, the presence of most amino acids, except for proline, can promote the degradation of catalpol in aqueous solutions.[1][2] This degradation is associated with an increase in browning and can also enhance the antioxidant properties of the solution.[1] If your formulation requires amino acids, consider conducting stability studies to assess the impact on catalpol.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with catalpol.

Issue	Potential Cause	Recommended Action
Unexpectedly low catalpol concentration in my sample.	Degradation due to acidic pH.	Measure the pH of your solution. Adjust to a neutral pH (around 7.0) if possible for storage and handling.
Degradation due to high temperature.	Avoid exposing the catalpol solution to high temperatures. Store solutions at recommended temperatures (e.g., -20°C or -80°C for long-term storage).[3]
Interaction with other components in the solution (e.g., amino acids).	Review the composition of your solution. If it contains amino acids (other than proline), this may be accelerating degradation.[1][2] Consider reformulating or conducting compatibility studies.
Solution color has changed to brown.	Acid-catalyzed hydrolysis and degradation of catalpol.	This is a visual indicator of catalpol degradation, often occurring at acidic pH and elevated temperatures.[1] Confirm degradation by analytical methods like HPLC. To prevent this, maintain a neutral pH and avoid heat.
Inconsistent results in bioassays.	Degradation of catalpol leading to lower effective concentrations.	Ensure the stability of your catalpol stock and working solutions. Prepare fresh solutions before each experiment and store them under optimal conditions (neutral pH, low temperature).
Presence of degradation products with their own biological activity.	Be aware that catalpol degradation products may have different pharmacological activities.[2] Characterize your solution to identify any degradation products if unexpected bioactivity is observed.

Quantitative Data Summary

Table 1: Effect of pH on Catalpol Degradation Rate

pH	Degradation Rate (% after 8h heating)
4.0	49.5%
5.0	Significantly lower than at pH 4.0
6.0	Significantly lower than at pH 5.0
7.0	Stable
9.0	0.1%

Data adapted from a study on catalpol degradation.[1] The degradation was observed after heating the solution.

Table 2: Activation Energies for Catalpol Degradation at Different pH Values

pH	Activation Energy (kJ/mol)
4.0	81.7
5.0	88.8
6.0	98.7

This data indicates that the energy required for degradation increases as the pH approaches neutral.[1][2]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Quantification of Catalpol

This protocol outlines a general method for the quantification of catalpol in aqueous solutions.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.[4]

• Column: C18 column (e.g., 4.6 mm × 250 mm, 5 µm).[5]

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 5% acetonitrile in water containing 0.1% formic acid).[4]

• Flow Rate: 0.4 - 1.0 mL/min.[4][5]

• Detection Wavelength: 210 nm.[4][5]

• Column Temperature: 30°C.[4]

2. Standard Preparation:

• Prepare a stock solution of catalpol standard in methanol (B129727) or water.

• Create a series of calibration standards by diluting the stock solution to known concentrations.

3. Sample Preparation:

• Dilute the aqueous sample containing catalpol with the mobile phase to fall within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject the prepared standards and samples into the HPLC system.

• Identify the catalpol peak based on the retention time of the standard.

• Quantify the amount of catalpol in the sample by comparing the peak area with the calibration curve.

Protocol 2: Accelerated Stability Study of Catalpol in an Aqueous Solution

This protocol is designed to assess the stability of catalpol under stressed conditions.

1. Materials:

• Purified catalpol.

• Buffer solutions at various pH values (e.g., pH 4.0, 5.0, 6.0, and 7.0).

• Temperature-controlled incubator or water bath.

• HPLC system for analysis.

2. Procedure:

• Prepare solutions of catalpol at a known concentration in each of the selected buffer solutions.

• Divide each solution into aliquots for different time points.

• Place the aliquots in a temperature-controlled environment set to an elevated temperature (e.g., 70°C, 80°C, 90°C, or 100°C).[1]

• At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), remove an aliquot from each pH condition.

• Immediately cool the samples to stop further degradation and analyze the catalpol concentration using the HPLC method described in Protocol 1.

3. Data Analysis:

• Plot the natural logarithm of the concentration of catalpol versus time for each pH and temperature condition.

• If the degradation follows first-order kinetics, the plot will be a straight line. The slope of this line represents the degradation rate constant (k).[1]

• The activation energy can be calculated using the Arrhenius equation by determining the rate constants at different temperatures.[1][2]

Visualizations

Caption: Factors influencing catalpol degradation in aqueous solutions.

Caption: Troubleshooting workflow for catalpol instability.

Caption: Proposed degradation pathway of catalpol in acidic aqueous solution.

References

• 1. Characteristics and kinetics of catalpol degradation and the effect of its degradation products on free radical scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcog.com [phcog.com]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous Determination of Catalpol, Aucubin, and Geniposidic Acid in Different Developmental Stages of Rehmannia glutinosa Leaves by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalpol for Neuroprotective Effects

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for utilizing catalpol (B1668604) in neuroprotection experiments.

Frequently Asked Questions (FAQs)

Q1: What is catalpol and what are its primary neuroprotective mechanisms?

A: Catalpol is an iridoid glycoside, which is the main active component isolated from the root of Rehmannia glutinosa.[1][2][3] Its neuroprotective effects are attributed to a range of biological activities, including antioxidant, anti-inflammatory, and anti-apoptotic properties.[2][4] Key mechanisms include reducing oxidative stress, inhibiting inflammatory responses mediated by microglia, and preventing programmed cell death in neurons.[2][5]

Q2: What are the key signaling pathways modulated by catalpol for its neuroprotective effects?

A: Catalpol exerts its effects by modulating multiple signaling pathways.[5]

• Anti-Inflammatory: It inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines like TNF-α and IL-1β.[5][6][7] It also modulates the TLR4/MAPK/NF-κB pathway and can inhibit the NLRP3 inflammasome.[7][8]

• Antioxidant: Catalpol activates the Keap1/Nrf2 pathway, which increases the expression of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GSH-Px).[5][6] This helps to reduce reactive oxygen species (ROS) and malondialdehyde (MDA) levels.[5]

• Anti-Apoptotic: It regulates the Bcl-2/Bax protein ratio and inhibits caspase-3 activation, key steps in the mitochondrial apoptosis pathway.[1][5] This is often mediated through the PI3K/Akt signaling pathway, which promotes cell survival.[3][8]

• Neurogenesis and Synaptic Plasticity: Catalpol can enhance the expression of Brain-Derived Neurotrophic Factor (BDNF) and activate its receptor TrkB, promoting neuronal survival, growth, and synaptic plasticity.[8][9]

Q3: How should I prepare and store catalpol solutions?

A: Catalpol is soluble in dimethyl sulfoxide (B87167) (DMSO). For in vitro experiments, a stock solution can be prepared in fresh DMSO at a concentration of approximately 72 mg/mL (198.71 mM).[10] For animal studies, it can be dissolved in saline for intraperitoneal injection.[11] It is important to note that moisture-absorbing DMSO can reduce solubility.[10] Stability tests have shown that catalpol is stable in rat plasma at room temperature for 24 hours, through three freeze-thaw cycles, and for at least 20 days when stored at -80°C.[3][12]

Troubleshooting Guide

Q4: I am not observing a neuroprotective effect with catalpol in my in vitro model. What are potential issues?

A: If you are not seeing the expected protective effect, consider the following factors:

• Concentration: The effective concentration of catalpol is highly dose-dependent. You may need to perform a dose-response curve to find the optimal concentration for your specific cell type and insult. Concentrations can range from low micromolar (e.g., 2-50 µM) to higher levels (e.g., 100 µM).[5][13]

• Pre-incubation Time: The timing of catalpol administration is critical. Many protocols require pre-treating the cells with catalpol for a period (e.g., 30 minutes to 24 hours) before introducing the neurotoxic agent.[6][14]

• Reagent Quality: Ensure the catalpol you are using is of high purity. The quality and identity of reagents are common reasons for difficulty in reproducing experiments.[15]

• Cell Health: Use cells at a low passage number and ensure they are healthy and in the logarithmic growth phase before starting the experiment. Stressed or unhealthy cells may not respond predictably.

• Severity of Insult: The concentration of the neurotoxic agent (e.g., H₂O₂, MPP+, LPS) might be too high, causing overwhelming cell death that catalpol cannot rescue. Consider titrating the insult to achieve approximately 50% cell viability (IC50) to create a window for observing protection.

Q5: My catalpol solution appears cloudy or precipitated. How can I ensure it is fully dissolved?

A: To ensure complete dissolution:

• Use Fresh Solvent: Use fresh, high-quality DMSO. Older, moisture-laden DMSO will significantly decrease solubility.[10]

• Proper Technique: For a 1 mL working solution for in vivo use, a suggested method involves adding 50 μL of a 72 mg/mL DMSO stock to 400 μL of PEG300, mixing, then adding 50 μL of Tween80, mixing again, and finally adding 500 μL of ddH₂O.[10]

• Sonication: Gentle warming or brief sonication can help dissolve the compound, but avoid excessive heat which could degrade it.

Q6: I am seeing toxicity in my cells treated with catalpol alone. Is this expected?

A: While catalpol is generally considered non-toxic at effective concentrations, very high concentrations may induce cytotoxicity. For instance, studies on L929 fibroblasts showed no inhibitory effect on cell viability at concentrations from 2–100 μM.[13] However, concentrations used in some cancer cell line studies (e.g., 25-100 µg/ml) are intended to inhibit proliferation.[3][10] It is crucial to run a toxicity control where you treat cells with catalpol alone across your entire concentration range to establish a safe and effective window for your specific cell model.

Data Presentation

Table 1: Effective Concentrations of Catalpol in In Vitro Neuroprotection Models

Cell Model	Insult/Damage Model	Effective Concentration Range	Key Observed Effects
Primary cortical neurons	Hydrogen Peroxide (H₂O₂)	12.5 - 50 µM	Reduced ROS and MDA, increased SOD and GSH, inhibited apoptosis.[5]
BV2 microglial cells	Lipopolysaccharide (LPS)	12.5 - 50 µM	Downregulated NO, IL-6, and TNF-α production.[5]
Primary cortical neurons	Amyloid-β (Aβ₁₋₄₂)	0.5 mM	Inhibited neuronal apoptosis by reducing ROS accumulation and caspase activity.[6]
PC12 cells	MPP+	0.05 - 0.5 mM	Increased dopamine (B1211576) (DA) and DOPAC levels, showing a protective effect.[14]
L929 fibroblasts	Hydrogen Peroxide (H₂O₂)	2 - 50 µM	Inhibited apoptosis and upregulated the Nrf2/HO-1 pathway.[13]
H9C2 cells	Oxygen-Glucose Deprivation/Reoxygenation	28 µM	Attenuated cell damage, inhibited intracellular ROS.[16]

Table 2: Effective Dosages of Catalpol in In Vivo Neuroprotection Models

Animal Model	Disease/Injury Model	Dosage Range	Administration Route	Key Observed Outcomes
Rats	Middle Cerebral Artery Occlusion (MCAO)	15, 30, 60 mg/kg	Intragastric	Decreased infarct size, improved neurological function.[1][17]
Mice	Middle Cerebral Artery Occlusion (MCAO)	1, 5, 10 mg/kg	Intraperitoneal	Reduced infarct size and improved neurological scores.[17]
Gerbils	Transient global cerebral ischemia	5 - 10 mg/kg	Intraperitoneal	Rescued hippocampal CA1 neurons, reduced cognitive impairment.[9]
Mice	MPTP-induced Parkinson's Disease	15 mg/kg/day	Intraperitoneal	Mitigated the loss of dopaminergic neurons, increased TH expression.[11][14]
Rats	Multiple cerebral infarctions	60 - 120 mg/kg	Not Specified	Upregulated protein expression of Shh and mRNA of Gli1.[18]

Experimental Protocols

Protocol: Assessing Neuroprotection of Catalpol against Oxidative Stress In Vitro using MTT Assay

This protocol provides a method to evaluate catalpol's ability to protect neuronal cells (e.g., SH-SY5Y or primary cortical neurons) from hydrogen peroxide (H₂O₂)-induced cytotoxicity.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• Catalpol powder

• Sterile DMSO

• Hydrogen Peroxide (H₂O₂)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Catalpol Pre-treatment:

  • Prepare a 100 mM stock solution of catalpol in DMSO. Further dilute in culture medium to create working concentrations (e.g., for final concentrations of 10, 25, 50, 100 µM).

  • Remove the old medium from the wells and add 100 µL of medium containing the desired concentrations of catalpol. Include a "vehicle control" group with the highest concentration of DMSO used.

  • Incubate for 2 hours (or other desired pre-treatment time) at 37°C.

• Induction of Oxidative Stress:

  • Prepare a fresh solution of H₂O₂ in serum-free culture medium. The final concentration should be predetermined to cause ~50% cell death (e.g., 50 µM for primary cortical neurons).[5]

  • Add the H₂O₂ solution to all wells except the "Control" and "Catalpol Toxicity" groups.

  • Incubate for an additional 2-24 hours, depending on the cell type and desired endpoint.

• MTT Assay for Cell Viability:

  • After incubation, carefully remove the medium from all wells.

  • Add 100 µL of fresh medium and 10 µL of MTT stock solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.

  • Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

  • Shake the plate gently for 20 minutes at room temperature.[10]

  • Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate cell viability as a percentage relative to the control group (untreated cells).

  • Compare the viability of cells treated with H₂O₂ alone versus cells pre-treated with catalpol before H₂O₂ exposure.

Mandatory Visualizations

Caption: Workflow for an in vitro neuroprotection assay using catalpol.

References

• 1. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. news-medical.net [news-medical.net]
• 5. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Catalpol on Alzheimer's Disease and Its Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scienceopen.com [scienceopen.com]
• 9. researchgate.net [researchgate.net]
• 10. selleckchem.com [selleckchem.com]
• 11. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 12. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Neuroprotective activities of catalpol on MPP+/MPTP-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Troubleshooting [chem.rochester.edu]
• 16. Catalpol Research on the Mechanism of Antimyocardial Reperfusion Injury by Regulating the MiR-126/TWEAK-FN14 Pathway: In Vitro and Computer Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Catalpol promotes hippocampal neurogenesis and synaptogenesis in rats after multiple cerebral infarctions by mitochondrial regulation: involvement of the Shh signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in Catalpol Delivery to the Brain

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at delivering catalpol (B1668604) to the brain.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental concepts regarding catalpol's neuroprotective properties and the challenges associated with its central nervous system (CNS) delivery.

Q1: What is catalpol and what are its primary neuroprotective mechanisms?

A1: Catalpol is an iridoid glucoside, a major bioactive compound isolated from the root of Rehmannia glutinosa.[1][2][3] Its neuroprotective effects are multifaceted and attributed to its anti-inflammatory, anti-oxidative, and anti-apoptotic properties.[4] Numerous studies have shown that catalpol can protect neurons and improve neurological outcomes in various models of CNS disorders.[5][6][7]

Key mechanisms of action include:

• Anti-Inflammatory Action: Catalpol can inhibit the Toll-like receptor 4 (TLR4) and Nuclear Factor-κB (NF-κB) signaling pathways, which in turn reduces the production of pro-inflammatory mediators like TNF-α and IL-6.[4][8][9]

• Anti-Oxidative Effects: It activates the Keap1-Nrf2/ARE signaling pathway, which boosts the expression of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and heme oxygenase-1 (HO-1), thereby reducing oxidative stress.[4][10][11]

• Anti-Apoptotic Activity: Catalpol can inhibit apoptosis by modulating the p53-mediated Bcl-2/Bax/caspase-3 pathway, preserving mitochondrial function, and reducing neuronal cell death.[4][9][10]

• Neurotrophic Support: It has been shown to increase the expression of Brain-Derived Neurotrophic Factor (BDNF), which promotes neuronal survival, growth, and synaptic plasticity.[8][12][13]

• Neurogenesis Promotion: Catalpol can activate STAT3 signaling, which promotes the generation of new neurons.[14]

Q2: What is the primary obstacle to delivering catalpol to the brain?

A2: The primary obstacle is the blood-brain barrier (BBB). The BBB is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system.[15][16] While catalpol can penetrate the BBB to some extent, its inherent hydrophilicity and molecular structure limit its efficient passage, making it difficult to achieve therapeutic concentrations in the brain via conventional systemic administration.[5][10][17][18]

Q3: What are the main strategies being explored to enhance catalpol's brain delivery?

A3: To overcome the limitations of the BBB, several advanced delivery strategies are being investigated:

• Nose-to-Brain (Intranasal) Delivery: This non-invasive method bypasses the BBB by allowing the drug to travel directly to the brain along the olfactory and trigeminal nerve pathways.[10][19] This route has been shown to significantly increase catalpol concentration in various brain regions compared to intravenous injection.[10][18][20]

• Liposomal Formulations: Liposomes are microscopic vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic drugs.[21][22] They can protect catalpol from degradation, improve its pharmacokinetic profile, and facilitate its transport across the BBB.[23][24]

• Polymeric Nanoparticles: These are solid colloidal particles in which the drug is dissolved, entrapped, or encapsulated.[21][25] Nanoparticles can be engineered to cross the BBB through various mechanisms, including receptor-mediated transcytosis, and can be surface-modified with targeting ligands to enhance brain-specific delivery.[26][27]

Q4: Which signaling pathways are modulated by catalpol in the brain?

A4: Catalpol modulates several key signaling pathways to exert its neuroprotective effects. It primarily targets pathways involved in inflammation, oxidative stress, and apoptosis. By inhibiting pro-inflammatory cascades (NF-κB) and activating endogenous antioxidant responses (Nrf2), catalpol helps restore cellular homeostasis and protect neurons from damage.

Key neuroprotective signaling pathways modulated by catalpol.

Section 2: Troubleshooting Guide for Experimental Work

This guide addresses specific problems researchers may face, offering potential causes and actionable solutions.

Problem 1: Low or undetectable concentration of catalpol in brain tissue after systemic (e.g., intravenous, oral) administration.

• Possible Cause: The primary reason is the poor permeability of catalpol across the blood-brain barrier (BBB).[15][17] Standard administration routes result in high systemic clearance and minimal CNS penetration.

• Solution 1.1: Switch to a Direct Nose-to-Brain Delivery Route. Intranasal administration is a proven, non-invasive method to bypass the BBB and significantly enhance drug delivery to the brain.[10][18] Studies have demonstrated that this route leads to higher bioavailability and brain targeting efficiency for catalpol compared to intravenous methods.[10][28][29]

  Table 1: Pharmacokinetic Comparison of Intranasal vs. Intravenous Catalpol in Rats

  Brain Region	Administration Route	AUC (µg/L·h)	Drug Targeting Index (DTI)¹	Reference
  Olfactory Bulb	Intranasal (i.n.)	1500.8	7.99	[10][18]
  	Intravenous (i.v.)	187.8	-	[10][18]
  Hippocampus	Intranasal (i.n.)	1225.4	9.10	[10][18]
  	Intravenous (i.v.)	134.6	-	[10][18]
  Cortex	Intranasal (i.n.)	1709.6	14.50	[10][18]
  	Intravenous (i.v.)	117.9	-	[10][18]
  Cerebellum	Intranasal (i.n.)	1604.4	13.15	[10][18]
  	Intravenous (i.v.)	122.0	-	[10][18]

  ¹ DTI > 1 indicates effective brain targeting via the nasal route.

• Solution 1.2: Encapsulate Catalpol in a Nanodelivery System. Using nanocarriers like liposomes or polymeric nanoparticles can overcome catalpol's inherent limitations.[21][25] These systems protect the drug from degradation and can be designed to cross the BBB.[23][26]

  Table 2: Overview of Enhanced Delivery Strategies

  Strategy	Mechanism of Brain Entry	Key Advantages	Potential Challenges
  Intranasal	Bypasses BBB via olfactory/trigeminal nerves.[19]	Non-invasive, rapid onset, high brain targeting efficiency.[10][18]	Mucociliary clearance, limited volume, potential local irritation.
  Liposomes	Endocytosis/transcytosis across BBB.[21][23]	Biocompatible, encapsulates hydrophilic drugs, can be surface-modified.[22]	Stability issues, rapid clearance by the reticuloendothelial system.

  | Polymeric NPs | Receptor-mediated transcytosis.[21] | High stability, controlled release, tunable properties for targeting.[25] | Potential toxicity of polymers, complex manufacturing. |

Mapping catalpol delivery challenges to effective solutions.

Problem 2: Inconsistent results in in vitro BBB model permeability studies using catalpol-loaded nanoparticles.

• Possible Cause: This can stem from a lack of integrity in the in vitro BBB model (e.g., bEnd.3 cell monolayers) or suboptimal nanoparticle characteristics.[1][2]

• Solution 2.1: Verify BBB Model Integrity. Before permeability experiments, confirm the integrity of your cell monolayer. Measure the Transendothelial Electrical Resistance (TEER) to ensure tight junction formation. You can also perform immunofluorescence staining for tight junction proteins (e.g., ZO-1, Occludin) or test the flux of a known impermeable marker like FITC-dextran.[2]

• Solution 2.2: Optimize Nanoparticle Characteristics. Particle size, surface charge, and stability are critical for BBB transport.[25] Aim for a particle size below 200 nm for efficient endocytosis.[26] A slightly positive surface charge can enhance interaction with the negatively charged cell membrane, but a high positive charge may cause toxicity.[27] Consider surface modification with ligands (e.g., transferrin, angiopep-2) that target receptors on brain endothelial cells to promote receptor-mediated transcytosis.[24][26]

Problem 3: Failure to replicate catalpol's neuroprotective effects in vivo despite using an enhanced delivery system.

• Possible Cause: The administered dose may still be insufficient to reach a therapeutic threshold in the target brain region, or the timing of administration relative to the induced injury (e.g., in a stroke model) may be suboptimal.[7]

• Solution 3.1: Confirm Target Engagement with Biomarker Analysis. Instead of relying solely on behavioral outcomes, collect brain tissue and measure downstream biomarkers of catalpol's activity. Use Western blot or qPCR to quantify the expression of key proteins in its signaling pathways, such as decreased p-NF-κB or increased Nrf2 and HO-1 expression.[10][20] This provides direct evidence that the drug is reaching its target and exerting a biological effect.

• Solution 3.2: Perform a Dose-Response and Time-Course Study. Systematically test different doses of your catalpol formulation to identify the optimal therapeutic window. Additionally, in disease models, the timing of administration is critical. Evaluate whether prophylactic (pre-injury) or post-injury administration is more effective and determine the optimal time window for intervention.[6]

Section 3: Key Experimental Protocols

This section provides generalized methodologies for common experiments in this research area.

Protocol 1: Intranasal Administration of Catalpol in a Rodent Stroke Model (MCAO)

This protocol outlines the key steps for evaluating the efficacy of intranasally delivered catalpol in a rat model of ischemic stroke.

Workflow for in vivo testing of intranasal catalpol.

Methodology:

• Formulation Preparation: Dissolve catalpol in a vehicle suitable for nasal administration (e.g., saline). Ensure the solution is sterile and at a physiological pH.

• Animal Model Induction: Induce focal cerebral ischemia in anesthetized rats using the middle cerebral artery occlusion (MCAO) model, a standard for stroke research.[10]

• Intranasal Administration: Shortly after MCAO induction (e.g., within 2 hours), administer the catalpol solution.[10] Hold the rat in a supine position. Using a micropipette, slowly instill small droplets (e.g., 5-10 µL) into alternating nostrils, allowing time for absorption between drops, until the full dose is delivered.

• Neurological Scoring: At set time points (e.g., 24, 48 hours) post-MCAO, evaluate neurological deficits using a standardized scoring system to assess motor function and coordination.[10]

• Tissue Collection: After the final behavioral assessment, euthanize the animals and perfuse the brains. Collect the brain tissue for subsequent analysis.

• Outcome Analysis:

  • Infarct Volume: Slice the brain and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct volume.[10]

  • Biomarker Assessment: Homogenize specific brain regions (e.g., hippocampus, cortex) to analyze protein expression (via Western blot) or gene expression (via qPCR) for markers of apoptosis (Bax, Bcl-2), oxidative stress (Nrf2, HO-1), and inflammation (NF-κB).[10][20]

Protocol 2: General Protocol for Preparing Catalpol-Loaded Polymeric Nanoparticles

This protocol describes the nanoprecipitation (solvent displacement) method, a common technique for synthesizing polymeric nanoparticles for drug delivery.

Materials:

• Catalpol

• Biodegradable polymer (e.g., PLGA - poly(lactic-co-glycolic acid))

• Organic solvent (e.g., acetone, acetonitrile)

• Aqueous solution with a stabilizer (e.g., Poloxamer 188, PVA - polyvinyl alcohol)

• Magnetic stirrer

• Ultracentrifuge

Methodology:

• Organic Phase Preparation: Dissolve a specific amount of PLGA and catalpol in the organic solvent.

• Aqueous Phase Preparation: Prepare an aqueous solution containing the stabilizer.

• Nanoprecipitation: Under moderate magnetic stirring, slowly inject the organic phase into the aqueous phase. The rapid solvent diffusion will cause the polymer to precipitate, entrapping the catalpol and forming a nanoparticle suspension.

• Solvent Evaporation: Continue stirring the suspension for several hours in a fume hood to allow the organic solvent to evaporate completely.

• Purification and Concentration: Centrifuge the nanoparticle suspension at high speed (ultracentrifugation). Discard the supernatant, which contains the free, unencapsulated drug.

• Resuspension and Storage: Resuspend the nanoparticle pellet in deionized water or a suitable buffer. Lyophilize for long-term storage or use immediately for characterization.

• Characterization: Analyze the nanoparticles for size and zeta potential (using Dynamic Light Scattering), morphology (using SEM/TEM), and determine the drug loading and encapsulation efficiency (e.g., by dissolving the nanoparticles and measuring catalpol content via HPLC).

References

• 1. Catalpol relieved angiotensin II-induced blood-brain barrier destruction via inhibiting the TLR4 pathway in brain endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protective effects of catalpol on cardio-cerebrovascular diseases: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Catalpol attenuates MPTP induced neuronal degeneration of nigral-striatal dopaminergic pathway in mice through elevating glial cell derived neurotrophic factor in striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catapol: a promising natural neuroprotective agent for neurologic disorders – ScienceOpen [scienceopen.com]
• 9. Effects of Catalpol on Alzheimer's Disease and Its Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Catalpol ameliorates beta amyloid-induced degeneration of cholinergic neurons by elevating brain-derived neurotrophic factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scienceopen.com [scienceopen.com]
• 14. Catalpol promotes the generation of cerebral organoids with oRGs through activation of STAT3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Catalpol relieved angiotensin II-induced blood–brain barrier destruction via inhibiting the TLR4 pathway in brain endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scienceopen.com [scienceopen.com]
• 19. mdpi.com [mdpi.com]
• 20. dovepress.com [dovepress.com]
• 21. ijraset.com [ijraset.com]
• 22. egrove.olemiss.edu [egrove.olemiss.edu]
• 23. d-nb.info [d-nb.info]
• 24. Understanding Drug Delivery to the Brain Using Liposome-Based Strategies: Studies that Provide Mechanistic Insights Are Essential - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Nanoparticle-Based Drug Delivery Systems Enhance Treatment of Cognitive Defects - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. mdpi.com [mdpi.com]
• 28. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. tandfonline.com [tandfonline.com]

Technical Support Center: Refining HPLC Methods for Accurate Catalpol Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their High-Performance Liquid Chromatography (HPLC) methods for the accurate detection and quantification of catalpol (B1668604).

Troubleshooting Guides

This section addresses specific issues that may arise during the HPLC analysis of catalpol. Each problem is presented in a question-and-answer format with a detailed troubleshooting guide.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Question: My catalpol peak is exhibiting significant tailing or fronting. What are the potential causes and how can I resolve this?

Answer:

Peak tailing or fronting for catalpol can be caused by several factors, often related to interactions with the stationary phase or issues with the mobile phase and sample.[1][2]

Troubleshooting Steps:

• Optimize Mobile Phase pH: Catalpol is sensitive to pH.[3][4] Operating the mobile phase at a pH close to the analyte's pKa can lead to inconsistent ionization and poor peak shape.[2]

  • Solution: Adjust the mobile phase pH. For reversed-phase columns, using a slightly acidic mobile phase (e.g., with 0.1% formic or phosphoric acid) can help suppress the ionization of residual silanols on the silica-based stationary phase, reducing peak tailing.[3][4][5][6][7]

• Check for Column Overload: Injecting too much sample can saturate the column, leading to peak fronting.[1]

  • Solution: Reduce the injection volume or dilute the sample.[8] Broad or tailing peaks can be an indicator that the injected sample amount is too high.[8]

• Evaluate Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[9]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[10][11] If this is not feasible, use a solvent that is as weak as or weaker than the mobile phase.

• Inspect for Column Contamination or Voids: Contaminants strongly retained on the column or a void at the column inlet can lead to peak shape issues.[9][12]

  • Solution: Use a guard column to protect the analytical column from strongly retained contaminants.[12] If contamination is suspected, flush the column with a strong solvent. If a void is present, the column may need to be replaced.[9]

Issue 2: Peak Splitting

Question: I am observing a split or shoulder peak for catalpol instead of a single, sharp peak. What could be the cause?

Answer:

Peak splitting can be a complex issue arising from problems with the column, the mobile phase, or the sample injection.[1][13][14][15]

Troubleshooting Steps:

• Column Issues: A primary cause of peak splitting is a partially blocked frit or a void at the head of the column.[14]

  • Solution: Reverse and flush the column (if the manufacturer's instructions permit). If the problem persists, the column frit may be plugged and require cleaning or replacement, or the column itself may need to be replaced.[9]

• Sample Solvent Incompatibility: Injecting the sample in a solvent that is significantly different from the mobile phase can cause the peak to split.[9][16]

  • Solution: Prepare your sample in the mobile phase or a solvent with a similar composition.[16]

• Co-elution of an Interfering Compound: It's possible that another compound is eluting very close to catalpol, giving the appearance of a split peak.[14]

  • Solution: To verify this, try a smaller injection volume. If two separate peaks become apparent, optimize the mobile phase composition (e.g., by changing the organic solvent ratio or pH) to improve the resolution between the two compounds.[14]

Issue 3: Poor Resolution and Separation

Question: My catalpol peak is not well-resolved from other components in my sample. How can I improve the separation?

Answer:

Improving resolution in HPLC involves optimizing three key factors: efficiency (N), selectivity (α), and retention factor (k').[17][18][19]

Troubleshooting Steps:

• Adjust Mobile Phase Composition: This is often the most effective way to improve selectivity.[17][20][21]

  • Solution:

    • Change the organic modifier: If using acetonitrile (B52724), try methanol (B129727), or vice versa. Different organic solvents can alter the elution order and improve separation.[20][22]

    • Modify the aqueous/organic ratio: Increasing the aqueous component in a reversed-phase system will generally increase retention times and may improve resolution.[5][17][18]

    • Adjust the pH: Altering the pH can change the ionization state of interfering compounds, thus affecting their retention and improving separation from catalpol.[17]

• Optimize Flow Rate: A lower flow rate can sometimes enhance separation, although it will increase the analysis time.[17][22][23]

  • Solution: Decrease the flow rate to allow for more interaction between the analytes and the stationary phase, which can lead to better resolution.

• Change the Column: If mobile phase optimization is insufficient, a different column chemistry may be needed.[17][20]

  • Solution:

    • Select a different stationary phase: If you are using a C18 column, consider a phenyl or cyano column to introduce different separation mechanisms.[17][24]

    • Use a column with smaller particles: Columns with smaller particle sizes (e.g., sub-2 µm for UHPLC) provide higher efficiency and better resolution.[17][20][25]

    • Increase column length: A longer column provides more theoretical plates, leading to improved separation.[17][18][26]

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength for detecting catalpol?

A1: Several UV wavelengths have been used for the detection of catalpol, including 203 nm, 205 nm, 206 nm, and 210 nm.[5] The most commonly reported and recommended wavelength is 210 nm .[3][4][5][6][7]

Q2: What type of HPLC column is best suited for catalpol analysis?

A2: Reversed-phase C18 columns are the most frequently used and are well-suited for the separation of catalpol.[3][4][5][6][27] The specific choice of column dimensions and particle size will depend on the desired resolution and analysis time.[25][26][28]

Q3: How can I ensure the stability of catalpol during sample preparation and analysis?

A3: Catalpol is stable in neutral conditions but is sensitive to both acidic and alkaline environments, especially at higher temperatures.[3][4] To ensure stability:

• Avoid prolonged exposure to strong acids or bases.

• Control the temperature during sample preparation and storage.

• Analyze samples as quickly as possible after preparation.

Q4: What are some common mobile phases used for catalpol analysis?

A4: A common mobile phase for catalpol analysis is a mixture of acetonitrile (ACN) and water, often with the addition of an acid like formic acid or phosphoric acid to improve peak shape.[5][6][7] A typical starting point is a low percentage of acetonitrile (e.g., 5%) in water containing 0.1% formic acid.[5] The exact ratio can be adjusted to optimize the separation.

Quantitative Data Summary

The following tables summarize typical HPLC parameters for catalpol analysis based on literature data.

Table 1: HPLC Column and Mobile Phase Parameters for Catalpol Analysis

Parameter	Recommended Conditions	Source(s)
Column Type	C18	[3][4][5][6][27]
Column Dimensions	250 mm x 4.6 mm	[3][4][6]
150 mm x 4.6 mm	[27]
100 mm x 4.6 mm	[5]
Particle Size	5 µm	[3][4][6][27]
2.6 µm	[5]
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid	[5]
Acetonitrile/Water with 0.1% Phosphoric Acid	[6][7]
Methanol/Water with 0.1% Phosphoric Acid	[3][4]
Elution Mode	Isocratic or Gradient	[5][29]

Table 2: HPLC Instrumental Parameters for Catalpol Analysis

Parameter	Recommended Value	Source(s)
Flow Rate	0.4 - 1.0 mL/min	[3][4][5][6][7]
Detection Wavelength	210 nm	[3][4][5][6][7]
Column Temperature	25 - 30 °C	[3][4][5]
Injection Volume	10 - 20 µL	[3][4][5]

Experimental Protocols

Protocol 1: Standard HPLC Method for Catalpol Quantification

This protocol provides a general methodology for the quantitative analysis of catalpol in a sample extract.

• Sample Preparation:

  • Accurately weigh the sample powder.

  • Extract the sample with an appropriate solvent (e.g., 30% methanol in water) using ultrasonication.[5]

  • Centrifuge the extract and collect the supernatant.

  • Evaporate the supernatant to dryness and redissolve the residue in purified water.[5]

  • Filter the final solution through a 0.22 µm membrane filter prior to HPLC injection.[5]

• Standard Solution Preparation:

  • Accurately weigh a catalpol standard (≥98% purity).

  • Prepare a stock solution by dissolving the standard in purified water.

  • Create a series of working standard solutions by diluting the stock solution to known concentrations.

• HPLC Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile and 0.1% phosphoric acid in water (e.g., 5:95 v/v).[6]

  • Flow Rate: 1.0 mL/min.[3][4]

  • Column Temperature: 30 °C.[5]

  • Detection Wavelength: 210 nm.[3][4][5][6][7]

  • Injection Volume: 20 µL.[3][4]

• Analysis and Quantification:

  • Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared sample solutions.

  • Quantify the amount of catalpol in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Experimental workflow for catalpol detection.

Caption: Troubleshooting decision tree for HPLC analysis.

References

• 1. acdlabs.com [acdlabs.com]
• 2. chromtech.com [chromtech.com]
• 3. Characteristics and kinetics of catalpol degradation and the effect of its degradation products on free radical scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phcog.com [phcog.com]
• 5. Simultaneous Determination of Catalpol, Aucubin, and Geniposidic Acid in Different Developmental Stages of Rehmannia glutinosa Leaves by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Catalpol from Rehmannia glutinosa Libosch. by High-Speed Countercurrent Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. lcms.cz [lcms.cz]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. ijnrd.org [ijnrd.org]
• 14. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 15. uhplcs.com [uhplcs.com]
• 16. Peak splitting and tailing - Chromatography Forum [chromforum.org]
• 17. pharmaguru.co [pharmaguru.co]
• 18. chromtech.com [chromtech.com]
• 19. agilent.com [agilent.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 22. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 23. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 24. glsciencesinc.com [glsciencesinc.com]
• 25. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 26. chromtech.net.au [chromtech.net.au]
• 27. researchgate.net [researchgate.net]
• 28. labtech.tn [labtech.tn]
• 29. Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Catalpol Experiments

Welcome to the technical support center for researchers working with catalpol (B1668604). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you design robust experiments and address potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary known signaling pathways activated by catalpol?

A1: Catalpol is a pleiotropic iridoid glycoside known to modulate multiple signaling pathways, which can be both a therapeutic advantage and an experimental challenge. Its effects are often attributed to its anti-inflammatory, antioxidant, and anti-apoptotic properties. Key pathways include:

• PI3K/Akt Pathway: This is one of the most frequently reported pathways activated by catalpol, promoting cell survival and proliferation.

• AMPK Signaling: Catalpol can activate AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.

• Nrf2/HO-1 Pathway: This pathway is central to the antioxidant effects of catalpol, protecting cells from oxidative stress.

• NF-κB Signaling: Catalpol has been shown to inhibit the NF-κB pathway, which is a key mediator of inflammation.

Due to this multi-target nature, it is crucial to design experiments with appropriate controls to isolate the pathway of interest.

Q2: I am observing effects at concentrations different from the literature. What could be the cause?

A2: Discrepancies in effective concentrations of catalpol can arise from several factors:

• Cell Line Variability: Different cell lines can have varying expression levels of catalpol's targets, leading to different sensitivities.

• Compound Purity and Stability: Ensure the purity of your catalpol stock. Improper storage can lead to degradation. It is advisable to prepare fresh dilutions for each experiment from a stock solution stored in single-use aliquots at -20°C or -80°C, protected from light.

• Culture Conditions: Factors like cell density, serum concentration in the media, and passage number can all influence cellular response to treatment.

• Assay-Specific Interference: The compound might interfere with the assay reagents. For example, in viability assays like MTT, a compound could chemically reduce the tetrazolium salt, leading to a false-positive signal.

Q3: How can I distinguish between the intended (on-target) and unintended (off-target) effects of catalpol in my experiment?

A3: Differentiating on-target from off-target effects is critical when working with a multi-faceted compound like catalpol.[1][2][3] Here are several strategies:

• Use of Specific Inhibitors: To confirm that the observed effect of catalpol is mediated through a specific pathway (e.g., PI3K/Akt), co-treat cells with catalpol and a known inhibitor of that pathway. If the inhibitor blocks the effect of catalpol, it suggests the effect is on-target.

• Genetic Knockdown/Knockout: Use techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the putative target protein.[2] If catalpol no longer elicits the same response in these modified cells, it validates the target's role.

• Orthogonal Assays: Use a different type of assay that measures a similar biological endpoint but through a different mechanism. For instance, if you observe changes in cell viability with an MTT assay (which measures metabolic activity), confirm this with a crystal violet assay (which measures cell number) or an ATP-based assay.

• Dose-Response Analysis: Analyze the dose-response curve. On-target and off-target effects may occur at different concentration ranges.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell Viability Assays (e.g., MTT)

• Problem: High variability between replicate wells or experiments when treating with catalpol.

• Possible Causes & Solutions:

Cause	Troubleshooting Steps
Compound Precipitation	Catalpol may have limited solubility in aqueous media. Visually inspect for precipitates after adding to the culture medium. Solution: Lower the stock concentration, use a co-solvent (ensure the final solvent concentration is non-toxic, typically <0.5% for DMSO), or gently warm the media.[4]
Cell Seeding Density	Inconsistent cell numbers at the start of the experiment will lead to variable results. Solution: Optimize seeding density to ensure cells are in the logarithmic growth phase throughout the experiment. Use a cell counter for accurate seeding.
Assay Interference	Catalpol might directly react with the MTT reagent. Solution: Run a cell-free control (media + catalpol + MTT reagent) to check for direct reduction of the reagent. If interference is detected, switch to an orthogonal viability assay like a crystal violet or ATP-based assay.[4]
Inconsistent Incubation Times	Variations in incubation time with catalpol or the assay reagent can affect results. Solution: Use a multichannel pipette for simultaneous addition of reagents and adhere strictly to the same incubation times for all plates.

Issue 2: Difficulty Isolating a Specific Signaling Pathway

• Problem: Observing a cellular phenotype but being unable to definitively attribute it to a single signaling pathway due to catalpol's pleiotropic nature.

• Logical Troubleshooting Workflow:

  Troubleshooting pathway attribution.

Quantitative Data Summary

The following tables summarize typical concentration ranges for catalpol used in various in vitro and in vivo experimental models. These values should serve as a starting point for your own dose-response experiments.

Table 1: In Vitro Catalpol Concentrations

Cell Line	Experimental Model	Catalpol Concentration	Observed Effect	Reference
L929	Oxidative Damage	2, 10, 50 µM	Alleviation of oxidative stress
THP-1	AGE-induced Inflammation	Not specified	Suppression of inflammatory response	[5]
RGC-5	Oxidative Stress / OGD	Not specified	Protective effects	[6]
A549	Cancer	Not specified	Inhibition of TGF-β1-induced EMT
C2C12	High Glucose Damage	10, 30, 100 µM	Augmented protein expression in insulin (B600854) signaling pathway

Table 2: In Vivo Catalpol Dosages

Animal Model	Administration Route	Catalpol Dosage	Observed Effect	Reference
Rats	Intraperitoneal	1, 5, 10 mg/kg	Neuroprotective effects in ischemic stroke	[7]
Mice	Oral (p.o.)	50-200 mg/kg	Reduction in fasting plasma glucose
Rats	Oral (p.o.)	300 mg/kg	Reduction in lipid levels	[8]
mdx Mice	Not specified	200 mg/kg	Improved muscle health	[9]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is adapted for a 96-well plate format.

• Cell Seeding: Seed cells at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for attachment.

• Catalpol Treatment: Prepare serial dilutions of catalpol in culture medium. Replace the old medium with 100 µL of medium containing the desired concentrations of catalpol. Include a vehicle control (e.g., medium with the same final concentration of DMSO as the highest catalpol dose). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well.

• Measurement: Shake the plate on an orbital shaker for 15 minutes to fully dissolve the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blot Analysis of PI3K/Akt Pathway Activation

• Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with catalpol at various concentrations and time points. After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Separate the proteins on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against phospho-Akt (Ser473), total Akt, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities using densitometry software.

Protocol 3: qPCR for Inflammatory Gene Expression

• Cell Treatment and RNA Extraction: Treat cells with catalpol as desired. Extract total RNA using a commercial kit according to the manufacturer's instructions.

• RNA Quantification and Quality Check: Measure RNA concentration and purity (A260/A280 ratio) using a spectrophotometer.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green master mix, forward and reverse primers for your gene of interest (e.g., TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH, ACTB), and the synthesized cDNA.

• Thermal Cycling: Run the qPCR plate on a real-time PCR machine with a standard cycling protocol (initial denaturation, followed by ~40 cycles of denaturation, annealing, and extension).

• Data Analysis: Analyze the data using the comparative Cq (ΔΔCq) method to determine the fold change in gene expression relative to the vehicle-treated control.

Visualizations

Catalpol's activation of the PI3K/Akt pathway.

Experimental workflow for the MTT assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Top 10 Ways to Validate Your RNAi Data | Thermo Fisher Scientific - KR [thermofisher.com]
• 9. tandfonline.com [tandfonline.com]

how to prevent catalpol degradation during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of catalpol (B1668604) during storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of catalpol degradation?

A1: Catalpol, an iridoid glycoside, is susceptible to degradation primarily due to hydrolysis, which is significantly influenced by pH and temperature. It is particularly sensitive to acidic conditions, and this degradation process is accelerated at elevated temperatures.[1][2][3]

Q2: How does pH affect the stability of catalpol?

A2: Catalpol is most stable in neutral (pH 7) conditions.[1] It is sensitive to both acidic and alkaline environments, with degradation rates increasing under lower pH conditions.[1][4]

Q3: What is the impact of temperature on catalpol degradation?

A3: Higher temperatures significantly accelerate the degradation of catalpol.[1] This effect is more pronounced in acidic solutions.

Q4: Are there any substances that can accelerate the degradation of catalpol?

A4: Yes, the presence of most amino acids (with the exception of proline) can promote the degradation of catalpol.[1][2] However, sugars do not appear to influence its degradation.[1][2]

Q5: What are the recommended storage conditions for solid catalpol?

A5: For long-term storage of solid (powder) catalpol, a temperature of -20°C is recommended.[5]

Q6: How should I store catalpol in a solvent?

A6: For long-term storage in a solvent, it is recommended to aliquot the stock solutions to avoid repeated freeze-thaw cycles and store them at -80°C.[5] For short-term storage (up to one month), -20°C is acceptable.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of catalpol concentration in solution over time	The storage temperature is too high.	Store catalpol solutions at -80°C for long-term storage or -20°C for short-term storage. Avoid repeated freeze-thaw cycles by preparing aliquots.
The pH of the solution is not optimal.	Ensure the solvent is pH neutral. If a buffer is required, use a neutral phosphate (B84403) buffer.
Contamination with amino acids.	Use high-purity solvents and handle samples in a clean environment to avoid contamination.
Inconsistent experimental results	Degradation of catalpol during the experiment.	Maintain a neutral pH and control the temperature throughout your experiment. If heating is necessary, be aware that this will accelerate degradation.
Improper sample preparation.	Follow a validated sample preparation protocol. Consider performing a stability test under your specific experimental conditions.
Appearance of unknown peaks in HPLC/UPLC analysis	Catalpol has degraded into other compounds.	Characterize the degradation products (e.g., jiofuraldehyde, cataldehyde, norviburtinal) using appropriate analytical techniques.[6][7] Review your storage and handling procedures to minimize future degradation.

Quantitative Data on Catalpol Degradation

The following table summarizes the degradation rate constants of catalpol under various conditions.

pH	Temperature (°C)	Glycine (3 mM)	Rate Constant (k, h⁻¹)
4.0	70	No	0.0065
4.0	80	No	0.0199
4.0	90	No	0.0418
4.0	100	No	0.1101
5.0	70	No	0.0029
5.0	80	No	0.0094
5.0	90	No	0.0199
5.0	100	No	0.0599
6.0	70	No	0.0014
6.0	80	No	0.0045
6.0	90	No	0.0113
6.0	100	No	0.0388
4.0	70	Yes	0.0185
4.0	80	Yes	0.0401
4.0	90	Yes	0.0811
4.0	100	Yes	0.1898
Data adapted from a study on catalpol degradation kinetics.[1]

Experimental Protocols

Protocol for Assessing Catalpol Stability

This protocol outlines a method to determine the stability of catalpol under specific conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• Catalpol standard

• Phosphate buffer (0.1 M, prepared to desired pH values)

• Methanol (HPLC grade)

• Phosphoric acid (for mobile phase adjustment)

• HPLC system with a UV detector and a C18 column

2. Procedure:

• Prepare a stock solution of catalpol in the desired buffer at a known concentration.

• Divide the stock solution into aliquots for analysis at different time points and under different conditions (e.g., varying temperatures).

• At each designated time point, take an aliquot and dilute it 10-fold with the mobile phase.

• Inject a 20 µL sample into the HPLC system.

• Perform the chromatographic analysis using the following parameters:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Methanol:0.1% Phosphoric Acid (8:92, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 210 nm

• Calculate the concentration of catalpol based on the peak area from a standard curve.

• The degradation rate can be calculated using the formula: Degradation Rate (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

This protocol is based on methodologies described in the literature.[1]

Visualizations

Caption: Factors leading to the degradation of catalpol and its resulting byproducts.

Caption: Recommended workflow for the proper storage of catalpol.

References

• 1. Characteristics and kinetics of catalpol degradation and the effect of its degradation products on free radical scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcog.com [phcog.com]
• 3. researchgate.net [researchgate.net]
• 4. [Catalpol content changes in Rehmannia glutinosa (Gaertn.) Libosch. under certain conditions] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Catalpol Solubility and Stock Solution Preparation

Welcome to the technical support center for catalpol (B1668604). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preparing high-concentration stock solutions of catalpol and to offer troubleshooting strategies for common solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a high-concentration stock solution of catalpol?

A1: For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most effective and commonly used solvent for preparing high-concentration stock solutions of catalpol.[1][2] It is advisable to use anhydrous, high-purity DMSO to minimize the introduction of water, which can decrease the solubility of many organic compounds.

Q2: What are the reported solubilities of catalpol in common solvents?

A2: The solubility of catalpol can vary between suppliers. It is crucial to consult the product data sheet for the specific lot you are using. However, typical reported solubilities are presented in the table below.

Q3: My catalpol precipitated when I diluted the DMSO stock solution in my aqueous cell culture medium. What is the cause of this?

A3: This phenomenon is known as antisolvent precipitation. Catalpol is significantly more soluble in a strong organic solvent like DMSO than in an aqueous environment such as cell culture media or phosphate-buffered saline (PBS). When the concentrated DMSO stock is rapidly diluted into the aqueous medium, the abrupt change in solvent polarity causes the compound to precipitate out of the solution.

Q4: How should I store my catalpol stock solution to prevent precipitation and degradation?

A4: To maintain the stability and prevent precipitation of your stock solution, it is recommended to store it in small, single-use aliquots at -20°C or -80°C. This practice minimizes the damaging effects of repeated freeze-thaw cycles. It is also advisable to protect the vials from light.

Q5: What should I do if I see a precipitate in my stock solution after thawing?

A5: If you observe a precipitate after thawing your stock solution, you can attempt to redissolve it by gently warming the vial in a 37°C water bath and performing brief sonication. If the precipitate does not redissolve, it is recommended to discard that aliquot and use a fresh one to ensure accurate dosing in your experiments.

Troubleshooting Guide: Catalpol Precipitation

This guide provides a systematic approach to resolving common precipitation issues with catalpol in your experiments.

Issue 1: Catalpol powder does not fully dissolve in the initial solvent (DMSO).

• Possible Cause:

  • Insufficient Solvent Volume: The concentration you are trying to achieve may exceed the solubility limit of catalpol in DMSO.

  • Low Temperature: The ambient temperature may be too low, reducing the solubility.

  • Incomplete Dissolution: The compound may require more energy to fully dissolve.

• Solutions:

  • Increase the volume of DMSO to prepare a lower, more soluble concentration.

  • Gently warm the solution in a 37°C water bath. Avoid excessive heat, which could potentially degrade the compound.

  • Use a vortex mixer for vigorous agitation. If the issue persists, sonication in a water bath for 5-10 minutes can be effective.

Issue 2: Precipitation occurs immediately upon dilution of the DMSO stock solution into aqueous media.

• Possible Cause:

  • Rapid Solvent Shift: A rapid change in the solvent environment is causing the catalpol to crash out of solution.

  • High Final Concentration: The final concentration in the aqueous medium is above catalpol's solubility limit in that medium.

• Solutions:

  • Stepwise Dilution: First, create an intermediate dilution of the DMSO stock in a small volume of pre-warmed (37°C) cell culture medium. Mix this intermediate dilution thoroughly before adding it to the final volume of the medium.

  • Vigorous Mixing: Add the DMSO stock dropwise to the full volume of the aqueous medium while continuously vortexing or stirring. This promotes rapid dispersion and prevents localized high concentrations.

  • Lower Final Concentration: If precipitation persists, you may need to lower the final working concentration of catalpol in your experiment.

Issue 3: The diluted aqueous solution is initially clear but becomes cloudy or shows precipitation over time.

• Possible Cause:

  • Solution Instability: The diluted aqueous solution of catalpol may not be stable for extended periods.

  • Supersaturation: The initial dilution may have created a thermodynamically unstable supersaturated solution.

• Solutions:

  • Prepare fresh dilutions of catalpol immediately before each experiment. Avoid storing diluted aqueous solutions.

  • Reduce the final concentration of catalpol to ensure it remains below its kinetic solubility limit in the aqueous medium.

Data Presentation

Table 1: Solubility of Catalpol in Various Solvents

Solvent	Concentration	Molarity	Notes
DMSO	50 mg/mL	138 mM	Sonication is recommended.[1]
DMSO	72 mg/mL	198.71 mM	Use of fresh, moisture-free DMSO is recommended as absorbed moisture can reduce solubility.[2]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2 mg/mL	5.52 mM	For in vivo formulation. Solvents should be added sequentially with sonication.[1]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Concentrated Catalpol Stock Solution in DMSO

Materials:

• Catalpol powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Analytical balance

Procedure:

• Calculation: Determine the mass of catalpol required. For 1 mL of a 100 mM stock solution (Catalpol MW: 362.33 g/mol ):

  • Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 362.33 g/mol * 1000 mg/g = 36.23 mg

• Weighing: Carefully weigh out 36.23 mg of catalpol powder and transfer it to a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of anhydrous DMSO to the tube.

• Mixing: Tightly cap the tube and vortex vigorously for 2-3 minutes until the powder is completely dissolved. Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Sonication (if necessary): If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

• Aliquoting and Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes in light-protected tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of Catalpol Stock Solution for Cell-Based Assays

Objective: To prepare working solutions of catalpol in cell culture medium while minimizing precipitation and keeping the final DMSO concentration at a non-toxic level (typically ≤ 0.1%).

Procedure:

• Thawing: Thaw a single-use aliquot of the 100 mM catalpol stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in pre-warmed (37°C) cell culture medium. For example, to make a 1 mM intermediate stock, add 10 µL of the 100 mM stock to 990 µL of medium.

• Final Working Solution Preparation: Prepare the final working solutions by further diluting the stock or intermediate solution in pre-warmed cell culture medium. The example below details the preparation of a 10 µM working solution from the 100 mM stock.

  • Calculation: To achieve a 1:10,000 dilution, add 1 µL of the 100 mM catalpol stock solution to 9,999 µL (10 mL) of cell culture medium. This will result in a final catalpol concentration of 10 µM and a final DMSO concentration of 0.01%.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as was used for the highest concentration of the catalpol working solution. For the example above, the vehicle control would be 1 µL of DMSO in 10 mL of medium (0.01% DMSO).

• Application to Cells: Remove the existing medium from your cells and replace it with the freshly prepared working solutions or the vehicle control.

Mandatory Visualizations

Workflow for preparing catalpol solutions.

Troubleshooting decision tree for catalpol precipitation.

Catalpol's modulation of the PI3K/Akt pathway.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Navigating the Nuances of Catalpol Research: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and conflicting results encountered in catalpol (B1668604) studies. By offering insights into the variables that can influence experimental outcomes, we aim to help you refine your research, interpret your findings, and advance the development of catalpol-based therapeutics.

Frequently Asked Questions (FAQs)

Q1: My results with catalpol are inconsistent with published studies. What are the common reasons for these discrepancies?

A1: Inconsistencies in catalpol research are not uncommon and can arise from a variety of factors.[1] Key areas to investigate include:

• Source and Purity of Catalpol: The concentration of catalpol can vary significantly depending on the plant source, the part of the plant used (fresh vs. dry roots, leaves, stems), and the processing methods (e.g., steaming).[1] It is crucial to use a well-characterized and highly purified catalpol compound.

• Experimental Model: Different animal models (e.g., various strains of mice or rats) and cell lines can exhibit distinct physiological and metabolic responses to catalpol.[1] For instance, in diabetic nephropathy studies, the choice of diabetic animal model and the stage of the disease can lead to different outcomes.[1]

• Dosage and Administration Route: The therapeutic effects of catalpol are often dose-dependent.[2] Both the dosage and the route of administration (e.g., oral, intravenous, intraperitoneal) can significantly impact its bioavailability and efficacy.[1]

• Duration of Treatment: The length of the treatment period is a critical parameter that can influence the observed effects.[2]

• Methodological Variations: Differences in experimental protocols, such as the induction of disease models or the techniques used for outcome assessment, can contribute to conflicting results.[3][4]

Q2: I am observing a U-shaped dose-response curve with catalpol in my experiments. Is this a known phenomenon?

A2: Yes, a U-shaped or biphasic dose-response curve has been reported for catalpol in some studies. For example, in a study on memory enhancement, the level of acetylcholine (B1216132) esterase (AChE) declined with a U-shaped dose-response curve.[3][5] This suggests that the optimal therapeutic effect may occur within a specific concentration range, with higher or lower doses being less effective. It is advisable to test a wide range of concentrations to identify the optimal therapeutic window for your specific experimental model.

Q3: What are the primary signaling pathways modulated by catalpol that I should investigate?

A3: Catalpol exerts its diverse biological effects by modulating multiple signaling pathways.[6][7][8] The most commonly implicated pathways include:

• PI3K/Akt Pathway: This pathway is central to many of catalpol's effects, including its insulin-sensitizing, cardiovascular protective, and neuroprotective actions.[6]

• AMPK Signaling Pathway: Activation of AMPK is a key mechanism for catalpol's anti-diabetic effects, particularly in improving insulin (B600854) sensitivity and glucose uptake.[9][8]

• NF-κB Signaling Pathway: Inhibition of the NF-κB pathway is a major contributor to catalpol's potent anti-inflammatory effects observed in various disease models.[8][10]

• Nrf2/HO-1 Pathway: This pathway is crucial for catalpol's antioxidant effects, protecting cells from oxidative stress.[8]

Troubleshooting Guides

Issue 1: Inconsistent Anti-Diabetic Effects

Problem: You are observing variable or no significant reduction in blood glucose levels in your diabetic animal model after catalpol treatment.

Possible Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Sub-therapeutic Dose	In STZ-induced diabetic rats, oral doses of 50 and 100 mg/kg for 4 weeks showed significant blood glucose reduction, while 10 mg/kg did not.[2] Conversely, a low dose of 25 mg/kg/day was effective in lowering blood glucose in STZ-induced diabetic rats, while higher doses (≥50 mg/kg/day) were ineffective. Action: Perform a dose-response study to determine the optimal effective dose for your specific animal model and experimental conditions.
Route of Administration	Intravenous injection of catalpol (0.01-0.1 mg/kg) has shown acute antihyperglycemic effects in diabetic mice. Oral administration may have different pharmacokinetic and pharmacodynamic profiles. Action: Consider the route of administration and its impact on bioavailability. If using oral administration, ensure proper formulation to enhance absorption.
Animal Model Variability	Different diabetic models (e.g., STZ-induced vs. db/db mice) can respond differently to catalpol.[1] Action: Carefully select the animal model that is most relevant to your research question and be aware of its specific characteristics.
Duration of Treatment	Short-term treatment may not be sufficient to observe significant effects on blood glucose levels. For example, a 4-week treatment period was used in some studies showing positive effects.[2] Action: Ensure the treatment duration is adequate to elicit a therapeutic response.

Issue 2: Conflicting Neuroprotective Outcomes

Problem: Your study on the neuroprotective effects of catalpol in an ischemic stroke model shows no significant reduction in infarct size, contrary to some published literature.

Possible Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Assessment Method	Studies using 2,3,5-triphenyltetrazolium chloride (TTC) staining have shown significant reductions in infarct size with catalpol treatment.[3][4] However, at least one study using magnetic resonance imaging (MRI) did not report a significant effect.[3][11] Action: Be aware of the limitations and differences between various assessment methods. Consider using multiple techniques to validate your findings.
Timing of Administration	The therapeutic window for neuroprotection after an ischemic event is often narrow. The timing of catalpol administration (pre- or post-ischemia) is a critical factor.[12] Action: Optimize the timing of catalpol administration in your experimental protocol.
Anesthetics Used	Some anesthetics have intrinsic neuroprotective properties, which could mask the effects of catalpol.[4] Action: Avoid anesthetics with known neuroprotective effects in your experimental design.
Methodological Quality	Some reviews have highlighted methodological flaws in preclinical studies of catalpol for stroke, which could contribute to overly positive findings.[3][4] Action: Ensure your study design is robust, including randomization, blinding, and adequate sample size calculation, to minimize bias.

Experimental Protocols

In Vitro Neuroprotection Assessment in PC12 Cells

• Cell Culture: Pheochromocytoma (PC12) cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.[12]

• Induction of Neuronal Injury: Neuronal injury can be induced by exposing PC12 cells to agents like corticosterone (B1669441) (e.g., 400 µM for 24 hours) to mimic stress-induced damage.[12]

• Treatment: Cells are pre-treated with varying concentrations of catalpol for a specified period before the addition of the injury-inducing agent.

• Assessment of Neuroprotection: Cell viability can be assessed using assays like MTT. Apoptosis can be measured by flow cytometry using Annexin V/PI staining. The expression of key proteins in signaling pathways (e.g., PI3K/Akt, Bcl-2 family) can be analyzed by Western blotting.

In Vivo Model of Transient Global Cerebral Ischemia in Gerbils

• Animal Model: Transient global cerebral ischemia is induced in Mongolian gerbils by occluding both common carotid arteries for a defined period.[12]

• Treatment: Catalpol (e.g., 5 or 10 mg/kg) is administered, typically via intraperitoneal injection, at specific time points before or after the ischemic insult.[12]

• Behavioral Testing: Cognitive function is assessed using behavioral tests such as the Morris water maze to evaluate spatial learning and memory.[12]

• Histological Analysis: After the experimental period, brains are harvested, sectioned, and stained (e.g., with cresyl violet) to assess neuronal damage, particularly in vulnerable regions like the hippocampal CA1 area.[12]

Visualizing the Mechanisms: Signaling Pathways and Workflows

Caption: Key signaling pathways modulated by catalpol.

Caption: A logical workflow for troubleshooting conflicting results.

References

• 1. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Catalpol: An Iridoid Glycoside With Potential in Combating Cancer Development and Progression—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. files.sdiarticle5.com [files.sdiarticle5.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalpol Treatment for Chronic Disease Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing catalpol (B1668604) in pre-clinical chronic disease models. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to inform your study design and ensure reliable, reproducible results.

Troubleshooting Guide

This guide addresses common issues encountered during in vivo and in vitro experiments with catalpol.

Issue/Question	Possible Cause(s)	Recommended Solution(s)
Inconsistent or Lack of Therapeutic Effect in Animal Models	Suboptimal Dosage or Duration: The administered dose may be too low or the treatment period too short to elicit a significant response for the specific chronic disease model.	Review the provided data tables for effective dosage ranges and treatment durations used in similar models. Consider a dose-response study to determine the optimal concentration for your specific model and endpoint.
Poor Bioavailability: Catalpol's oral bioavailability can be moderate.[1]	Consider alternative administration routes such as intraperitoneal (i.p.) or intravenous (i.v.) injection for more direct and consistent systemic exposure.[2][3] For brain-targeting studies, intranasal administration has shown higher brain tissue concentration than intravenous injection.[4]
Compound Stability: Catalpol is unstable at high temperatures and in acidic environments.[2][5][6] Improper storage or preparation of the dosing solution can lead to degradation.	Prepare catalpol solutions fresh for each administration. Store stock solutions at -80°C for long-term stability (up to 20 days in plasma and brain homogenate).[4] Ensure the pH of the vehicle is not acidic.[5][6]
Rapid Metabolism and Excretion: Catalpol is rapidly absorbed and has a relatively short half-life in plasma (approximately 1.52 hours in rats).[7] This may necessitate more frequent dosing.	Pharmacokinetic studies suggest that multiple daily doses may be required to maintain a steady-state plasma concentration.[8] Consider twice-daily administration or the use of a controlled-release formulation if feasible.
High Variability in In Vitro Results	Cell Line Sensitivity: Different cell lines may exhibit varying sensitivity to catalpol.	Determine the optimal effective concentration range for your specific cell line using a dose-response assay (e.g., CCK8 or MTT). For example, concentrations from 1 µM to 200 µM have been used in various cell culture models.[9][10]
Inconsistent Treatment Time: The duration of catalpol exposure can significantly impact cellular responses.	Standardize the treatment duration across all experiments. A 24-hour treatment period is commonly reported in the literature for in vitro studies.[9][10]
Solution Degradation: As with in vivo studies, the stability of catalpol in culture media can be a factor.	Prepare fresh catalpol-containing media for each experiment. Avoid prolonged incubation at 37°C before application to cells.
Difficulty Reproducing Published Findings	Differences in Experimental Models: Minor variations in the induction of the disease model (e.g., STZ dosage for diabetes models, specific Aβ peptide for Alzheimer's models) can lead to different outcomes.	Carefully replicate the disease induction protocol from the original study. Ensure that the animal strain, age, and sex match the published methodology.[11]
Reagent Quality: The purity and source of catalpol can vary between suppliers.	Use high-purity (>98%) catalpol from a reputable supplier. If possible, use the same supplier as the study you are trying to replicate.[11]
Unreported Experimental Details: The published methodology may not include all critical details, such as the specific vehicle used for administration or the exact timing of treatment relative to disease induction.	When possible, contact the corresponding author of the original study for clarification on experimental details.[11]

Frequently Asked Questions (FAQs)

Q1: What is the optimal route of administration for catalpol in animal studies?

A1: The optimal route depends on the target organ and the desired pharmacokinetic profile.

• Oral (p.o.) gavage is the most common and convenient method, with effective doses ranging from 10 mg/kg to 200 mg/kg in mice and rats for conditions like diabetes and Alzheimer's disease.[2][3][12][13]

• Intraperitoneal (i.p.) injection is used for inflammatory conditions and can be effective at lower doses (e.g., 5 mg/kg) in models of asthma and chronic kidney disease.[8][14]

• Intravenous (i.v.) injection provides 100% bioavailability and is used for acute studies or when precise dosing is critical.[2]

• Intranasal (i.n.) administration is a promising route for targeting the central nervous system, as it can achieve higher concentrations in the brain compared to intravenous injection.[4]

Q2: How long should catalpol treatment be administered in a chronic disease model?

A2: Treatment duration is highly dependent on the specific disease model and the endpoints being measured. Based on published studies, durations can range from two to twelve weeks. For example:

• Diabetes: 4 to 12 weeks of daily oral administration has been shown to improve glycemic control and lipid metabolism.[2][13][15]

• Alzheimer's Disease: 4 weeks of daily oral gavage has been reported to improve cognitive performance in mouse models.[12]

• Chronic Kidney Disease: 4 weeks of intraperitoneal administration has shown nephroprotective effects.[14][16]

• Chronic Inflammatory Pain: Intrathecal injections have been shown to be effective in rat models.[17]

Q3: What is the stability of catalpol in solution?

A3: Catalpol is sensitive to high temperatures and acidic pH.[2][5][6] It degrades rapidly at 100°C.[2] It is more stable in neutral or slightly alkaline conditions.[2][5] For experimental use, it is recommended to prepare solutions fresh. For storage, catalpol has been shown to be stable in rat plasma and brain homogenate at -80°C for at least 20 days.[4]

Q4: What are the known signaling pathways modulated by catalpol?

A4: Catalpol exerts its therapeutic effects by modulating multiple signaling pathways involved in inflammation, oxidative stress, apoptosis, and metabolism. Key pathways include:

• Anti-inflammatory: Inhibition of the NF-κB pathway.[8][14][17]

• Antioxidant: Activation of the Keap1-Nrf2/ARE and Sirtuin-1 signaling pathways.[9][14]

• Metabolic Regulation: Activation of the AMPK/PI3K/Akt pathway.[2][3]

• Neuroprotection: Modulation of PI3K/Akt and upregulation of neurotrophic factors.[8][18]

Q5: Are there any known toxic effects of catalpol?

A5: The reviewed preclinical studies generally indicate that catalpol is well-tolerated at therapeutic doses.[19] However, comprehensive preclinical safety and toxicity studies are still needed to fully establish its benefit-to-risk ratio.[8] In cell viability assays, catalpol at concentrations up to 200 µM did not show significant cytotoxicity to various cell lines.[9][10]

Quantitative Data Summary

Table 1: Catalpol Treatment Parameters in Rodent Models of Diabetes Mellitus

Animal Model	Administration Route	Dosage	Treatment Duration	Key Findings	Reference(s)
STZ-induced Diabetic Rats	Oral (p.o.)	50, 100 mg/kg/day	4 weeks	Decreased fasting blood glucose	[3]
HFD/STZ-induced Diabetic Mice	Oral (p.o.)	50, 100, 200 mg/kg/day	4 weeks	Reduced fasting blood glucose, improved glucose tolerance	[2][13]
db/db Mice	Oral (p.o.)	80, 160 mg/kg/day	4 weeks	Decreased fasting blood glucose and serum insulin (B600854)	[3][20]
Alloxan-induced Diabetic Mice	Oral (p.o.)	50, 100, 200 mg/kg/day	2 weeks	Hypoglycemic effect	[2]
T2DM Mice (HFD/STZ)	Oral (p.o.)	10 mg/kg/day	12 weeks	Improved insulin resistance and lipid metabolism	[15]

Table 2: Catalpol Treatment Parameters in Rodent Models of Neurological Disorders

Animal Model	Administration Route	Dosage	Treatment Duration	Key Findings	Reference(s)
PSAPP (APPSwe/PS1dE9) Tg Mice (Alzheimer's)	Oral (p.o.)	120 mg/kg/day	4 weeks	Improved cognitive performance, reduced neuronal apoptosis	[12]
D-galactose-induced Senescent Mice	Intraperitoneal (i.p.)	Not specified	2 weeks	Improved cholinergic function, reduced inflammatory cytokines	[21]
Experimental Autoimmune Encephalomyelitis (EAE) Mice	Oral (p.o.)	40 mg/kg/day	40 days	Attenuated clinical progression and neurological disability	[22]
CFA-induced Inflammatory Pain Rats	Intrathecal	Not specified	Not specified	Reduced mechanical allodynia and thermal hyperalgesia	[17]

Experimental Protocols

Protocol 1: Induction of Type 2 Diabetes Mellitus (HFD/STZ) in Mice

• Animal Model: Male C57BL/6J mice, 6-8 weeks old.

• High-Fat Diet (HFD): Acclimatize mice for one week with a standard diet. Subsequently, feed the experimental group an HFD (e.g., 60% kcal from fat) for 4 weeks to induce obesity and insulin resistance.

• Streptozotocin (STZ) Injection: After 4 weeks of HFD, intraperitoneally inject a single low dose of STZ (e.g., 40 mg/kg), freshly dissolved in 0.1 M citrate (B86180) buffer (pH 4.5).[15] The control group receives an equivalent volume of citrate buffer.

• Confirmation of Diabetes: Monitor fasting blood glucose levels 72 hours after STZ injection. Mice with fasting blood glucose levels above 11.1 mmol/L (200 mg/dL) are considered diabetic and are used for subsequent experiments.[13]

• Catalpol Administration: Begin daily oral gavage of catalpol (dissolved in a suitable vehicle like 0.5% carboxymethylcellulose sodium) at the desired doses (e.g., 50, 100, 200 mg/kg) for the planned treatment duration (e.g., 4-12 weeks).[13][15]

Protocol 2: In Vitro Alzheimer's Disease Model (Aβ-induced Neurotoxicity)

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells or primary cortical neurons in appropriate media.

• Preparation of Aβ Oligomers: Dissolve Aβ1-42 peptide in hexafluoroisopropanol (HFIP), evaporate the solvent, and resuspend in DMSO. Dilute with cell culture medium to the desired final concentration (e.g., 5 µM) and incubate at 4°C for 24 hours to form oligomers.

• Catalpol Pre-treatment: Treat the cells with various concentrations of catalpol (e.g., 1, 10, 50, 100 µM) for a specified duration (e.g., 24 hours).[9]

• Aβ Exposure: After catalpol pre-treatment, add the prepared Aβ1-42 oligomers to the cell culture and incubate for an additional 24-72 hours.[19]

• Endpoint Analysis: Assess cell viability (e.g., MTT assay), apoptosis (e.g., TUNEL staining, caspase activity assays), oxidative stress (e.g., ROS measurement), and protein expression of relevant markers (e.g., Bax, Bcl-2) via Western blot.[9][19]

Visualizations

Caption: General experimental workflow for in vivo catalpol studies.

Caption: Catalpol's inhibition of the NF-κB inflammatory pathway.

Caption: Catalpol's activation of the Keap1-Nrf2 antioxidant pathway.

References

• 1. Pharmacokinetics and bioavalibability of catalpol in rats [manu41.magtech.com.cn]
• 2. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular and Biochemical Pathways of Catalpol in Alleviating Diabetes Mellitus and Its Complications | MDPI [mdpi.com]
• 4. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phcog.com [phcog.com]
• 6. phcog.com [phcog.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Multiple Biological Effects of an Iridoid Glucoside, Catalpol, and Its Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Troubleshooting [chem.rochester.edu]
• 12. Catalpol Mitigates Alzheimer's Disease Progression by Promoting the Expression of Neural Stem Cell Exosomes Released miR-138-5p - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. mdpi.com [mdpi.com]
• 15. jpp.krakow.pl [jpp.krakow.pl]
• 16. Catalpol Attenuates Oxidative Stress and Inflammation via Mechanisms Involving Sirtuin-1 Activation and NF-κB Inhibition in Experimentally-Induced Chronic Kidney Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Catalpol ameliorates CFA-induced inflammatory pain by targeting spinal cord and peripheral inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. caringsunshine.com [caringsunshine.com]
• 19. scienceopen.com [scienceopen.com]
• 20. Anti-diabetic activities of catalpol in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Catalpol improves cholinergic function and reduces inflammatory cytokines in the senescent mice induced by D-galactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Catalpol Regulates Oligodendrocyte Regeneration and Remyelination by Activating the GEF-Cdc42/Rac1 Signaling Pathway in EAE Mice - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Neuroprotective Effects of Catalpol In Vivo: A Comparative Guide

Catalpol (B1668604), an iridoid glycoside extracted from the root of Rehmannia glutinosa, has emerged as a promising natural compound with significant neuroprotective properties.[1][2] Extensive preclinical research using various in vivo models of neurological disorders has demonstrated its potential to mitigate neuronal damage and improve functional outcomes. The primary mechanisms underlying these effects are linked to its potent antioxidant, anti-inflammatory, and anti-apoptotic activities.[3]

This guide provides a comparative analysis of the experimental evidence supporting catalpol's neuroprotective effects in key models of neurodegenerative diseases and ischemic stroke. It is designed for researchers, scientists, and drug development professionals seeking to evaluate the therapeutic potential of catalpol.

Parkinson's Disease (PD)

Catalpol has been shown to protect dopaminergic (DA) neurons, the primary cell type lost in Parkinson's disease, in the widely used MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model. This model recapitulates key pathological features of PD, including inflammation and oxidative stress-induced neurodegeneration.[4][5]

Comparative Performance Data

Parameter	Catalpol Treatment	MPTP Model (Control)	Key Findings & Mechanisms
DA Neuron Survival	Mitigated the loss of tyrosine hydroxylase (TH)-positive neurons[4][6]	Significant loss of TH-positive neurons in the substantia nigra (SN) and striatum[7]	Catalpol preserves DA neurons from MPTP-induced toxicity.[4]
Motor Function	Increased exploratory behavior[4]	Reduced motor coordination and activity	Improved behavioral outcomes suggest functional neuroprotection.
Oxidative Stress	Inhibited oxidative stress; increased SOD1 and GPX4 expression[7][8]	Increased ROS production and lipid peroxidation[5]	Catalpol enhances antioxidant defense mechanisms in the brain.[5][7]
Inflammation	Reduced pro-inflammatory factors (TNF-α, IL-1β) and inhibited microglia/astrocyte activation[5]	Marked neuroinflammatory response[4]	Attenuation of inflammation is a key neuroprotective mechanism.[5]
Apoptosis	Suppressed the MKK4/JNK/c-Jun signaling pathway, reducing apoptosis[5]	Activation of apoptotic pathways leading to neuronal death	Catalpol directly interferes with cell death signaling cascades.[5][9]

Experimental Protocols

MPTP Mouse Model of Parkinson's Disease:

• Animals: C57BL/6 mice are typically used.[6]

• Induction: Mice are administered MPTP (e.g., 30 mg/kg, i.p.) daily for 5-7 consecutive days to induce degeneration of dopaminergic neurons.[6]

• Catalpol Administration: Catalpol is administered via intraperitoneal (i.p.) injection at specified doses (e.g., 15 mg/kg) before and during MPTP treatment.[6]

• Outcome Assessment:

  • Behavioral Tests: Open field tests are used to assess locomotor activity and exploratory behavior.

  • Immunohistochemistry: Brain sections (substantia nigra and striatum) are stained for tyrosine hydroxylase (TH) to quantify the survival of dopaminergic neurons.[7]

  • Western Blot: Protein levels of key markers for apoptosis (Bcl-2, Bax, Caspases), inflammation (TNF-α, IL-1β), and oxidative stress (SOD, GPX4) are measured in brain tissue homogenates.[5]

Ischemic Stroke

Catalpol demonstrates significant neuroprotective effects in animal models of cerebral ischemia, primarily by reducing infarct size, mitigating oxidative damage, and inhibiting apoptosis.[10] The Middle Cerebral Artery Occlusion (MCAO) model in rats and the bilateral common carotid occlusion model in gerbils are standard methods for these investigations.[11][12]

Comparative Performance Data

Parameter	Catalpol Treatment	Ischemia/Reperfusion (I/R) Model (Control)	Key Findings & Mechanisms
Infarct Volume	Significantly reduced infarct volume[12]	Large cerebral infarction	Catalpol salvages brain tissue in the ischemic penumbra.[10]
Neurological Deficit	Improved neurological function scores (mNSS)[12]	Severe neurological deficits	Treatment leads to better functional recovery.[10]
Brain Edema	Markedly reduced brain water content[12]	Significant cerebral edema	Catalpol helps maintain blood-brain barrier integrity.
Oxidative Stress	Increased SOD activity; decreased MDA content[11][12]	Massive oxidative stress	Catalpol's antioxidant properties are crucial in the acute phase of stroke.[11]
Apoptosis	Decreased TUNEL-positive cells; reduced Bax/Bcl-2 ratio[12]	Widespread neuronal apoptosis in the infarct region	Anti-apoptotic effects contribute significantly to neuroprotection.[12][13]

Experimental Protocols

Middle Cerebral Artery Occlusion (MCAO) Rat Model:

• Animals: Sprague-Dawley rats are commonly used.

• Induction: The middle cerebral artery is temporarily occluded (e.g., for 90-120 minutes) using an intraluminal filament to induce focal cerebral ischemia. Reperfusion is initiated by withdrawing the filament.

• Catalpol Administration: Catalpol can be administered via various routes, including intraperitoneally or intranasally, before or after MCAO.[11][12] A study on intranasal administration showed doses significantly increased SOD and reduced MDA content.[12]

• Outcome Assessment:

  • TTC Staining: 2,3,5-triphenyltetrazolium chloride (TTC) staining is used to measure the infarct volume in brain slices 24-72 hours post-MCAO.[12]

  • Neurological Scoring: Modified Neurological Severity Scores (mNSS) are used to evaluate motor, sensory, and reflex functions.[12]

  • TUNEL Assay: Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining is performed on brain sections to detect apoptotic cells.[12]

  • Biochemical Assays: Brain tissue is analyzed for markers of oxidative stress, such as malondialdehyde (MDA) and superoxide (B77818) dismutase (SOD) activity.[11]

Alzheimer's Disease (AD)

In the context of Alzheimer's disease, catalpol has been shown to ameliorate cognitive deficits by targeting multiple aspects of AD pathology, including amyloid-beta (Aβ) toxicity, oxidative stress, and neuroinflammation.[14][15]

Comparative Performance Data

Parameter	Catalpol Treatment	AD Model (Control)	Key Findings & Mechanisms
Cognitive Function	Alleviated learning and memory impairments in Morris water maze tests[14]	Significant cognitive decline	Catalpol can reverse or slow cognitive deficits.[14]
Amyloid-β Burden	Reduced levels of soluble Aβ40 and Aβ42 in the cerebral cortex[14]	Accumulation of Aβ plaques	Catalpol may interfere with Aβ production or promote its clearance.[16]
Oxidative Stress	Activates the Keap1/Nrf2/ARE antioxidant pathway[16]	Increased oxidative damage	Enhanced endogenous antioxidant response protects neurons.[16]
Apoptosis	Inhibits the mitochondria-dependent caspase pathway[14]	Aβ-induced neuronal apoptosis	Catalpol protects neurons from Aβ-induced toxicity.[14]
Inflammation	Inhibits the NF-κB signaling pathway to reduce neuroinflammation[14]	Chronic neuroinflammation mediated by microglia and astrocytes	Anti-inflammatory action helps create a more favorable brain microenvironment.[14][17]

Experimental Protocols

Aβ-Induced Alzheimer's Disease Model:

• Animals: Rats or mice (e.g., APP/PS1 transgenic mice) are used.

• Induction: Aggregated Aβ peptides (e.g., Aβ1-42) are injected intracerebroventricularly (i.c.v.) to induce AD-like pathology and cognitive deficits.

• Catalpol Administration: Catalpol is typically administered daily via i.p. injection or oral gavage for several weeks.

• Outcome Assessment:

  • Morris Water Maze (MWM): This is a standard behavioral test to assess spatial learning and memory.

  • ELISA: Enzyme-linked immunosorbent assays are used to quantify Aβ levels in the brain.[14]

  • Western Blot: The expression of proteins in key signaling pathways (e.g., Nrf2, NF-κB, Bcl-2, Bax) is analyzed.[16]

Visualizing Catalpol's Mechanisms of Action

To better understand the molecular pathways modulated by catalpol, the following diagrams illustrate its key neuroprotective roles.

References

• 1. news-medical.net [news-medical.net]
• 2. caringsunshine.com [caringsunshine.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 6. Neuroprotective activities of catalpol on MPP+/MPTP-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Catapol: a promising natural neuroprotective agent for neurologic disorders – ScienceOpen [scienceopen.com]
• 10. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Catalpol provides protective effects against cerebral ischaemia/reperfusion injury in gerbils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Feasibility of Catalpol Intranasal Administration and Its Protective Effect on Acute Cerebral Ischemia in Rats via Anti-Oxidative and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Effects of Catalpol on Alzheimer's Disease and Its Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Catalpol and Other Neurotrophic Factors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neurotrophic properties of catalpol (B1668604) against well-established neurotrophic factors, namely Nerve Growth Factor (NGF), Brain-Derived Neurotrophic Factor (BDNF), and Glial Cell-Derived Neurotrophic Factor (GDNF). The analysis is supported by a compilation of experimental data on neuronal survival, neurite outgrowth, and the underlying signaling pathways.

Quantitative Comparison of Neurotrophic Activity

The following tables summarize the quantitative effects of catalpol and other neurotrophic factors on neuronal survival and neurite outgrowth. It is important to note that the data presented is a synthesis from multiple studies, and direct head-to-head comparisons in a single study are limited. Therefore, variations in experimental models and conditions should be considered when interpreting these results.

Table 1: Comparative Efficacy in Promoting Neuronal Survival

Compound	Cell Type	Assay	Concentration Range	Max. % Increase in Neuronal Survival	Reference(s)
Catalpol	Primary cortical neurons (in OGD/R model)	MTT Assay	0.1 - 100 µg/mL	~30%	[1][2]
NGF	NGF-deprived PC12 cells	MTT Assay	Not specified	Not specified	[3]
BDNF	Primary hippocampal neurons (Aβ-induced toxicity)	Cell Viability Assay	Not specified	~10%	[4]
GDNF	Primary mesencephalic neurons (MPP+ toxicity)	TH+ cell count	10 ng/mL	~80%	[5]

Table 2: Comparative Efficacy in Promoting Neurite Outgrowth

Compound	Cell Type	Measurement	Concentration	Max. Increase in Neurite Length	Reference(s)
Catalpol	Aβ25-35-treated primary cortical neurons	MAP-2 positive neurite length	10 µM	Restoration to near-control levels	[6]
NGF	PC12 cells	Total neurite outgrowth	50 ng/mL	Not specified	[7]
BDNF	Cerebellar granule cells	Total neurite length	2.5 ng/mL	Slight increase	[8]
GDNF	MPP+-intoxicated cultured mesencephalic neurons	Neurite length	Not specified	Dose-dependent protective effect	[9]

Signaling Pathways

The neurotrophic effects of catalpol and other neurotrophic factors are mediated by distinct signaling pathways.

Catalpol Signaling Pathway

Catalpol's neuroprotective and neurotrophic effects are multifaceted, involving the upregulation of endogenous neurotrophic factors and activation of pro-survival signaling cascades. Evidence suggests that catalpol can increase the expression of both BDNF and GDNF.[9] Furthermore, it has been shown to activate the PI3K/AKT/mTOR pathway, which is crucial for cell survival and growth.[1]

References

• 1. Catalpol induces cell activity to promote axonal regeneration via the PI3K/AKT/mTOR pathway in vivo and in vitro stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalpol may improve axonal growth via regulating miR-124 regulated PI3K/AKT/mTOR pathway in neurons after ischemia - Zhu - Annals of Translational Medicine [atm.amegroups.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Brain-Derived Neurotrophic Factor (BDNF) Preserves the Functional Integrity of Neural Networks in the β-Amyloidopathy Model in vitro [frontiersin.org]
• 5. Glial Cell Line–Derived Neurotrophic Factor Receptor Rearranged During Transfection Agonist Supports Dopamine Neurons In Vitro and Enhances Dopamine Release In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of Nerve Growth Factor-Induced Neurite Outgrowth from PC12 Cells by Dexamethasone: Signaling Pathways through the Glucocorticoid Receptor and Phosphorylated Akt and ERK1/2 | PLOS One [journals.plos.org]
• 8. researchgate.net [researchgate.net]
• 9. Catalpol attenuates MPTP induced neuronal degeneration of nigral-striatal dopaminergic pathway in mice through elevating glial cell derived neurotrophic factor in striatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalpol and Synthetic Compounds in Neuroinflammation: A Comparative Guide

Neuroinflammation is a critical factor in the progression of various neurodegenerative diseases. Consequently, the modulation of this inflammatory response is a key therapeutic strategy. This guide provides a comparative analysis of catalpol (B1668604), a natural iridoid glycoside, and synthetic compounds in mitigating neuroinflammation, with a focus on experimental data and methodologies for researchers, scientists, and drug development professionals.

Mechanisms of Action: Targeting Core Inflammatory Pathways

Neuroinflammation is largely driven by the activation of microglial cells, which, when stimulated by pathogens or damage signals like lipopolysaccharide (LPS), initiate inflammatory cascades. A central pathway in this process is the Toll-like receptor 4 (TLR4) signaling pathway, which leads to the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[1][2] These transcription factors then orchestrate the production of pro-inflammatory mediators, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), interleukin-1β (IL-1β), and inducible nitric oxide synthase (iNOS).[1][2][3]

Catalpol , derived from the root of Rehmannia glutinosa, exerts its anti-neuroinflammatory effects by modulating multiple key signaling pathways.[1] It has been shown to suppress the TLR4/MAPK/NF-κB signaling cascade, thereby inhibiting the nuclear translocation of NF-κB and reducing the transcription of pro-inflammatory cytokines.[1][2] Additionally, catalpol can inhibit the activation of the NLRP3 inflammasome, a multi-protein complex that promotes the maturation and release of IL-1β.[1][2]

Synthetic compounds , such as Dexamethasone and specific NF-κB inhibitors like BAY 11-7082, are designed to target these inflammatory pathways with high specificity. Dexamethasone, a synthetic glucocorticoid, is widely used for its potent anti-inflammatory properties, which include the suppression of microglial activation.[4][5] Small molecule inhibitors like BAY 11-7082 directly interfere with the NF-κB pathway by preventing the degradation of its inhibitor, IκBα, thus blocking NF-κB's translocation to the nucleus.[6]

Caption: Simplified signaling pathways in neuroinflammation.

Comparative Efficacy: In Vitro and In Vivo Data

The following tables summarize quantitative data from studies comparing the anti-neuroinflammatory effects of catalpol and synthetic compounds.

Table 1: In Vitro Comparison of Anti-Neuroinflammatory Effects in LPS-Stimulated BV2 Microglial Cells

Compound	Concentration	Target Measured	Result (% of LPS Control)	Reference
Catalpol	5 µM	TNF-α	↓ ~50%	[7]
25 µM	TNF-α	↓ ~70%	[7]
5 µM	IL-6	↓ ~60%	[7]
25 µM	IL-6	↓ ~85%	[7]
500 µM	NO Production	↓ Significantly	[8]
Dexamethasone	10 µM	Microglial Activation Radius	↓ 47.5%	[4]
BAY 11-7082	10 µM	IL-6 Secretion	↓ Significantly	[6]

Table 2: In Vivo Comparison in Animal Models of Neuroinflammation

Compound	Dosage	Animal Model	Key Finding	Reference
Catalpol	5 mg/kg	MPTP-induced Parkinson's mice	↓ Iba-1, IL-1β, TNF-α, NLRP3	[9]
Dexamethasone	0.25 mg/kg (intranasal)	TB-induced neuroinflammation mice	↓ Neuroinflammation	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in this guide.

1. LPS-Induced Neuroinflammation in BV2 Microglial Cells

• Cell Culture: BV2 immortalized murine microglial cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of catalpol or a synthetic compound for a specified duration (e.g., 2 hours) before being stimulated with lipopolysaccharide (LPS; e.g., 1 µg/mL) for a designated time (e.g., 24 hours) to induce an inflammatory response.

• Endpoint Analysis: The cell culture supernatant is collected for cytokine analysis using ELISA, and cell lysates are prepared for Western blot analysis of key signaling proteins.

2. Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• Principle: ELISA kits for specific cytokines (e.g., TNF-α, IL-6) are used to quantify their concentrations in cell culture supernatants or brain tissue homogenates.

• Procedure:

  • Coat a 96-well plate with a capture antibody specific to the cytokine of interest and incubate overnight.

  • Wash the plate and block non-specific binding sites.

  • Add standards and samples (culture supernatants) to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Wash the plate and add a substrate that reacts with the enzyme to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance at a specific wavelength using a microplate reader.

  • Calculate cytokine concentrations based on the standard curve.

3. Western Blotting for Protein Expression Analysis

• Principle: This technique is used to detect and quantify specific proteins in a sample.

• Procedure:

  • Extract total protein from BV2 cells or brain tissue.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., p-NF-κB, Iba-1).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme.

  • Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Quantify band intensity and normalize to a loading control (e.g., β-actin).

Caption: A typical workflow for in vitro neuroinflammation studies.

Discussion and Conclusion

Both catalpol and synthetic compounds demonstrate significant potential in mitigating neuroinflammation by targeting core inflammatory pathways. Catalpol, as a natural product, offers the advantage of a multi-target mechanism, potentially leading to a broader therapeutic effect.[1][3] Synthetic compounds, on the other hand, often provide higher specificity and potency for a single target, which can be advantageous for dissecting specific molecular mechanisms.

The choice between catalpol and a synthetic compound for research or therapeutic development will depend on the specific goals of the study. For instance, if the aim is to explore a broad-spectrum anti-inflammatory agent, catalpol may be a suitable candidate. Conversely, if the objective is to investigate the role of a specific pathway, a highly selective synthetic inhibitor would be more appropriate.

Further research is warranted to fully elucidate the therapeutic potential of catalpol, including pharmacokinetic and pharmacodynamic studies, as well as head-to-head comparisons with a wider range of synthetic compounds in various models of neurodegenerative diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Catalpol Alleviates Depression by Inhibiting NLRP3 Inflammasome via TLR4/MAPK/NF-Kb Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dexamethasone retrodialysis attenuates microglial response to implanted probes in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Catalpol reduced LPS induced BV2 immunoreactivity through NF-κB/NLRP3 pathways: an in Vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Therapeutic Effect of Intranasal Administration of Dexamethasone in Neuroinflammation Induced by Experimental Pulmonary Tuberculosis [mdpi.com]

Unveiling the Anti-Apoptotic Power of Catalpol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-apoptotic mechanisms of catalpol (B1668604), an iridoid glucoside extracted from the root of Rehmannia glutinosa. We delve into the molecular pathways it modulates and present supporting experimental data to offer a clear perspective on its potential as a therapeutic agent against apoptosis-related cellular damage.

Catalpol's Anti-Apoptotic Efficacy: A Data-Driven Comparison

Catalpol has been shown to exert its anti-apoptotic effects in various cellular models of injury, including those induced by oxidative stress (e.g., hydrogen peroxide, H₂O₂) and inflammatory stimuli (e.g., lipopolysaccharide, LPS). The following tables summarize key quantitative data from representative studies, comparing catalpol's performance against control or injurious conditions.

Table 1: Effect of Catalpol on Apoptotic Cell Percentage

Cell Line	Insult	Treatment	Apoptotic Cell Rate (%)	Fold Change vs. Insult	Reference
PC12	LPS (80 ng/mL)	Control	5.2 ± 0.6	-	[1][2]
LPS	35.8 ± 2.1	6.88	[1][2]
LPS + Catalpol (10 µM)	12.4 ± 1.3	0.35	[1][2]
H9c2	H₂O₂ (100 µM)	Control	Not Specified	-	[3][4]
H₂O₂	~45%	-	[3][4]
H₂O₂ + Catalpol (1 µg/mL)	~25%	~0.56	[3][4]
H₂O₂ + Catalpol (10 µg/mL)	~15%	~0.33	[3][4]

Table 2: Modulation of Key Apoptotic Regulators by Catalpol

Protein	Cell Line/Model	Insult	Treatment	Expression Change (vs. Insult)	Reference
Bcl-2	PC12	LPS	Catalpol	Increased	[1][2]
Gerbil Ischemia	Ischemia	Catalpol	Significantly Increased	[5]
H9c2	H₂O₂	Catalpol	Up-regulation	[3][4]
Primary Cortical Neurons	H₂O₂	Catalpol	Increased	[6][7][8]
Bax	PC12	LPS	Catalpol	Inhibited	[1][2]
Gerbil Ischemia	Ischemia	Catalpol	Significantly Reduced	[5]
H9c2	H₂O₂	Catalpol	Down-regulation	[3][4]
Primary Cortical Neurons	H₂O₂	Catalpol	Decreased	[6][7][8]
Caspase-3	Primary Cortical Neurons	H₂O₂	Catalpol	Decreased	[6][7][8]
H9c2	H₂O₂	Catalpol	Decreased	[3][4]
HCT116	-	Catalpol	Increased Activity	[9][10]
Caspase-9	HCT116	-	Catalpol	Increased Activity	[9][10]
Rat Granulosa Cells	H₂O₂	Catalpol	Decreased	[11]

Core Anti-Apoptotic Mechanisms of Catalpol

Catalpol's protective effects are not mediated by a single pathway but rather through a multi-pronged approach targeting key regulators of apoptosis.

Regulation of the Bcl-2 Family Proteins

A pivotal mechanism of catalpol's anti-apoptotic action is its ability to modulate the expression of the Bcl-2 family of proteins, which are central to the mitochondrial apoptotic pathway.[12] Catalpol consistently upregulates the anti-apoptotic protein Bcl-2 while downregulating the pro-apoptotic protein Bax.[1][2][3][4][5] This shift in the Bax/Bcl-2 ratio is critical for maintaining mitochondrial membrane integrity and preventing the release of cytochrome c, a key step in the activation of the intrinsic apoptotic cascade.[3]

Modulation of Pro-survival and Pro-apoptotic Signaling Pathways

Catalpol has been demonstrated to influence several key signaling cascades that determine cell fate.

• PI3K/Akt Pathway: Catalpol promotes cell survival by activating the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[11][13] Activated Akt can phosphorylate and inactivate several pro-apoptotic targets, thereby inhibiting apoptosis. In some cancer cell lines, however, catalpol has been shown to downregulate this pathway, leading to apoptosis.[9][10] This suggests a context-dependent role for catalpol.

• MAPK Pathways: The Mitogen-Activated Protein Kinase (MAPK) pathways play a dual role in apoptosis. Catalpol has been shown to block the pro-apoptotic CaMKII-dependent ASK-1/JNK/p38 signaling cascade.[1][2] By inhibiting the phosphorylation of JNK and p38, catalpol mitigates stress-induced apoptosis.

• NF-κB Pathway: Catalpol can inhibit the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation and apoptosis.[6][7] By suppressing NF-κB, catalpol can reduce the expression of pro-inflammatory and pro-apoptotic genes.

Inhibition of Caspase Activity

Caspases are a family of proteases that execute the final stages of apoptosis. Catalpol has been shown to inhibit the activity of the initiator caspase-9 and the executioner caspase-3.[6][7][8][11] This inhibition prevents the cleavage of cellular substrates and the dismantling of the cell.

Visualizing the Molecular Mechanisms

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by catalpol in its anti-apoptotic role.

References

• 1. Neuroprotective activities of catalpol against CaMKII-dependent apoptosis induced by LPS in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotective activities of catalpol against CaMKII-dependent apoptosis induced by LPS in PC12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalpol inhibits apoptosis in hydrogen peroxide-induced cardiac myocytes through a mitochondrial-dependent caspase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalpol inhibits apoptosis in hydrogen peroxide-induced cardiac myocytes through a mitochondrial-dependent caspase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalpol modulates the expressions of Bcl-2 and Bax and attenuates apoptosis in gerbils after ischemic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms [frontiersin.org]
• 9. Catalpol promotes cellular apoptosis in human HCT116 colorectal cancer cells via microRNA-200 and the downregulation of PI3K-Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. Catalpol protects rat ovarian granulosa cells against oxidative stress and apoptosis through modulating the PI3K/Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. imrpress.com [imrpress.com]
• 13. portlandpress.com [portlandpress.com]

Catalpol's Therapeutic Efficacy Across Diverse Disease Models: A Comparative Analysis

Catalpol (B1668604), an iridoid glucoside primarily extracted from the root of Rehmannia glutinosa, has garnered significant attention within the scientific community for its multifaceted therapeutic potential.[1][2] Extensive preclinical studies have demonstrated its efficacy in a variety of disease models, attributable to its potent anti-inflammatory, antioxidant, anti-apoptotic, and neuroprotective properties.[1][2][3] This guide provides a comparative overview of catalpol's performance in neurodegenerative, diabetic, and inflammatory disease models, supported by experimental data and detailed methodologies.

Efficacy in Neurodegenerative Disease Models

Catalpol has shown considerable promise as a neuroprotective agent in models of Alzheimer's disease (AD), Parkinson's disease (PD), and cerebral ischemia.[1][4] Its mechanisms of action in the central nervous system are diverse, involving the mitigation of oxidative stress, suppression of neuroinflammation, and promotion of neuronal survival and plasticity.[1][5]

Quantitative Data Summary: Neurodegenerative Diseases

Disease Model	Animal Model	Catalpol Dosage & Route	Treatment Duration	Key Findings & Efficacy	Reference
Parkinson's Disease	MPTP-induced mice	5 mg/kg, intraperitoneal	7 days	Mitigated loss of dopaminergic neurons; suppressed activation of MKK4/JNK/c-Jun signaling; reduced pro-inflammatory factors.	[5][6]
Alzheimer's Disease	Aβ(25-35) + Ibotenic Acid-induced mice	Not specified	Not specified	Significantly improved memory deficits; elevated brain-derived neurotrophic factor (BDNF) levels to 102%±2% of normal.	[7]
Cerebral Ischemia	Middle Cerebral Artery Occlusion (MCAO) rats	2.5, 5, 10 mg/kg, intranasal	72 hours	Reduced infarct volume and neurological dysfunction; activated Nrf2/HO-1 pathway and inhibited apoptosis.
Aging Model	d-galactose-induced senescent mice	Not specified	Not specified	Suppressed increases in pro-inflammatory cytokines (TNF-α, IL-1β) in the brain.	[3]

Featured Experimental Protocol: Parkinson's Disease Model

• Disease Induction: Parkinson's disease was induced in mice using 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP), a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra.[5][6]

• Treatment: Mice were administered catalpol via intraperitoneal injection.

• Behavioral Assessment: Exploratory behavior was evaluated to assess motor function recovery.[5]

• Biochemical Analysis: Western blot analysis was used to measure the expression of key proteins, including tyrosine hydroxylase (TH) (a marker for dopaminergic neurons), growth-associated protein 43 (GAP43), vascular endothelial growth factor (VEGF), and components of the MKK4/JNK/c-Jun signaling pathway.[5][8]

• Immunohistochemistry: Activation of astrocytes and microglia, key players in neuroinflammation, was assessed using immunohistochemical staining.[5]

Signaling Pathways in Neuroprotection

Catalpol exerts its neuroprotective effects by modulating several key signaling pathways. In Parkinson's models, it suppresses the MKK4/JNK/c-Jun pathway, which is involved in apoptosis and inflammation.[5] In Alzheimer's models, its efficacy is linked to the upregulation of Brain-Derived Neurotrophic Factor (BDNF), crucial for neuronal survival and memory.[7] A common mechanism across multiple models is the activation of the Nrf2/HO-1 pathway, a critical cellular defense against oxidative stress.[9]

Caption: Key signaling pathways modulated by catalpol in neurodegenerative disease models.

Efficacy in Diabetes Mellitus Models

Catalpol demonstrates significant anti-diabetic effects in various animal models of both Type 1 and Type 2 diabetes.[10][11] Its therapeutic actions are linked to improving insulin (B600854) sensitivity, promoting glucose utilization, protecting pancreatic β-cells, and reducing complications associated with diabetes.[10][11]

Quantitative Data Summary: Diabetes Mellitus

Disease Model	Animal Model	Catalpol Dosage & Route	Treatment Duration	Key Findings & Efficacy	Reference
Type 2 Diabetes	STZ & High-Fat Diet rats	50 mg/kg, intravenous	2 weeks	Lowered plasma glucose by 65.8 ± 3.07%.	[12]
Type 2 Diabetes	db/db mice	160 mg/kg, oral	4 weeks	Decreased fasting blood glucose by 26% and glycated serum protein by 19%.	[11]
Type 2 Diabetes	High-Fat Diet & STZ mice	100 & 200 mg/kg, oral	4 weeks	Significantly reduced fasting blood glucose, HbA1C, and HOMA-IR index.	[13]
Type 1 Diabetes	STZ-induced rats	0.1 mg/kg, intravenous	30 minutes	Decreased blood glucose level by 23%.	[11]
Type 1 Diabetes	Alloxan-induced mice	50, 100, 200 mg/kg, oral	2 weeks	Restored blood glucose and lipid profiles; improved glucose tolerance.	[10]

Featured Experimental Protocol: Type 2 Diabetes Model

• Disease Induction: Type 2 Diabetes (T2DM) is commonly induced in rodents like C57BL/6 mice or Wistar rats using a combination of a high-fat diet (HFD) to induce insulin resistance, followed by a low dose of streptozotocin (B1681764) (STZ) to impair pancreatic β-cell function.[13][14]

• Treatment: Catalpol is typically administered orally via gavage.[10]

• Metabolic Assessment: Key parameters measured include fasting blood glucose (FBG), glycated hemoglobin (HbA1c), and serum insulin levels. Oral Glucose Tolerance Tests (OGTT) and Insulin Tolerance Tests (ITT) are performed to assess glucose homeostasis and insulin sensitivity.[11]

• Mechanism Analysis: Tissues such as the liver, skeletal muscle, and adipose tissue are collected to analyze the expression of proteins and genes involved in insulin signaling (e.g., PI3K, Akt, GLUT4) and energy metabolism (e.g., AMPK) via Western blot and RT-PCR.[13][15]

Caption: A typical experimental workflow for evaluating catalpol's efficacy in a T2DM model.

Signaling Pathways in Diabetes

The anti-diabetic effects of catalpol are mediated by its influence on critical metabolic signaling pathways. It enhances insulin sensitivity by activating the PI3K/Akt pathway, which promotes glucose transporter 4 (GLUT4) translocation and subsequent glucose uptake into cells.[3][15] Furthermore, catalpol activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis, which helps improve mitochondrial function and glucose metabolism.[10][13][16]

Efficacy in Inflammatory Disease Models

Catalpol's potent anti-inflammatory properties have been demonstrated in a range of disease models, including atherosclerosis, inflammatory pain, and asthma.[2][3][17] It functions by inhibiting the production of pro-inflammatory cytokines and modulating key inflammatory signaling cascades.

Quantitative Data Summary: Inflammatory Diseases

Disease Model	Animal/Cell Model	Catalpol Treatment	Key Findings & Efficacy	Reference
Atherosclerosis	ApoE-/- mice	Not specified	Decreased levels of C-reactive protein, TNF-α, and IL-1β; increased anti-inflammatory IL-10.	[18]
Inflammatory Pain	Complete Freund's Adjuvant (CFA) rats	Intrathecal injection	Effectively reduced mechanical allodynia and thermal hyperalgesia; decreased expression of NF-κB/NLRP3 inflammatory axis in the spinal cord.	[17]
Asthma	Not specified	Not specified	Attenuated Toll-like receptor-4 (TLR-4) expression.	[3]
Aortic Arch Inflammation	Not specified	Not specified	Reduced serum TNF-α, VCAM-1, ICAM-1, IL-6, and MCP-1; reduced protein levels of VCAM-1, MCP-1, MMP-9, TNF-α, and NF-κB in aortic arch tissue.	[3]

Featured Experimental Protocol: Inflammatory Pain Model

• Disease Induction: Chronic inflammatory pain was induced in rats by injecting Complete Freund's Adjuvant (CFA) into the paw, leading to localized inflammation and hypersensitivity.[17]

• Treatment: Catalpol was administered directly to the central nervous system via intrathecal injection to assess its central analgesic effects.[17]

• Behavioral Testing: Nociceptive behaviors were quantified using tests for mechanical allodynia (von Frey filaments) and thermal hyperalgesia to measure pain sensitivity.[17]

• Molecular Analysis: Spinal cord and peripheral tissues were analyzed by Western blot and RT-PCR to measure the expression of inflammatory markers such as NF-κB, NLRP3 inflammasome components, GFAP (an astrocyte marker), iNOS, IL-1β, and TNF-α.[17]

Signaling Pathways in Inflammation

A primary anti-inflammatory mechanism of catalpol is the inhibition of the NF-κB signaling pathway.[3] NF-κB is a master regulator of inflammation that controls the expression of numerous pro-inflammatory genes, including cytokines and chemokines. By suppressing NF-κB activation, catalpol effectively dampens the inflammatory response.[3][17] In specific contexts like asthma and atherosclerosis, it has also been shown to suppress the TLR-4 and NLRP3 inflammasome pathways, respectively.[3][17]

Caption: Catalpol inhibits key pro-inflammatory signaling pathways like NF-κB and NLRP3.

Conclusion

The experimental data robustly support the therapeutic potential of catalpol across a spectrum of diseases unified by underlying themes of inflammation, oxidative stress, and apoptosis. Its ability to modulate multiple, critical signaling pathways, including PI3K/Akt, AMPK, NF-κB, and Nrf2/HO-1, underscores its pleiotropic effects. While these preclinical findings are compelling, further research, including rigorous clinical trials, is necessary to translate the promise of catalpol into effective therapies for human diseases.

References

• 1. Catalpol: a potential therapeutic for neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effect and mechanism of catalpol in various inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]
• 7. Catalpol ameliorates beta amyloid-induced degeneration of cholinergic neurons by elevating brain-derived neurotrophic factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Mechanism of Catalpol to Improve Oxidative Damage of Dermal Fibroblasts Based on Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Catalpol in Diabetes and its Complications: A Review of Pharmacology, Pharmacokinetics, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Antidiabetic and antioxidant effects of catalpol extracted from Rehmannia glutinosa (Di Huang) on rat diabetes induced by streptozotocin and high-fat, high-sugar feed - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. jpp.krakow.pl [jpp.krakow.pl]
• 15. Molecular and Biochemical Pathways of Catalpol in Alleviating Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dovepress.com [dovepress.com]
• 17. Catalpol ameliorates CFA-induced inflammatory pain by targeting spinal cord and peripheral inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Research Progress on Catalpol as Treatment for Atherosclerosis [frontiersin.org]

A Comparative Guide to the Antioxidant Capacity of Catalpol and Vitamin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant capacities of catalpol (B1668604), a naturally occurring iridoid glycoside, and vitamin C (ascorbic acid), a well-established antioxidant standard. This document summarizes their mechanisms of action, presents available quantitative data from in vitro assays, details experimental protocols, and illustrates the key signaling pathways involved.

Executive Summary

Both catalpol and vitamin C exhibit significant antioxidant properties through direct radical scavenging and modulation of cellular antioxidant pathways. Vitamin C is a potent direct scavenger of reactive oxygen species (ROS). Catalpol primarily exerts its antioxidant effects through the activation of endogenous antioxidant defense mechanisms, including the Nrf2/Keap1 and PI3K/Akt signaling pathways. While direct comparative studies are limited, available data from various in vitro assays suggest that both compounds are effective antioxidants. This guide aims to provide a framework for researchers to evaluate the potential of catalpol as a therapeutic antioxidant agent in comparison to the benchmark, vitamin C.

Quantitative Comparison of Antioxidant Capacity

The following table summarizes the available quantitative data on the antioxidant capacity of catalpol and vitamin C from various in vitro assays. It is important to note that IC50 values can vary between studies due to different experimental conditions. Therefore, this table should be used as a reference for relative antioxidant potential.

Antioxidant Assay	Catalpol - IC50/EC50	Vitamin C (Ascorbic Acid) - IC50/EC50	Reference(s)
DPPH Radical Scavenging Activity	40.08 ± 0.06 µg/mL	6.1 µg/mL - 24.34 µg/mL	[1]
ABTS Radical Scavenging Activity	25.0 μg/mL	28.23 μg/mL - 85.3 μg/mL	[2]
FRAP (Ferric Reducing Antioxidant Power)	Data not available in searched literature	~3.8 - 5.1 µmol Fe2+/mL at 1 mg/mL	[3][4]
ORAC (Oxygen Radical Absorbance Capacity)	Data not available in searched literature	~1.0 - 2.0 µmol TE/µmol	[5][6]

Note: Lower IC50/EC50 values indicate higher antioxidant activity. FRAP and ORAC values are typically expressed as equivalents of a standard (e.g., FeSO4 or Trolox), with higher values indicating greater antioxidant capacity. The lack of directly comparable data from the same studies necessitates careful interpretation.

Mechanisms of Antioxidant Action

Catalpol

Catalpol's antioxidant activity is primarily indirect, relying on the upregulation of endogenous antioxidant defense systems. Two key signaling pathways are implicated:

• Keap1-Nrf2/ARE Pathway: Catalpol can induce the dissociation of the transcription factor Nrf2 from its inhibitor Keap1.[7][8] Once freed, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the increased expression of a suite of antioxidant and cytoprotective enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), superoxide (B77818) dismutase (SOD), and catalase (CAT).[5][9]

• PI3K/Akt Pathway: Catalpol has been shown to activate the PI3K/Akt signaling pathway.[10][11][12] This pathway can contribute to cellular antioxidant defenses by promoting the activity of various downstream effectors that enhance cell survival and reduce oxidative stress.[12][13]

Vitamin C (Ascorbic Acid)

Vitamin C is a potent water-soluble antioxidant that acts primarily through direct scavenging of a wide variety of reactive oxygen species (ROS), including superoxide radicals, hydroxyl radicals, and hydrogen peroxide.[3] It readily donates electrons to neutralize these harmful free radicals. Additionally, vitamin C can activate the Nrf2 signaling pathway, contributing to the cellular antioxidant response, although this is considered a secondary mechanism compared to its direct scavenging activity.[4][14][15][16]

Signaling Pathway Diagrams

Catalpol's Antioxidant Signaling Pathways

Vitamin C's Antioxidant Mechanisms

Experimental Protocols

The following are detailed methodologies for common in vitro antioxidant capacity assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727). The absorbance of the working solution at 517 nm should be approximately 1.0.

  • Prepare a series of concentrations of the test compound (catalpol) and a positive control (vitamin C) in methanol.

• Assay:

  • In a 96-well microplate, add a specific volume of the test compound or standard to a fixed volume of the DPPH working solution.

  • Include a blank control containing only methanol and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the antioxidant that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

DPPH Assay Experimental Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Procedure:

• Reagent Preparation:

  • Generate the ABTS•+ stock solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes. Allow the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of concentrations of the test compound and a positive control.

• Assay:

  • Add a small volume of the test compound or standard to a fixed volume of the diluted ABTS•+ solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition of absorbance and determine the IC50 value or Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color, at low pH. The change in absorbance is proportional to the antioxidant's reducing power.

Procedure:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM TPTZ solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio. Warm the reagent to 37°C before use.

  • Prepare a series of concentrations of the test compound and a standard (e.g., FeSO₄·7H₂O).

• Assay:

  • Add a small volume of the sample or standard to a larger volume of the FRAP reagent.

  • Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

• Measurement:

  • Measure the absorbance of the blue-colored solution at 593 nm.

• Calculation:

  • The antioxidant capacity is determined by comparing the absorbance of the sample with that of a standard curve prepared using a known concentration of Fe²⁺.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: This assay measures the ability of an antioxidant to protect a fluorescent probe (e.g., fluorescein) from oxidative degradation by a peroxyl radical generator (e.g., AAPH). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Procedure:

• Reagent Preparation:

  • Prepare a working solution of fluorescein (B123965) in a phosphate (B84403) buffer (75 mM, pH 7.4).

  • Prepare a fresh solution of AAPH in the same buffer.

  • Prepare a series of concentrations of the test compound and a standard (e.g., Trolox).

• Assay:

  • In a black 96-well microplate, add the fluorescein solution to each well, followed by the test compound or standard.

  • Pre-incubate the plate at 37°C.

  • Initiate the reaction by adding the AAPH solution to all wells.

• Measurement:

  • Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes for at least 60 minutes.

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence decay of each sample and standard.

  • The ORAC value is expressed as micromoles of Trolox Equivalents (TE) per gram or liter of the sample.

Conclusion

Both catalpol and vitamin C are effective antioxidants, albeit with different primary mechanisms of action. Vitamin C is a potent direct scavenger of free radicals, providing immediate protection against oxidative damage. In contrast, catalpol appears to function primarily by upregulating the body's own antioxidant defense systems through the activation of the Nrf2 and PI3K/Akt signaling pathways, which may offer a more sustained protective effect.

The choice between these two compounds for research or therapeutic development will depend on the specific application. Vitamin C's direct and well-characterized antioxidant activity makes it a reliable standard. Catalpol's ability to modulate cellular signaling pathways presents an intriguing alternative, particularly for conditions associated with chronic oxidative stress where enhancing endogenous defenses is desirable.

Further research, especially head-to-head comparative studies using a standardized set of antioxidant assays, is necessary to definitively delineate the relative potencies and therapeutic potential of catalpol and vitamin C. The experimental protocols and pathway diagrams provided in this guide offer a foundational framework for conducting such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.plos.org [journals.plos.org]
• 3. Antioxidant activity of selected phenols estimated by ABTS and FRAP methods - AHEM [phmd.hirszfeld.pl]
• 4. Antioxidant activity of selected phenols estimated by ABTS and FRAP methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxygen-radical absorbance capacity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Various Assays of Antioxidant Activity/Capacity: Limited Significance of Redox Potentials of Oxidants/Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Comparison of Antioxidants: The Limited Correlation between Various Assays of Antioxidant Activity | MDPI [mdpi.com]
• 11. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of In Vitro and In Vivo Antioxidant Activities of Six Flavonoids with Similar Structures | MDPI [mdpi.com]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. agilent.com [agilent.com]
• 16. researchgate.net [researchgate.net]

Validating Catalpol's Therapeutic Targets: A Comparative Guide to CRISPR and RNAi-Based Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CRISPR-based target validation and traditional RNA interference (RNAi) methods for authenticating the therapeutic targets of catalpol (B1668604), a promising iridoid glycoside with a wide range of pharmacological activities. We will delve into the experimental data supporting catalpol's mechanisms of action and provide detailed protocols for target validation studies.

Catalpol, an active ingredient isolated from the root of Rehmannia glutinosa, has demonstrated significant therapeutic potential in preclinical models of various diseases, including neurodegenerative disorders, metabolic diseases, and inflammatory conditions.[1][2] Its beneficial effects are attributed to its ability to modulate multiple signaling pathways. However, rigorous validation of its direct molecular targets is crucial for its advancement as a therapeutic agent. This guide will explore how cutting-edge gene-editing technologies like CRISPR, alongside established methods like siRNA and shRNA, can be leveraged to unequivocally validate these targets.

Comparing Target Validation Methodologies: CRISPR vs. RNAi

Feature	CRISPR/Cas9	RNAi (siRNA/shRNA)
Mechanism	Gene knockout at the DNA level, leading to permanent loss of function.[6]	Post-transcriptional gene silencing by degrading target mRNA, resulting in transient knockdown.[5][6]
Effect	Permanent and often complete loss of gene function.[3][7]	Transient and variable knockdown of gene expression.[7]
Specificity	Generally high, with off-target effects being a primary concern that can be mitigated with careful guide RNA design.[4][8]	Prone to off-target effects due to partial sequence complementarity, which can lead to the silencing of unintended transcripts.[3][5]
Efficiency	Can achieve complete gene knockout, providing a clear phenotype.[6]	Knockdown efficiency can be variable and incomplete, potentially leading to ambiguous results.[4]
Workflow	More complex, often involving vector construction, cell line generation, and clonal selection.[3]	Relatively simpler and faster, particularly for transient knockdown using synthetic siRNAs.[3]
Essential Genes	Knockout of essential genes can be lethal, making it challenging to study their function. CRISPR interference (CRISPRi) can be an alternative.[3]	Allows for the study of essential genes through partial and transient knockdown.[3]

Experimental Data: Validating Catalpol's Targets with Non-CRISPR Methods

To date, no published studies have utilized CRISPR to directly validate the therapeutic targets of catalpol. However, several studies have employed RNA interference and chemical inhibitors to probe its mechanisms of action, providing valuable insights and a basis for comparison with future CRISPR-based studies.

SIRT1 as a Target in Kidney Disease

Studies have shown that catalpol can ameliorate kidney injury by activating Sirtuin 1 (SIRT1). In a model of adriamycin-induced nephropathy, the protective effects of catalpol were significantly diminished upon treatment with SIRT1 siRNA or a specific SIRT1 inhibitor, EX527, confirming SIRT1 as a key mediator of catalpol's renoprotective effects.[9] Similarly, in a model of septic acute kidney injury, the knockdown of SIRT1 counteracted the anti-inflammatory and antioxidant effects of catalpol.[10]

Table 1: Effect of Catalpol on SIRT1 and Downstream Markers in Kidney Injury Models

Treatment Group	SIRT1 Expression	Inflammatory Markers (e.g., TNF-α, IL-6)	Oxidative Stress Markers (e.g., MDA)	Apoptosis	Reference
Control	Normal	Normal	Normal	Normal	[9][10]
Disease Model	Decreased	Increased	Increased	Increased	[9][10]
Disease Model + Catalpol	Increased	Decreased	Decreased	Decreased	[9][10]
Disease Model + Catalpol + SIRT1 siRNA	Attenuated Increase	Attenuated Decrease	Attenuated Decrease	Attenuated Decrease	[9][10]

EGFR as a Target in Angiogenesis

A recent study implicated the Epidermal Growth Factor Receptor (EGFR) in catalpol-induced angiogenesis. In human umbilical vein endothelial cells (HUVECs), catalpol was shown to upregulate EGFR expression. The pro-angiogenic effects of catalpol were inhibited by the knockdown of EGFR, suggesting that EGFR is a direct or indirect target of catalpol in this context.

Table 2: Effect of Catalpol on Angiogenesis in HUVECs

Treatment Group	EGFR Expression	Cell Viability	Cell Migration	Tube Formation	Reference
Control	Normal	Normal	Normal	Normal
Catalpol	Increased	Increased	Increased	Increased
Catalpol + EGFR Knockdown	Normal	Attenuated Increase	Attenuated Increase	Attenuated Increase

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in catalpol's mechanism of action and the experimental steps for target validation is crucial for a clear understanding. The following diagrams were generated using Graphviz (DOT language) to illustrate these pathways and workflows.

Figure 1: Key signaling pathways modulated by catalpol.

Figure 2: Experimental workflow for CRISPR-based target validation.

Experimental Protocols

CRISPR-Mediated Gene Knockout for Target Validation

This protocol provides a general framework for validating a putative target of catalpol using CRISPR/Cas9-mediated gene knockout.

1. gRNA Design and Vector Construction:

• Design at least two to three single guide RNAs (sgRNAs) targeting a coding exon early in the gene of interest using a publicly available design tool (e.g., CHOPCHOP, Synthego Design Tool).

• Synthesize and clone the sgRNAs into a suitable Cas9 expression vector (e.g., lentiCRISPRv2).

2. Cell Culture and Transfection:

• Culture the cell line of interest in appropriate media.

• Transfect the cells with the Cas9/sgRNA plasmid using a suitable method (e.g., lipofection, electroporation).

3. Selection and Clonal Isolation:

• Select for successfully transfected cells using the appropriate antibiotic (e.g., puromycin).

• Isolate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).

4. Knockout Validation:

• Genomic DNA analysis: Extract genomic DNA from the isolated clones. Amplify the target region by PCR and sequence the amplicons (Sanger or next-generation sequencing) to identify insertions or deletions (indels).

• Protein analysis: Perform western blotting to confirm the absence of the target protein.

5. Phenotypic Analysis:

• Treat the validated knockout and wild-type control cells with a range of catalpol concentrations.

• Perform relevant functional assays to assess the phenotypic consequences of the knockout on catalpol's activity (e.g., cell viability assays, reporter gene assays, measurement of downstream signaling molecules).

siRNA-Mediated Gene Knockdown for Target Validation

This protocol outlines the steps for transiently silencing a target gene using siRNA to validate its role in catalpol's mechanism of action.

1. siRNA Design and Preparation:

• Select at least two to three pre-designed and validated siRNAs targeting the gene of interest from a reputable supplier.

• Resuspend the lyophilized siRNAs in nuclease-free water or buffer to the desired stock concentration.

2. Cell Culture and Transfection:

• Seed the cells in a multi-well plate to achieve 50-70% confluency at the time of transfection.

• Prepare the siRNA-lipid transfection complexes according to the manufacturer's protocol (e.g., using Lipofectamine RNAiMAX).

• Add the transfection complexes to the cells and incubate for 24-72 hours.

3. Knockdown Validation:

• mRNA analysis: Extract total RNA and perform quantitative real-time PCR (qRT-PCR) to determine the percentage of target gene knockdown.

• Protein analysis: Perform western blotting to confirm the reduction in the target protein level.

4. Phenotypic Analysis:

• Following confirmation of knockdown, treat the cells with catalpol.

• Perform functional assays to determine if the knockdown of the target gene affects the cellular response to catalpol.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. Catalpol Attenuates Oxidative Stress and Inflammation via Mechanisms Involving Sirtuin-1 Activation and NF-κB Inhibition in Experimentally-Induced Chronic Kidney Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gene Silencing – RNAi or CRISPR? - Nordic Biosite [nordicbiosite.com]
• 4. CRISPR vs RNAi: Why CRISPR Is the Superior Tool for Modern Genetic Research | Ubigene [ubigene.us]
• 5. synthego.com [synthego.com]
• 6. researchgate.net [researchgate.net]
• 7. shRNA Knockdown Versus CRISPR Or TALEN Knockout | VectorBuilder [en.vectorbuilder.com]
• 8. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalpol alleviates adriamycin-induced nephropathy by activating the SIRT1 signalling pathway in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Catalpol ameliorates inflammation and oxidative stress via regulating Sirt1 and activating Nrf2/HO-1 signaling against acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Replication of Key Catalpol Research Findings: A Comparative Guide for Researchers

An Objective Analysis of Preclinical Data on the Neuroprotective, Anti-Inflammatory, and Anti-Diabetic Properties of Catalpol (B1668604).

Catalpol, an iridoid glycoside primarily extracted from the root of Rehmannia glutinosa, has garnered significant interest for its potential therapeutic applications. Preclinical research, spanning in vitro and in vivo models, has consistently highlighted its neuroprotective, anti-inflammatory, and anti-diabetic properties. While a substantial body of evidence exists from these initial studies, it is crucial to note the current landscape lacks extensive independent replication and published human clinical trials. This guide provides a comprehensive comparison of key findings, experimental protocols, and implicated signaling pathways from the available preclinical data to aid researchers, scientists, and drug development professionals in evaluating the existing evidence and designing future studies.

Neuroprotective Effects of Catalpol

A primary focus of catalpol research has been its potential to mitigate neurodegenerative processes, particularly in the context of Alzheimer's and Parkinson's disease models. Multiple studies suggest that catalpol may confer neuroprotection through various mechanisms, including reducing oxidative stress, inhibiting apoptosis, and attenuating neuroinflammation.

Comparative Summary of Neuroprotective Effects:

Experimental Model	Key Findings	Catalpol Concentration/Dosage	Reference
In vitro (SKNMC cells co-cultured with AD LCL cells)	Dose-dependently prevented cytotoxicity; inhibited Aβ1-42 production; suppressed β-cleavage of APP; alleviated neuronal apoptosis.	10-100 μM	[1]
In vivo (Murine model of Alzheimer's disease)	Reduced oxidative stress in the cerebral cortex; decreased levels of soluble Aβ40 and Aβ42; inhibited senile plaque formation; improved learning and memory.	Not specified	[2]
In vivo (MPTP mouse model of Parkinson's Disease)	Mitigated the loss of dopaminergic neurons; inhibited MPTP-triggered oxidative stress; suppressed the activation of MKK4/JNK/c-Jun signaling.	Not specified	[3][4]
In vitro (Human neuroblastoma SH-SY5Y cells)	No significant cytotoxicity observed.	1, 10, 100 ng/ml	[5]
In vivo (PSAPP-Tg mice)	Intragastric administration for 4 weeks.	120 mg/kg	[5]

Experimental Protocol: Assessing Neuroprotection in an In Vitro Alzheimer's Disease Model

This protocol is a synthesized example based on methodologies reported in preclinical studies[1][5].

• Cell Culture: Human neuroblastoma cells (e.g., SKNMC or SH-SY5Y) are cultured under standard conditions. To mimic Alzheimer's disease pathology, cells can be co-cultured with immortalized lymphocytes from late-onset AD patients or treated with amyloid-beta (Aβ) peptides.

• Catalpol Treatment: A range of catalpol concentrations (e.g., 1, 10, 50, 100 µM) are added to the cell culture medium. A vehicle control group receives the solvent used to dissolve catalpol.

• Incubation: Cells are incubated with catalpol for a specified duration, typically 24 hours.

• Cytotoxicity Assay: Cell viability is assessed using methods like the MTT assay to determine the protective effects of catalpol against AD-induced cytotoxicity.

• Apoptosis Assay: Apoptosis can be quantified using techniques such as flow cytometry with Annexin V-FITC and propidium (B1200493) iodide staining.

• Western Blot Analysis: Protein expression levels of key markers related to apoptosis (e.g., Caspase-3, Bcl-2, Bax) and Aβ production (e.g., BACE1, C99) are measured to elucidate the underlying molecular mechanisms.

• Immunofluorescence: Cellular localization of proteins of interest, such as the nuclear translocation of transcription factors (e.g., Nrf2), can be visualized and quantified.

Signaling Pathways in Catalpol-Mediated Neuroprotection:

Preclinical studies have implicated several signaling pathways in the neuroprotective effects of catalpol. The Keap1-Nrf2/ARE pathway is highlighted for its role in antioxidant defense, while the PI3K/Akt pathway is associated with cell survival and inhibition of apoptosis.

Caption: Key signaling pathways in catalpol's neuroprotective action.

Anti-Inflammatory Effects of Catalpol

Catalpol has demonstrated significant anti-inflammatory properties across various experimental models. Its mechanism of action often involves the modulation of key inflammatory signaling pathways and the reduction of pro-inflammatory cytokine production.

Comparative Summary of Anti-Inflammatory Effects:

Experimental Model	Key Findings	Catalpol Concentration/Dosage	Reference
In vitro (Human monocytic THP-1 cells)	Reduced expression of MCP-1, TNF-α, iNOS, and RAGE; suppressed NF-κB activation and intracellular ROS production.	Not specified	[6]
In vivo (Senescent mice induced by D-galactose)	Reversed the increase in TNF-α and IL-1β in the brain.	Not specified	[7]
In vivo (Diabetic nephropathy mice)	Reduced inflammatory infiltration of macrophages.	Not specified	[8]
In vivo (MPTP mouse model of Parkinson's Disease)	Reduced pro-inflammatory factors and inflammasome activation.	Not specified	[3][4]

Experimental Protocol: Evaluating Anti-Inflammatory Effects in a Cellular Model

This protocol is a generalized representation based on common methodologies in the field[6].

• Cell Culture and Stimulation: A relevant cell line (e.g., human monocytic THP-1 cells or murine macrophages) is cultured. Inflammation is induced by treating the cells with an inflammatory stimulus, such as advanced glycation end-products (AGEs) or lipopolysaccharide (LPS).

• Catalpol Treatment: Cells are pre-treated with various concentrations of catalpol for a specific duration before the addition of the inflammatory stimulus.

• Cytokine Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the cell culture supernatant are quantified using ELISA.

• Gene Expression Analysis: The expression of genes encoding inflammatory mediators (e.g., iNOS, COX-2) is measured by RT-qPCR.

• Western Blot Analysis: The activation of key inflammatory signaling proteins, such as the phosphorylation of MAP kinases and the degradation of IκBα, is assessed by Western blot.

• NF-κB Activation Assay: The transcriptional activity of NF-κB can be determined using a reporter gene assay or by assessing the nuclear translocation of NF-κB subunits via immunofluorescence or Western blot of nuclear extracts.

Signaling Pathway in Catalpol-Mediated Anti-Inflammation:

A frequently cited mechanism for catalpol's anti-inflammatory action is the inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB pathway by catalpol.

Anti-Diabetic Effects of Catalpol

Catalpol has also been investigated for its potential to ameliorate insulin (B600854) resistance and diabetic complications. Studies suggest that it may improve glucose metabolism and protect against diabetes-related organ damage.

Comparative Summary of Anti-Diabetic Effects:

Experimental Model	Key Findings	Catalpol Concentration/Dosage	Reference
In vivo (Type 2 diabetes mice)	Ameliorated hepatic insulin resistance; decreased hepatic gluconeogenesis and increased hepatic glycogen (B147801) synthesis.	Not specified	[9]
In vitro (HepG2 cells)	Improved insulin resistance induced by glucosamine.	Not specified	[9]
In vivo (Diabetic nephropathy mice)	Improved renal pathology; decreased urine protein, serum creatinine, and blood urea (B33335) nitrogen.	Not specified	[8]

Experimental Protocol: Investigating Anti-Diabetic Effects in a Type 2 Diabetes Mouse Model

This protocol is a composite based on methodologies described in the literature[8][9].

• Induction of Type 2 Diabetes: A model of type 2 diabetes is established in mice (e.g., C57BL/6J) through a combination of a high-fat diet and a low-dose injection of streptozotocin (B1681764) (STZ).

• Catalpol Administration: Diabetic mice are treated with catalpol, typically via oral gavage, at various dosages for a specified period. A control group of diabetic mice receives the vehicle.

• Metabolic Monitoring: Blood glucose levels and body weight are monitored regularly throughout the treatment period.

• Insulin Resistance Assessment: At the end of the treatment, insulin resistance can be evaluated through an insulin tolerance test (ITT) or by calculating the homeostatic model assessment for insulin resistance (HOMA-IR) index.

• Biochemical Analysis: Serum levels of insulin, creatinine, and blood urea nitrogen are measured. Urine protein levels are also quantified.

• Histopathological Examination: Tissues such as the liver and kidneys are collected for histological analysis (e.g., H&E staining) to assess pathological changes.

• Molecular Analysis: Key signaling pathways in the liver and kidneys, such as the AMPK/NOX4/PI3K/AKT pathway, are investigated using techniques like Western blot and RT-qPCR.

Experimental Workflow for In Vivo Anti-Diabetic Studies:

Caption: Workflow for catalpol's anti-diabetic effects in vivo.

References

• 1. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalpol preserves neural function and attenuates the pathology of Alzheimer's disease in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 5. Catalpol Mitigates Alzheimer's Disease Progression by Promoting the Expression of Neural Stem Cell Exosomes Released miR-138-5p - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalpol suppresses advanced glycation end-products-induced inflammatory responses through inhibition of reactive oxygen species in human monocytic THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Catalpol improves cholinergic function and reduces inflammatory cytokines in the senescent mice induced by D-galactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catalpol ameliorates endothelial dysfunction and inflammation in diabetic nephropathy via suppression of RAGE/RhoA/ROCK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalpol ameliorates hepatic insulin resistance in type 2 diabetes through acting on AMPK/NOX4/PI3K/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of Catalpol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of catalpol (B1668604) and its derivatives, with a focus on their neuroprotective, anti-inflammatory, and anti-diabetic properties. The information presented is collated from various scientific studies to aid in research and drug development endeavors.

Introduction to Catalpol

Catalpol is an iridoid glycoside predominantly found in the roots of Rehmannia glutinosa and other medicinal plants. It has garnered significant attention for its wide range of pharmacological activities. Structural modifications of the core catalpol molecule have led to the synthesis and isolation of numerous derivatives with potentially enhanced or altered biological effects. This guide explores the structure-activity relationships of these derivatives in key therapeutic areas.

Comparative Bioactivity Data

The following tables summarize the available quantitative data on the bioactivity of catalpol and some of its derivatives. It is important to note that direct comparisons of IC50 and EC50 values should be made with caution due to variations in experimental conditions across different studies.

Table 1: Anti-Inflammatory Activity

Compound	Assay	Target/Stimulus	Cell Line	IC50/EC50	Reference
Catalpol	NF-κB Luciferase Reporter Assay	TNF-α	HEK293	Ineffective at 50 µmol/L	[1]
Scropolioside B	NF-κB Luciferase Reporter Assay	TNF-α	HEK293	1.02 µmol/L	[2][3]
6-O-veratroyl catalpol	Cytokine Expression (IL-1β, TNF-α)	PMA	THP-1	-	[N/A]
Scropolioside D	Antidiabetic and Anti-inflammatory	-	-	-	[4]
Harpagoside-B	Antidiabetic and Anti-inflammatory	-	-	-	[4]

Table 2: Neuroprotective Activity

Compound	Assay	Stressor	Cell Line	Effective Concentration	Reference
Catalpol	Cell Viability	MPP+	PC12	0.05-0.5 mM	[5]
Catalpol	Attenuation of Neurotoxicity	Aβ(1-42)	Primary cortical neuron-glia	500 µM	[1]

Table 3: Anti-Diabetic Activity

Compound	Assay	Effect	Cell Line/Model	Effective Concentration	Reference
Catalpol	Glucose Uptake	Enhanced glucose uptake	C2C12 myoblasts	10–100 µM	[6]
Catalpol	Insulin (B600854) Secretion	Ameliorated insulin secretion	INS-1E cells (high glucose)	40 µM

Signaling Pathways and Experimental Workflows

Visual representations of key biological processes and experimental designs are crucial for understanding the mechanisms of action and methodologies.

NF-κB Signaling Pathway Inhibition by Scropolioside B

Experimental Workflow for Neuroprotection Assay

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are representative protocols for the key bioassays discussed.

Anti-Inflammatory Activity: NF-κB Luciferase Reporter Assay

This assay quantifies the inhibitory effect of a compound on the NF-κB signaling pathway.

• Cell Culture and Transfection:

  • Culture Human Embryonic Kidney (HEK293) cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Co-transfect the cells with a luciferase reporter plasmid under the control of an NF-κB response element and a Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Compound Treatment and Stimulation:

  • After 24 hours of transfection, pre-incubate the cells with varying concentrations of the catalpol derivative (or vehicle control) for 1-2 hours.

  • Stimulate the cells with Tumor Necrosis Factor-alpha (TNF-α) at a final concentration of 20 ng/mL to activate the NF-κB pathway.

• Luciferase Activity Measurement:

  • After 6-8 hours of stimulation, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Calculate the percentage of NF-κB inhibition for each concentration of the test compound relative to the TNF-α-stimulated control.

  • Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of NF-κB activity.

Neuroprotective Activity: MPP+ Induced Neurotoxicity in PC12 Cells

This assay assesses the ability of a compound to protect neuronal cells from a neurotoxin.

• Cell Culture and Differentiation:

  • Culture PC12 cells (a rat pheochromocytoma cell line) in RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, and 1% penicillin-streptomycin.

  • To induce a neuronal phenotype, differentiate the cells by treating them with 50-100 ng/mL of Nerve Growth Factor (NGF) for 5-7 days.

• Compound Treatment and Toxin Exposure:

  • Pre-treat the differentiated PC12 cells with various concentrations of the catalpol derivative for 24 hours.

  • Induce neurotoxicity by exposing the cells to 1-methyl-4-phenylpyridinium (MPP+), the active metabolite of the neurotoxin MPTP, at a final concentration of 0.5-1 mM for another 24 hours.

• Cell Viability Assessment (MTT Assay):

  • After the incubation period, add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Determine the EC50 value, which is the concentration of the compound that provides 50% of the maximum protective effect.

Anti-Diabetic Activity: Glucose Uptake in L6 Myotubes

This assay measures the effect of a compound on glucose uptake in muscle cells, a key process in maintaining glucose homeostasis.

• Cell Culture and Differentiation:

  • Culture L6 rat myoblasts in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 5-7 days.

• Compound Treatment and Glucose Uptake Measurement:

  • Starve the differentiated L6 myotubes in serum-free DMEM for 3-4 hours.

  • Pre-treat the cells with various concentrations of the catalpol derivative for a specified time (e.g., 30-60 minutes).

  • Initiate glucose uptake by adding a solution containing 2-deoxy-D-[³H]glucose (a radiolabeled glucose analog) and unlabeled glucose. Insulin is often used as a positive control.

  • After a short incubation period (e.g., 10-15 minutes), terminate the uptake by washing the cells with ice-cold phosphate-buffered saline (PBS).

• Quantification:

  • Lyse the cells and measure the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the radioactive counts to the total protein content in each sample.

  • Calculate the fold increase in glucose uptake for each treatment group relative to the basal (unstimulated) control.

  • Determine the EC50 value, the concentration of the compound that produces 50% of the maximal stimulation of glucose uptake.

Conclusion

The available evidence suggests that derivatives of catalpol, particularly those with substitutions at the 6-O position, hold significant promise for enhanced therapeutic activities. Scropolioside B, for instance, demonstrates markedly superior anti-inflammatory potency compared to its parent compound, catalpol. While quantitative data for a broad range of derivatives across neuroprotective and anti-diabetic assays remains to be fully elucidated in a comparative context, the existing studies provide a strong rationale for the continued exploration and development of novel catalpol-based therapeutic agents. The experimental protocols provided herein offer a foundation for researchers to further investigate the bioactivities of these intriguing natural product derivatives.

References

• 1. Anti-Inflammatory Activity Comparison among Scropoliosides—Catalpol Derivatives with 6-O-Substituted Cinnamyl Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scropolioside B inhibits IL-1β and cytokines expression through NF-κB and inflammasome NLRP3 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scropolioside B Inhibits IL-1β and Cytokines Expression through NF-κB and Inflammasome NLRP3 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scropolioside-D2 and harpagoside-B: two new iridoid glycosides from Scrophularia deserti and their antidiabetic and antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuroprotective activities of catalpol on MPP+/MPTP-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of Catapol: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of Catapol, a naturally occurring iridoid glycoside utilized in various research applications. Adherence to these procedures is critical for personal safety and environmental protection.

Immediate Safety and Handling

Catapol is classified as an irritant, capable of causing skin, eye, and respiratory irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE) should be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

• Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior to use.[4]

• Protective Clothing: A lab coat or other suitable protective clothing is required.[1][4]

• Respiratory Protection: If working with the solid form of Catapol or in an area with inadequate ventilation, use a full-face respirator to avoid dust formation.[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] Avoid creating dust and prevent contact with skin and eyes.[4]

Catapol Properties and Hazards

A summary of Catapol's key chemical and physical properties, along with its hazard classifications, is provided below.

Property	Value	Reference
Molecular Formula	C15H22O10	[1][5]
Molar Mass	362.33 g·mol−1	[6]
Appearance	Light brown powder	[7]
Solubility	Easily soluble in water, methanol, and ethanol.	[1]
Hazard Class	Irritant	[1][3]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[2][3][6]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[2]

Step-by-Step Disposal Procedure

All materials contaminated with Catapol must be treated as hazardous waste.[8] Do not dispose of Catapol down the drain or in regular trash. [8]

• Waste Segregation and Collection:

  • Collect all Catapol waste, including unused product, solutions, and contaminated materials (e.g., gloves, weigh boats, paper towels), in a designated and compatible hazardous waste container.[8][9][10] The container must be leak-proof and have a secure, sealable lid.[8]

• Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste," "Catapol," and the approximate concentration and quantity.[8] Include the date of accumulation.[8]

• Storage:

  • Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated secondary containment area.[8][10] This area should be away from incompatible materials, such as strong oxidizers.[8][11]

• Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[8] Always follow your local, regional, and national regulations for hazardous waste disposal.[8]

In the event of a spill, avoid generating dust.[8] Moisten the spilled material with a suitable solvent before carefully collecting it into the hazardous waste container.[8] The spill area should then be thoroughly decontaminated.[8]

Catapol Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of Catapol.

References

• 1. chembk.com [chembk.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Catalpol | C15H22O10 | CID 91520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. scbt.com [scbt.com]
• 6. Catalpol - Wikipedia [en.wikipedia.org]
• 7. Catalpol | 2415-24-9 [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. nswai.org [nswai.org]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. carlroth.com [carlroth.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Catalpol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Catalpol, an iridoid glucoside utilized in various research applications, including neuroprotective and anti-inflammatory studies. Adherence to these procedures is critical for minimizing risk and ensuring the integrity of your work.

Hazard Identification and Personal Protective Equipment

Catalpol presents several hazards that necessitate the use of appropriate personal protective equipment (PPE). According to safety data, Catalpol can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, a comprehensive PPE strategy is essential.

Table 1: Personal Protective Equipment for Handling Catalpol

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	To prevent eye contact which can lead to serious irritation.[2][3]
Skin Protection	Fire/flame resistant and impervious clothing.	To protect against skin irritation and accidental spills.[2][3]
Chemical-resistant gloves (e.g., nitrile).	To prevent direct skin contact.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for aerosols.	To avoid inhalation which may cause respiratory tract irritation.[1][2][3]

Operational Plan for Handling Catalpol

A systematic approach to handling Catalpol, from receipt to disposal, is crucial for laboratory safety and operational efficiency.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a well-ventilated workspace, such as a chemical fume hood.[3]

  • Assemble all necessary PPE as outlined in Table 1.

  • Have an emergency eye wash station and safety shower readily accessible.

  • Prepare all necessary equipment and reagents before handling the compound.

• Handling:

  • Wear all required PPE before opening the container.

  • Avoid direct contact with skin and eyes.[3]

  • Avoid the formation of dust and aerosols.[3]

  • Use non-sparking tools to prevent ignition sources.[3]

  • If weighing the solid, do so in a contained environment to minimize dust dispersion.

• Storage:

  • Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

  • Store away from incompatible materials and foodstuff containers.[3]

The following diagram illustrates the standard operational workflow for handling Catalpol:

Operational Workflow for Handling Catalpol

Disposal Plan

Proper disposal of Catalpol and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Segregation:

  • Collect Catalpol waste and any contaminated materials (e.g., gloves, wipes) in a designated, properly labeled, and sealed container.

• Waste Classification:

  • Treat as chemical waste. Do not dispose of it with household garbage or in the regular trash.[2]

• Disposal Route:

  • Arrange for disposal through a licensed chemical waste disposal service.

  • Do not allow the product to reach the sewage system or any water course.[2]

  • Follow all local, state, and federal regulations for chemical waste disposal.

The logical relationship of the safety precautions for handling Catalpol is depicted in the diagram below:

Catalpol Safety Precautions

By implementing these safety and handling protocols, laboratories can effectively manage the risks associated with Catalpol, fostering a secure and productive research environment.

References

• 1. Catalpol | C15H22O10 | CID 91520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. echemi.com [echemi.com]